2-aminoquinolin-4-ol

• CAS: 42712-64-1

Core Science & Biosynthesis

Synthesis of 2-aminoquinolin-4-ol from Isatoic Anhydride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-aminoquinolin-4-ol and its derivatives starting from isatoic anhydride. This pathway is of significant interest in medicinal chemistry due to the prevalence of the 2-aminoquinoline scaffold in a wide range of biologically active compounds. This document outlines the core synthetic strategies, provides detailed experimental protocols, presents comparative quantitative data, and visualizes the reaction mechanisms and workflows.

Introduction

The synthesis of quinoline derivatives is a cornerstone of heterocyclic chemistry, with applications ranging from pharmaceuticals to materials science. The reaction of isatoic anhydride with active methylene compounds presents a versatile and efficient method for the preparation of substituted 2-amino-4-hydroxyquinolines. This guide focuses on two primary synthetic routes: the reaction of isatoic anhydride with malononitrile and with ethyl acetoacetate. These methods offer a reliable foundation for accessing a variety of functionalized quinoline cores.

Synthetic Pathways and Mechanisms

The synthesis of 2-aminoquinolin-4-ol from isatoic anhydride predominantly follows a two-step process:

• Reaction of Isatoic Anhydride with an Active Methylene Compound: Isatoic anhydride reacts with a nucleophile, such as the carbanion of malononitrile or the enolate of ethyl acetoacetate, in the presence of a base. This step leads to the formation of an intermediate, which can be either a 2-amino-α,α-dicyanoacetophenone or a cyclized 2-amino-3-cyano-4-hydroxyquinoline.[1]

• Hydrolysis and Decarboxylation: The intermediate from the first step is then subjected to acidic or basic hydrolysis to yield the final 2-amino-4-hydroxyquinoline product.[1]

Reaction with Malononitrile

The reaction of isatoic anhydride with malononitrile in a reaction-inert solvent under basic conditions is a common method for producing 2-amino-4-hydroxyquinolines.[1] The reaction proceeds through the formation of 2-amino-3-cyano-4-hydroxyquinoline and 2-amino-α,α-dicyanoacetophenone intermediates, which are subsequently hydrolyzed and decarboxylated.[1]

References

• 1. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-aminoquinolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-aminoquinolin-4-ol (CAS: 42712-64-1). Due to the limited availability of direct experimental data for this specific compound, this guide presents a compilation of predicted values and experimental data from structurally similar analogs, namely 2-aminoquinoline and 4-hydroxyquinoline, to offer valuable estimations for researchers. Detailed experimental protocols for the determination of these properties are also provided, alongside visualizations of relevant biological pathways and experimental workflows.

Core Physicochemical Data

The physicochemical properties of a compound are critical in drug discovery and development, influencing its solubility, absorption, distribution, metabolism, and excretion (ADME) profile. The following table summarizes the available and estimated data for 2-aminoquinolin-4-ol.

Property	Predicted/Estimated Value for 2-aminoquinolin-4-ol	Experimental Data for Analogs	Data Source/Reference
Molecular Formula	C₉H₈N₂O	-	-
Molecular Weight	160.17 g/mol	-	-
Melting Point	Estimated to be >200 °C	2-aminoquinoline: 126-135 °C4-hydroxyquinoline: 200-202 °C6-Amino-4-methyl-quinolin-2-ol: 315-318 °C	[1][2][3][4]
Boiling Point	Not available	2-aminoquinoline: 312.78 °C (estimate)	[5]
Solubility	Predicted to be sparingly soluble in water, soluble in polar organic solvents.	2-aminoquinoline: Soluble in chloroform and methanol, sparingly soluble in water.4-hydroxyquinoline: Soluble in alcohol and methanol, slightly soluble in water.	[1][3][5]
pKa	Estimated acidic pKa ~9-10 (for -OH)Estimated basic pKa ~4-5 (for quinoline N) and ~2-3 (for -NH₂)	2-aminoquinoline: 3.43 and 7.34-hydroxyquinoline: 2.23 and 11.28 (predicted)	[1][3]
LogP	1.5226 (predicted)	2-aminoquinoline: 1.87	-

Note on Tautomerism: It is important to consider that 2-aminoquinolin-4-ol can exist in tautomeric forms, primarily the 2-amino-1H-quinolin-4-one form. This equilibrium can significantly influence its physicochemical properties and biological activity.

Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physicochemical properties of 2-aminoquinolin-4-ol.

Melting Point Determination

The melting point is a fundamental indicator of a compound's purity.

Methodology:

• Sample Preparation: A small amount of dry 2-aminoquinolin-4-ol is finely ground and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus.

• Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid is observed and the temperature at which the entire sample becomes liquid are recorded as the melting point range. A sharp melting range (typically ≤ 1 °C) is indicative of a pure compound.

pKa Determination by UV-Vis Spectrophotometry

The acid dissociation constant (pKa) is crucial for understanding the ionization state of a compound at different pH values.

Methodology:

• Solution Preparation: A stock solution of 2-aminoquinolin-4-ol is prepared in a suitable solvent (e.g., methanol or DMSO). Working solutions of a constant concentration are prepared in a series of buffers with a range of pH values.

• Spectroscopic Measurement: The UV-Vis absorption spectrum of each buffered solution is recorded over a relevant wavelength range (e.g., 200-400 nm).

• Data Analysis: The absorbance at a wavelength where the protonated and deprotonated species have different extinction coefficients is plotted against the pH. The pKa is determined from the inflection point of the resulting sigmoidal curve.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of 2-aminoquinolin-4-ol.

¹H and ¹³C NMR Protocol:

• Sample Preparation: 5-10 mg of 2-aminoquinolin-4-ol is dissolved in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer.

• Spectral Interpretation: The chemical shifts (δ), coupling constants (J), and integration of the proton signals, along with the chemical shifts of the carbon signals, are analyzed to confirm the structure of the molecule. For 2-aminoquinolin-4-ol, characteristic signals for the aromatic protons on the quinoline ring system, as well as exchangeable protons from the amino and hydroxyl groups, are expected.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Protocol:

• Sample Preparation: A small amount of the solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory, or mixed with potassium bromide (KBr) to form a pellet.

• Data Acquisition: The FTIR spectrum is recorded over the mid-infrared range (typically 4000-400 cm⁻¹).

• Spectral Interpretation: The absorption bands are assigned to specific functional groups. For 2-aminoquinolin-4-ol, characteristic peaks are expected for N-H stretching of the amino group, O-H stretching of the hydroxyl group, C=C and C=N stretching of the quinoline ring, and C-N and C-O stretching vibrations.

Visualizations

Experimental Workflow for Physicochemical Characterization

The following diagram illustrates a generalized workflow for the determination of the key physicochemical properties of a compound like 2-aminoquinolin-4-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. 4-Hydroxyquinoline | 611-36-9 [chemicalbook.com]
• 4. matrixscientific.com [matrixscientific.com]
• 5. 2-Aminoquinoline | 580-22-3 [m.chemicalbook.com]

An In-depth Technical Guide to the Tautomerism and Stability of 2-Aminoquinolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

The tautomeric landscape of 2-aminoquinolin-4-ol is a critical determinant of its physicochemical properties, biological activity, and potential as a scaffold in drug discovery. This technical guide provides a comprehensive analysis of the tautomeric equilibria of 2-aminoquinolin-4-ol, with a focus on the relative stability of its principal tautomeric forms. Drawing upon spectroscopic and computational data from analogous quinoline systems, this document elucidates the factors governing the position of these equilibria. Detailed experimental and computational protocols are provided to facilitate further investigation into this and related molecular systems.

Introduction: The Complex Tautomerism of 2-Aminoquinolin-4-ol

2-Aminoquinolin-4-ol is a heterocyclic compound possessing both an amino and a hydroxyl group on the quinoline core. This substitution pattern gives rise to a complex tautomeric system involving both keto-enol and amino-imino equilibria. The interplay of these tautomeric forms dictates the molecule's hydrogen bonding capacity, aromaticity, and overall three-dimensional structure, which are pivotal for its interaction with biological targets.

The principal tautomers of 2-aminoquinolin-4-ol are:

• Amino-enol (A): 2-aminoquinolin-4-ol

• Amino-keto (B): 2-amino-1H-quinolin-4-one (the predominant form)

• Imino-enol (C): 2-imino-1,2-dihydroquinolin-4-ol

• Imino-keto (D): 2-imino-1,2,3,4-tetrahydroquinolin-4-one

Extensive research on related 2-hydroxyquinoline and 4-hydroxyquinoline systems has consistently demonstrated that the keto (or quinolone) form is thermodynamically more stable than the enol form in both solution and the solid state. This preference is largely attributed to the greater stability of the amide functionality within the quinolone ring. While specific experimental data for 2-aminoquinolin-4-ol is scarce, computational studies on analogous systems provide valuable insights into the relative stabilities of its tautomers.

Tautomeric Equilibrium and Stability

The tautomeric equilibrium of 2-aminoquinolin-4-ol is a dynamic process involving the migration of protons. The relative populations of the tautomers are governed by their thermodynamic stabilities, which are influenced by factors such as solvent polarity, temperature, and pH.

Caption: Tautomeric equilibria of 2-aminoquinolin-4-ol.

Quantitative Analysis of Tautomer Stability

Based on extensive studies of 2-hydroxyquinolines and 4-hydroxyquinolines, the keto forms are significantly more stable than the enol forms. Similarly, for 2-aminopyridines, the amino form is generally more stable than the imino form. By extension, the 2-amino-1H-quinolin-4-one (B) tautomer is predicted to be the most stable and therefore the predominant species under most conditions.

Table 1: Predicted Relative Stabilities of 2-Aminoquinolin-4-ol Tautomers (Illustrative)

Tautomer	Form	Predicted Relative Energy (kcal/mol)	Predicted Predominance
2-amino-1H-quinolin-4-one	Amino-keto	0 (Reference)	Major
2-aminoquinolin-4-ol	Amino-enol	> 5	Minor
2-imino-1,2-dihydroquinolin-4-ol	Imino-enol	> 10	Very Minor
2-imino-1,2,3,4-tetrahydroquinolin-4-one	Imino-keto	> 10	Very Minor

Note: The relative energy values are illustrative and based on trends observed in analogous systems. Specific computational studies on 2-aminoquinolin-4-ol are required for precise quantification.

Experimental Protocols for Tautomerism Analysis

The study of tautomeric equilibria relies on a combination of spectroscopic and computational methods. Below are detailed protocols for key experimental techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for identifying and quantifying tautomers in solution due to the sensitivity of chemical shifts to the local electronic environment.

Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in a 0.5-1.0 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O) in an NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (≥400 MHz).

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal resolution.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum.

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • For more detailed structural elucidation, 2D NMR experiments such as COSY, HSQC, and HMBC can be performed.

• Data Analysis:

  • ¹H NMR: The predominant amino-keto tautomer is expected to show a characteristic signal for the N-H proton of the quinolone ring (typically δ > 10 ppm) and the protons of the amino group. The enol form would exhibit an O-H proton signal.

  • ¹³C NMR: The most diagnostic signal is that of the carbonyl carbon (C4) in the keto tautomer, which typically appears at a downfield chemical shift (> 170 ppm).[1] The corresponding carbon in the enol form would resonate at a more upfield position characteristic of an aromatic carbon bearing a hydroxyl group.

  • Quantification: The ratio of tautomers can be determined by integrating the well-resolved signals corresponding to each species in the ¹H NMR spectrum.

Caption: Workflow for NMR analysis of tautomerism.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy can be used to study tautomeric equilibria if the different tautomers have distinct absorption spectra.

Protocol:

• Sample Preparation: Prepare a dilute solution of the compound (typically 10⁻⁴ to 10⁻⁵ M) in a UV-transparent solvent. A range of solvents with varying polarities should be used to assess the effect of the medium on the equilibrium.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a suitable wavelength range (e.g., 200-450 nm).

• Data Analysis:

  • The keto and enol forms of quinolones generally exhibit different λmax values. The more conjugated enol form often absorbs at a longer wavelength compared to the keto form.

  • The presence of an isosbestic point, a wavelength where the molar absorptivity of the two tautomers is equal, is a strong indication of a two-component equilibrium.

  • Quantitative analysis to determine the equilibrium constant (KT) requires knowledge of the molar extinction coefficients (ε) of the pure tautomers, which can be challenging to obtain. These are often estimated using "locked" derivatives (e.g., O-methylated for the enol form and N-methylated for the keto form) that cannot tautomerize.

Computational Protocol for Tautomer Stability Analysis

Computational chemistry, particularly Density Functional Theory (DFT), is an invaluable tool for predicting the relative stabilities of tautomers.

Protocol:

• Software: Utilize a standard quantum chemistry software package such as Gaussian, ORCA, or Spartan.

• Model Building: Construct the 3D structures of all possible tautomers of 2-aminoquinolin-4-ol.

• Geometry Optimization and Frequency Calculation:

  • Perform geometry optimization for each tautomer to find its lowest energy conformation.

  • A commonly used level of theory is B3LYP with a 6-311++G(d,p) basis set.[1]

  • Frequency calculations should be performed on the optimized geometries to confirm that they are true energy minima (i.e., have no imaginary frequencies) and to obtain thermochemical data.

• Energy Calculation:

  • Calculate the electronic energies of the optimized structures.

  • To account for solvent effects, which can be significant, use a continuum solvation model such as the Polarizable Continuum Model (PCM).

• Data Analysis:

  • Compare the Gibbs free energies (G) of the different tautomers. The tautomer with the lowest Gibbs free energy is the most stable.

  • The relative Gibbs free energy (ΔG) between two tautomers can be used to calculate the equilibrium constant (KT) using the equation: KT = exp(-ΔG/RT), where R is the gas constant and T is the temperature in Kelvin.

Caption: Workflow for DFT analysis of tautomer stability.

Biological Relevance and Drug Development Implications

The tautomeric state of a molecule is of paramount importance in drug development as it directly influences its interactions with biological macromolecules. The predominant 2-amino-1H-quinolin-4-one tautomer presents a specific arrangement of hydrogen bond donors (the amino group and the N-H of the quinolone ring) and a hydrogen bond acceptor (the carbonyl oxygen). This hydrogen bonding pattern is critical for molecular recognition by protein targets such as enzymes and receptors.

Quinolone derivatives are known to possess a wide range of biological activities, including antibacterial, antiviral, and anticancer properties. The specific tautomeric form is often crucial for these activities. For instance, the 4-quinolone core is a key pharmacophore in many antibacterial agents. Therefore, understanding and controlling the tautomeric equilibrium of 2-aminoquinolin-4-ol and its derivatives is essential for the rational design of novel therapeutic agents.

Conclusion

The tautomerism of 2-aminoquinolin-4-ol is a complex interplay of keto-enol and amino-imino equilibria. Based on extensive studies of analogous systems, the 2-amino-1H-quinolin-4-one tautomer is predicted to be the most stable and therefore the predominant form under physiological conditions. This predominance has significant implications for its biological activity and its potential as a scaffold in drug design. The experimental and computational protocols detailed in this guide provide a robust framework for the further investigation and characterization of the tautomerism of 2-aminoquinolin-4-ol and related compounds, aiding in the development of new and effective therapeutics.

References

• 1. benchchem.com [benchchem.com]

Spectroscopic Characterization of 2-aminoquinolin-4-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic methods used to characterize 2-aminoquinolin-4-ol. Due to the limited availability of published experimental data for this specific compound, this guide focuses on the expected spectroscopic characteristics derived from the structural features of the molecule, alongside detailed experimental protocols for acquiring such data. This approach equips researchers with the foundational knowledge to undertake and interpret the spectroscopic analysis of 2-aminoquinolin-4-ol and related novel quinoline derivatives.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is instrumental in probing the electronic transitions within a molecule. For 2-aminoquinolin-4-ol, the spectrum is expected to be dominated by π → π* transitions within the quinoline aromatic system. The position and intensity of the absorption bands are sensitive to the solvent environment, a phenomenon known as solvatochromism.

Table 1: Expected UV-Vis Absorption Maxima (λmax) for 2-aminoquinolin-4-ol

Solvent	Expected λmax Range (nm)	Transition
Ethanol	230 - 250	π → π
280 - 300	π → π
330 - 350	n → π
Water	220 - 240	π → π
290 - 310	π → π*

Note: These are predicted values based on the typical behavior of quinoline derivatives. Actual values may vary.

Experimental Protocol: UV-Vis Spectroscopy

• Solution Preparation :

  • Prepare a stock solution of 2-aminoquinolin-4-ol (e.g., 1 mM) by accurately weighing the solid and dissolving it in a suitable solvent (e.g., ethanol, methanol, or water).

  • From the stock solution, prepare a working solution with a final concentration typically in the range of 1 x 10⁻⁵ M to 5 x 10⁻⁵ M by diluting with the chosen solvent.

• Instrumentation and Measurement :

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 15-20 minutes for stabilization.

  • Use a pair of matched quartz cuvettes (1 cm path length).

  • Fill one cuvette with the pure solvent to be used as the reference (blank).

  • Fill the second cuvette with the 2-aminoquinolin-4-ol sample solution.

  • Place the cuvettes in the spectrophotometer.

  • Record the absorption spectrum over a wavelength range of 200-800 nm.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations. The FT-IR spectrum of 2-aminoquinolin-4-ol is expected to show characteristic peaks for the O-H, N-H, C=C, and C-N bonds.

Table 2: Expected FT-IR Absorption Bands for 2-aminoquinolin-4-ol

Wavenumber (cm⁻¹)	Vibration	Functional Group	Intensity
3500-3200	O-H stretch	Hydroxyl	Strong, Broad
3400-3300	N-H stretch	Amino	Medium
3100-3000	C-H stretch	Aromatic	Medium
1650-1580	N-H bend	Amino	Medium
1600-1450	C=C stretch	Aromatic Ring	Medium-Strong
1335-1250	C-N stretch	Aromatic Amine	Strong
1260-1000	C-O stretch	Phenol	Strong

Note: These are predicted values based on characteristic group frequencies.[1][2][3][4][5] Actual values may vary.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation :

  • KBr Pellet Method : Mix a small amount of the solid sample (1-2 mg) with dry potassium bromide (KBr) (100-200 mg) in an agate mortar. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal.

• Instrumentation and Measurement :

  • Place the KBr pellet in the sample holder or apply pressure to the sample on the ATR crystal.

  • Record the background spectrum of the empty sample compartment or the clean ATR crystal.

  • Record the sample spectrum over a range of 4000-400 cm⁻¹.

  • The final spectrum is presented as a plot of transmittance or absorbance versus wavenumber.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms. ¹H NMR gives information about the protons, while ¹³C NMR provides information about the carbon skeleton.

Table 3: Predicted ¹H NMR Chemical Shifts for 2-aminoquinolin-4-ol (in DMSO-d₆)

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity
Aromatic H	6.5 - 8.0	Multiplet
NH₂	5.0 - 6.0	Broad Singlet
OH	9.0 - 10.0	Broad Singlet

Note: These are estimated chemical shift ranges.[6][7] Actual values will depend on the solvent and experimental conditions.

Table 4: Predicted ¹³C NMR Chemical Shifts for 2-aminoquinolin-4-ol (in DMSO-d₆)

Carbon	Predicted Chemical Shift (δ, ppm)
Aromatic C	110 - 150
C-NH₂	150 - 160
C-OH	160 - 170

Note: These are estimated chemical shift ranges.[8][9][10][11] Actual values will depend on the solvent and experimental conditions.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation :

  • Dissolve 5-10 mg of 2-aminoquinolin-4-ol in approximately 0.5-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube.

  • Ensure the sample is fully dissolved.

• Instrumentation and Measurement :

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H spectrum using standard pulse parameters.

  • Acquire the ¹³C spectrum. Due to the lower natural abundance and sensitivity of ¹³C, a greater number of scans is required.

  • Process the raw data (Fourier transform, phase correction, and baseline correction) to obtain the final spectra.

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight and elemental composition of a compound. It also provides structural information through the analysis of fragmentation patterns.

Table 5: Expected Mass Spectrometry Data for 2-aminoquinolin-4-ol

Parameter	Expected Value
Molecular Formula	C₉H₈N₂O
Molecular Weight	160.17 g/mol
[M+H]⁺ (Electrospray Ionization)	m/z 161.07
Key Fragmentation Ions (Electron Ionization)	Loss of CO, HCN, NH₃

Note: The fragmentation pattern is a prediction based on the general fragmentation rules for aromatic and heterocyclic compounds.[12][13][14][15]

Experimental Protocol: Mass Spectrometry

• Sample Preparation :

  • Electrospray Ionization (ESI) : Dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 µg/mL.

  • Electron Ionization (EI) : For volatile samples, direct insertion or injection into the ion source may be possible.

• Instrumentation and Measurement :

  • Introduce the sample into the mass spectrometer.

  • Ionize the sample using the chosen method (ESI or EI).

  • The ions are then separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

  • A detector records the abundance of each ion.

  • The resulting mass spectrum is a plot of ion abundance versus m/z.

Visualized Workflows and Pathways

General Experimental Workflow for Spectroscopic Characterization

Caption: General workflow for the spectroscopic characterization of a novel compound.

Illustrative Signaling Pathway for Quinoline-Based Anticancer Agents

References

• 1. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. uanlch.vscht.cz [uanlch.vscht.cz]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. IR Absorption Table [webspectra.chem.ucla.edu]
• 6. web.pdx.edu [web.pdx.edu]
• 7. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. mdpi.com [mdpi.com]
• 9. compoundchem.com [compoundchem.com]
• 10. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. chemguide.co.uk [chemguide.co.uk]
• 13. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 14. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 15. chem.libretexts.org [chem.libretexts.org]

The 2-Aminoquinolin-4-ol Scaffold: A Privileged Core in Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 2-aminoquinolin-4-ol scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities. This heterocyclic structure serves as a privileged core for the design and synthesis of novel therapeutic agents with a wide spectrum of applications, including anticancer, antimicrobial, and anti-inflammatory properties, as well as potent enzyme inhibition. This technical guide provides a comprehensive overview of the biological activities of the 2-aminoquinolin-4-ol scaffold, presenting key quantitative data, detailed experimental protocols, and visualizations of the associated signaling pathways to facilitate further research and drug development.

Diverse Biological Activities of the 2-Aminoquinolin-4-ol Scaffold

Derivatives of the 2-aminoquinolin-4-ol core have demonstrated significant potential across multiple therapeutic areas. The inherent chemical properties of this scaffold allow for facile modification at various positions, enabling the fine-tuning of its pharmacological profile to achieve desired potency and selectivity.

Anticancer Activity

The 2-aminoquinolin-4-ol scaffold is a prominent feature in the development of novel anticancer agents. Derivatives have shown potent cytotoxic effects against a range of cancer cell lines, often acting through the inhibition of key signaling pathways involved in tumor growth and proliferation.

Table 1: Anticancer Activity of 2-Aminoquinolin-4-ol Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
2-morpholino-4-anilinoquinoline (3c)	HepG2	11.42	[1]
2-morpholino-4-anilinoquinoline (3d)	HepG2	8.50	[1]
2-morpholino-4-anilinoquinoline (3e)	HepG2	12.76	[1]
7-chloroquinoline hydrazone (16)	SR (Leukemia)	0.12	[2]
7-chloroquinoline hydrazone (23)	Various	Submicromolar	[2]
4-anilinoquinazoline-acylamino (15b)	HT-29	5.27	[3]
4-anilinoquinazoline-acylamino (15b)	MCF-7	4.41	[3]
4-anilinoquinazoline-acylamino (15b)	H460	11.95	[3]

Antimicrobial Activity

The structural motif of 2-aminoquinolin-4-ol is also integral to the design of new antimicrobial agents. These compounds have shown efficacy against both Gram-positive and Gram-negative bacteria, as well as some fungal strains.

Table 2: Antimicrobial Activity of 2-Aminoquinolin-4-ol Derivatives

Compound/Derivative	Bacterial/Fungal Strain	MIC (µg/mL)	Reference
2-substituted-4-amino-quinoline (III11)	Various Fungi	4-32	[4]
2-substituted-4-amino-quinoline (III14)	Various Fungi	4-32	[4]
2-substituted-4-amino-quinoline (III15)	Various Fungi	4-32	[4]
2-substituted-4-amino-quinoline (III23)	Various Fungi	4-32	[4]
5,7-dibromo-2-methyl-8-hydroxyquinoline amino derivatives	S. aureus, B. subtilis	Significant activity	[5]
8-hydroxyquinoline (8HQ)	Gram-positive bacteria, fungi	3.44-13.78 (µM)	[6]
7-bromo-8-hydroxyquinoline (4)	Gram-negative bacteria	More active than 8HQ	[6]
Clioquinol (6)	Gram-negative bacteria	More active than 8HQ	[6]

Neuronal Nitric Oxide Synthase (nNOS) Inhibition

Specific derivatives of the 2-aminoquinoline scaffold have been identified as potent and selective inhibitors of neuronal nitric oxide synthase (nNOS), an enzyme implicated in neurodegenerative disorders.

Table 3: nNOS Inhibitory Activity of 2-Aminoquinoline Derivatives

Compound/Derivative	nNOS IC50 (nM)	Selectivity (nNOS vs eNOS)	Selectivity (nNOS vs iNOS)	Reference
7-phenyl-2-aminoquinoline (5)	105 (rat), 122 (human)	191-fold	207-fold	[7]
7-substituted 2-aminoquinoline (24)	19 (rat), 52 (human)	247-fold	64-fold	[8]
7-substituted 2-aminoquinoline (25)	25 (rat), 30 (human)	193-fold	19-fold	[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of scientific findings. Below are protocols for the synthesis of the core scaffold and key biological assays.

Synthesis of 2-Amino-4-hydroxyquinoline

This protocol describes a general method for the synthesis of the 2-amino-4-hydroxyquinoline core structure.

Procedure:

A common method for the synthesis of 2-amino-4-hydroxyquinolines involves the reaction of an isatoic anhydride with malononitrile in a reaction-inert solvent under basic conditions. The resulting intermediate is then hydrolyzed and decarboxylated under acidic or basic conditions to yield the final product[9][10].

• Step 1: Reaction of Isatoic Anhydride with Malononitrile:

  • Dissolve isatoic anhydride and malononitrile in a suitable solvent such as N,N-dimethylformamide (DMF).

  • Add a base, for example, sodium hydride, to the mixture.

  • Heat the reaction mixture to facilitate the formation of the intermediate.

• Step 2: Hydrolysis and Decarboxylation:

  • Treat the reaction product from Step 1 with an acid (e.g., hydrochloric acid) or a base (e.g., sodium hydroxide).

  • Heat the mixture to promote hydrolysis and decarboxylation, leading to the formation of 2-amino-4-hydroxyquinoline.

  • The product can then be purified by recrystallization.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the 2-aminoquinolin-4-ol derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells with active mitochondria will reduce the yellow MTT to a purple formazan product.

• Formazan Solubilization: Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Broth Microdilution Method for Antimicrobial Activity (MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism.

• Serial Dilution of Compound: Perform a serial two-fold dilution of the 2-aminoquinolin-4-ol derivative in a 96-well microtiter plate containing broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension.

• Incubation: Incubate the microtiter plate under appropriate conditions for the test microorganism (e.g., 37°C for 18-24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Signaling Pathways and Mechanisms of Action

The biological effects of 2-aminoquinolin-4-ol derivatives are often mediated through their interaction with specific cellular signaling pathways. Understanding these mechanisms is critical for rational drug design and development.

EGFR Signaling Pathway Inhibition

Many 4-anilinoquinazoline derivatives, which share structural similarities with the 2-aminoquinolin-4-ol scaffold, are known to inhibit the Epidermal Growth Factor Receptor (EGFR) signaling pathway. This pathway is crucial for cell proliferation, and its dysregulation is a hallmark of many cancers[3][11][12].

References

• 1. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 7-Chloroquinolinehydrazones as First-in-Class Anticancer Experimental Drugs in the NCI-60 Screen among Different Investigated Series of Aryl, Quinoline, Pyridine, Benzothiazole and Imidazolehydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and discovery of 4-anilinoquinazoline-acylamino derivatives as EGFR and VEGFR-2 dual TK inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and biological evaluation of new 2‑substituted‑4‑amino-quinolines and -quinazoline as potential antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial activities of some amino derivatives of 5,7-dibromo-2-methyl-8-hydroxyquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrophilic, Potent, and Selective 7-Substituted 2-Aminoquinolines as Improved Human Neuronal Nitric Oxide Synthase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 10. GB1567875A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 11. Identification of novel 4-anilinoquinazoline derivatives as potent EGFR inhibitors both under normoxia and hypoxia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis and biological evaluation of 2H-[1,4]oxazino-[2,3-f]quinazolin derivatives as potential EGFR inhibitors for non-small cell lung cancer - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

The Discovery and Development of Novel 2-Aminoquinolin-4-ol Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities. Among its many derivatives, the 2-aminoquinolin-4-ol framework has emerged as a particularly promising starting point for the discovery of novel drug candidates. This technical guide provides an in-depth overview of the synthesis, biological evaluation, and mechanism of action of recently developed 2-aminoquinolin-4-ol derivatives and their analogues, with a focus on their potential as anticancer, antifungal, and antibacterial agents.

Synthesis of Novel Quinoline Derivatives

The synthesis of functionalized quinoline derivatives is a cornerstone of their development. A common and effective strategy involves the modification of a 2-aminoquinolin-4-ol precursor. For instance, a series of 2-morpholino-4-anilinoquinoline derivatives with potent anticancer activity were synthesized starting from 2-morpholinoquinolin-4-ol.

General Synthetic Scheme

The synthesis typically proceeds through a two-step process involving chlorination followed by nucleophilic substitution.

Caption: General synthetic workflow for novel 2,4-substituted quinoline derivatives.

Experimental Protocols

This protocol describes the conversion of the hydroxyl group at the C4 position to a chloro group, a key step in preparing the scaffold for further derivatization.

Materials:

• 2-Morpholinoquinolin-4-ol

• Phosphorus oxychloride (POCl₃)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Standard glassware for work-up and purification

Procedure:

• To a round-bottom flask, add 2-morpholinoquinolin-4-ol.

• Carefully add phosphorus oxychloride (POCl₃) in excess.

• Heat the reaction mixture at 90°C under reflux.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Slowly and carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate solution) until a precipitate forms.

• Collect the precipitate (4-chloro-2-morpholinoquinoline) by filtration.

• Wash the solid with cold water and dry under vacuum.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

This protocol details the introduction of various aniline moieties at the C4 position of the quinoline core.

Materials:

• 4-Chloro-2-morpholinoquinoline

• Substituted aniline (1.2 equivalents)

• Ethanol (or a suitable high-boiling solvent)

• Round-bottom flask with reflux condenser

• Stirring plate and magnetic stir bar

• Standard work-up and purification equipment

Procedure:

• In a round-bottom flask, dissolve 4-chloro-2-morpholinoquinoline in ethanol.

• Add the desired substituted aniline to the solution.

• Heat the mixture to reflux with stirring.

• Monitor the reaction progress using TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If so, collect the solid by filtration.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent or by column chromatography on silica gel.

Biological Activity and Data Presentation

A significant body of research has focused on the anticancer properties of novel 2-aminoquinolin-4-ol derivatives. Their efficacy is typically evaluated through in vitro cytotoxicity assays against various cancer cell lines.

Anticancer Activity

A series of 2-morpholino-4-anilinoquinoline derivatives have demonstrated potent cytotoxic activity against the human hepatocellular carcinoma (HepG2) cell line. The half-maximal inhibitory concentration (IC₅₀) values, which represent the concentration of a drug that is required for 50% inhibition in vitro, are summarized below.

Compound	Aniline Moiety	IC₅₀ (µM) against HepG2
3a	4-Fluoroaniline	> 30
3b	4-Chloroaniline	> 30
3c	4-Bromoaniline	11.42
3d	4-Iodoaniline	8.50
3e	4-Methylaniline	12.76

These results indicate that the nature of the substituent on the aniline ring plays a crucial role in the anticancer activity of these compounds.

Antifungal and Antibacterial Activity

Derivatives of the closely related 4-aminoquinoline and 2-(amino)quinazolin-4(3H)-one scaffolds have also been investigated for their antimicrobial properties.

A series of 2-substituted-4-amino-quinolines exhibited promising antifungal activity against a panel of invasive fungi. The most potent compounds demonstrated broad-spectrum activity with Minimum Inhibitory Concentration (MIC) values in the range of 4-32 µg/mL.

Similarly, 2-(amino)quinazolin-4(3H)-one derivatives have been identified as potent inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA). The optimized compound, 6y, containing a 3,4-difluorobenzylamine substitution, showed high potency with MIC₅₀ values of 0.36 µM against S. aureus ATCC25923 and 0.02 µM against the highly virulent USA300 JE2 strain.

Mechanism of Action and Signaling Pathways

Understanding the mechanism of action is critical for the rational design and development of new therapeutic agents. Several studies have begun to elucidate the pathways through which these quinoline derivatives exert their biological effects.

Anticancer Mechanism

For the anticancer 2-morpholino-4-anilinoquinoline derivatives, studies have shown that they can induce cell cycle arrest at the G0/G1 phase, ultimately leading to a reduction in cancer cell proliferation.

Further investigations into the mechanisms of related quinoline derivatives have revealed that they can trigger apoptosis through the activation of key signaling pathways. For example, some quinoline derivatives have been shown to activate the p53 tumor suppressor protein, leading to the upregulation of the pro-apoptotic protein Bax and subsequent cancer cell apoptosis.

Caption: p53/Bax-dependent apoptotic pathway induced by quinoline derivatives.

Furthermore, the phosphatidylinositol 3-kinase (PI3K) signaling pathway, which is frequently overactivated in cancer, is another important target. Some 2-amino-4-methylquinazoline derivatives have been developed as highly potent PI3K inhibitors, demonstrating the potential of the broader quinazoline/quinoline scaffold to modulate this critical cancer-related pathway. Inhibition of the PI3K/Akt/mTOR pathway can block tumor cell growth, proliferation, and survival.

Caption: Inhibition of the PI3K signaling pathway by quinazoline derivatives.

Antifungal Mechanism

The antifungal mechanism of 2-substituted-4-amino-quinolines appears to be distinct from many traditional antifungal drugs. Studies on the promising compound III₁₁ (N,2-di-p-tolylquinolin-4-amine hydrochloride) have shown that it does not exert its antifungal effect by disrupting the fungal membrane. This suggests a novel mechanism of action that could be advantageous in overcoming resistance to existing membrane-active antifungal agents. Further research is needed to fully elucidate the specific molecular targets of these compounds in fungal cells.

Conclusion and Future Directions

The 2-aminoquinolin-4-ol scaffold and its analogues represent a versatile and promising platform for the discovery of new therapeutic agents. The synthetic accessibility of these compounds allows for extensive structure-activity relationship (SAR) studies, leading to the optimization of potency and selectivity. The diverse biological activities, including anticancer, antifungal, and antibacterial effects, highlight the broad potential of this chemical class.

Future research in this area should focus on:

• Elucidation of Mechanisms: A deeper understanding of the molecular targets and signaling pathways modulated by these compounds is essential for their rational development.

• Expansion of Chemical Diversity: The synthesis and evaluation of a wider range of derivatives will be crucial for identifying compounds with improved efficacy, selectivity, and pharmacokinetic properties.

• In Vivo Studies: Promising lead compounds identified in vitro should be advanced to preclinical in vivo models to assess their efficacy and safety in a more complex biological system.

• Combination Therapies: Investigating the potential of these novel agents in combination with existing drugs could lead to synergistic effects and overcome drug resistance.

The continued exploration of 2-aminoquinolin-4-ol derivatives holds great promise for the development of the next generation of therapies to address unmet medical needs in oncology and infectious diseases.

The 2-Aminoquinolin-4-ol Scaffold: A Privileged Core in Modern Medicinal Chemistry

An In-depth Technical Guide for Drug Discovery Professionals

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry. Within this pursuit, the concept of "privileged structures" has emerged as a powerful strategy for accelerating drug discovery. These are molecular frameworks that are capable of binding to multiple, often unrelated, biological targets, thereby serving as versatile starting points for the development of new drugs. Among these, the quinoline ring system, and specifically the 2-aminoquinolin-4-ol core, stands out as a particularly fruitful scaffold, underpinning a wide array of biologically active compounds.[1][2]

This technical guide provides a comprehensive overview of the 2-aminoquinolin-4-ol scaffold for researchers, scientists, and drug development professionals. It delves into its synthesis, diverse biological activities, structure-activity relationships, and its application in developing treatments for a range of diseases, from cancer to neurodegenerative disorders and infectious diseases.

Synthesis of the 2-Aminoquinolin-4-ol Core

The synthetic accessibility of a scaffold is crucial for its utility in medicinal chemistry. The 2-aminoquinolin-4-ol core can be constructed through several reliable synthetic routes, allowing for diverse substitutions and the generation of extensive compound libraries.

A common and effective method involves the reaction of isatoic anhydrides with active methylene compounds like malononitrile in the presence of a base.[3] This reaction proceeds through the formation of an intermediate which is then hydrolyzed and decarboxylated to yield the desired 2-amino-4-hydroxyquinoline. Another approach involves the reductive cyclization of nitrophenyl (Z)-acrylonitriles, which can be prepared from 2-nitrobenzaldehydes.[4]

Below is a generalized workflow for the synthesis of 2-aminoquinolin-4-ol derivatives.

Fig. 1: Generalized synthetic workflow for 2-aminoquinolin-4-ol derivatives.

Experimental Protocol: Synthesis from Isatoic Anhydride

A representative protocol for the synthesis of 2-amino-4-hydroxyquinolines is as follows[3]:

• Reaction Setup : An isatoic anhydride is reacted with malononitrile in a reaction-inert solvent (e.g., DMF).

• Base Addition : A base (e.g., sodium hydride) is added to the mixture to facilitate the initial condensation reaction.

• Intermediate Formation : The reaction produces a mixture of 2-amino-3-cyano-4-hydroxy-quinolines and 2-amino-α,α-dicyanoacetophenones.

• Hydrolysis and Decarboxylation : The resulting product mixture is then treated with an acid or base under heat to induce hydrolysis of the cyano group and subsequent decarboxylation.

• Purification : The final 2-amino-4-hydroxyquinoline product is isolated and purified, typically by filtration and recrystallization from a suitable solvent like ethanol.

Therapeutic Applications and Biological Activities

The 2-aminoquinolin-4-ol scaffold has demonstrated a remarkable range of biological activities, making it a focal point for drug development in several therapeutic areas.

Anticancer Activity

The quinoline scaffold is present in numerous approved and clinical-trial-stage anticancer agents.[5] Derivatives of 4-aminoquinoline, such as bosutinib (Bcr-Abl/Src inhibitor) and neratinib (EGFR/HER2 inhibitor), exemplify the success of this structural class.[5][6] Compounds derived from the 2-aminoquinolin-4-ol core often act as potent kinase inhibitors, targeting key signaling pathways implicated in cancer progression.

Kinase Inhibition: Many derivatives have been shown to inhibit a variety of protein kinases that are crucial for tumor growth and survival.[7][8] These include:

• Tyrosine Kinases : EGFR, HER2, HER4, Src, Bcr-Abl.[5]

• Serine/Threonine Kinases : PI3K, CDK8/19.[5][9]

• Receptor Tyrosine Kinases : VEGFR-2.[7]

The inhibition of these kinases disrupts downstream signaling cascades, such as the PI3K/Akt/mTOR pathway, leading to cell cycle arrest and apoptosis.[10]

Fig. 2: Inhibition of the PI3K/Akt/mTOR signaling pathway by quinoline-based kinase inhibitors.

Quantitative Anticancer Data: The cytotoxic potential of these compounds is typically evaluated against a panel of cancer cell lines.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
3c	HepG2 (Liver)	11.42	[5]
3d	HepG2 (Liver)	8.50	[5]
3e	HepG2 (Liver)	12.76	[5]
Sorafenib	HepG2 (Liver)	5.2	[5]

Experimental Protocol: MTT Cytotoxicity Assay A standard method to assess the in-vitro anticancer activity of compounds is the MTT assay[5]:

• Cell Seeding : Cancer cells (e.g., HepG2) are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment : The cells are treated with various concentrations of the synthesized compounds and a control drug (e.g., Sorafenib) for a specified period (e.g., 48 hours).

• MTT Addition : MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization : The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO).

• Absorbance Reading : The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• IC50 Calculation : The cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration required to inhibit 50% of cell growth) is determined.

Antimicrobial Activity

Derivatives of the quinoline scaffold have long been recognized for their antimicrobial properties.[11] The 2-aminoquinolin-4-ol core has served as a template for developing novel agents against a range of pathogens, including bacteria and fungi.

Antibacterial and Antifungal Potential: These compounds have shown inhibitory activity against both Gram-positive and Gram-negative bacteria, as well as various fungal species.[12][13][14] The mechanism of action for some quinolone-based antibacterials involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[14]

Quantitative Antimicrobial Data: The potency of these compounds is quantified by their Minimum Inhibitory Concentration (MIC).

Compound ID	Microorganism	MIC (µg/mL)	Reference
III11	Candida albicans	4	[12]
III14	Candida albicans	8	[12]
III15	Aspergillus fumigatus	8	[12]
III23	Cryptococcus neoformans	4	[12]
8a	M. tuberculosis H37Rv	14.4 µM	[13]
8h	M. tuberculosis H37Rv	9.2 µM	[13]

Experimental Protocol: Broth Microdilution for MIC Determination The MIC is determined using a method like the broth microdilution assay[15]:

• Compound Preparation : A serial two-fold dilution of each test compound is prepared in a 96-well microtiter plate using an appropriate broth medium.

• Inoculum Preparation : A standardized suspension of the target microorganism is prepared and added to each well.

• Controls : Positive (microorganism with no compound) and negative (broth only) controls are included.

• Incubation : The plates are incubated under suitable conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination : The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. An indicator dye like p-iodonitrotetrazolium violet (INT) can be used to aid visualization.[15]

Activity in Neurodegenerative Diseases

The multifactorial nature of neurodegenerative conditions like Alzheimer's disease (AD) necessitates the development of multi-target-directed ligands (MTDLs).[16] The 2-aminoquinolin-4-ol scaffold is well-suited for this approach, with derivatives showing promise in targeting several key pathological pathways in AD.[17]

Multi-Target Approach for Alzheimer's Disease:

• Cholinesterase Inhibition : Many derivatives are potent inhibitors of both acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that break down the neurotransmitter acetylcholine.[16][17]

• Aβ Aggregation Inhibition : Some compounds can interact with the peripheral anionic site (PAS) of AChE, which is implicated in the aggregation of amyloid-beta (Aβ) peptides, a hallmark of AD.[17]

• Metal Chelation : The scaffold can be modified to chelate metal ions like copper and zinc, which are involved in Aβ aggregation and oxidative stress.[16]

• Antioxidant Properties : Derivatives can be designed to possess antioxidant capabilities, counteracting the oxidative stress associated with neurodegeneration.[16]

Fig. 3: Multi-target-directed ligand (MTDL) approach for Alzheimer's disease using a 4-aminoquinoline scaffold.

Quantitative Cholinesterase Inhibition Data:

Compound ID	Target	IC50 (µM)	Reference
7r	AChE	0.41	[16]
7f	BuChE	1.06	[16]
7h	AChE	0.131	[17]
7h	BuChE	0.068	[17]
Rivastigmine	AChE / BuChE	5.26 / 2.02	[16]

Structure-Activity Relationship (SAR) and Pharmacokinetics

Systematic modification of the 2-aminoquinolin-4-ol core has generated valuable structure-activity relationship (SAR) data, guiding the optimization of lead compounds.[18][19] For example, in anticancer analogs, the presence of a -Cl or -CF3 group at the 7-position of the quinoline ring is often favorable for activity.[19] Similarly, the nature of the side chain at the 4-position is critical and can be tailored to improve potency, selectivity, and pharmacokinetic (PK) properties.[6]

Pharmacokinetic studies (Absorption, Distribution, Metabolism, and Excretion - ADME) are essential for drug development.[20] While some early quinoline derivatives showed poor PK profiles, such as low oral bioavailability, targeted chemical modifications have led to compounds with improved properties, including good gastrointestinal absorption, metabolic stability, and even the ability to cross the blood-brain barrier for CNS applications.[21][22]

Conclusion and Future Perspectives

The 2-aminoquinolin-4-ol scaffold has firmly established itself as a privileged structure in medicinal chemistry. Its synthetic tractability, coupled with its ability to interact with a wide range of biological targets, has led to the discovery of potent modulators of disease-relevant pathways. From potent kinase inhibitors for cancer therapy to multi-target agents for Alzheimer's disease and novel antimicrobial compounds, the versatility of this core is evident.

Future research will likely focus on leveraging advanced drug design techniques to further refine the selectivity and pharmacokinetic profiles of these derivatives. Exploring novel substitutions, creating hybrid molecules by combining the quinoline core with other pharmacophores, and expanding their application to new therapeutic areas will continue to make the 2-aminoquinolin-4-ol scaffold a cornerstone of drug discovery efforts for years to come.

References

• 1. Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone | MDPI [mdpi.com]
• 2. Quinoline as a Privileged Structure: A Recent Update on Synthesis and Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 4. One-pot synthesis of 2-aminoquinoline-based alkaloids from acetonitrile - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | 4-Aminoquinoline: a comprehensive review of synthetic strategies [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery and Optimization of 2-Amino-4-methylquinazoline Derivatives as Highly Potent Phosphatidylinositol 3-Kinase Inhibitors for Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant Properties and Toxicokinetic-Related Features - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and biological evaluation of new 2‑substituted‑4‑amino-quinolines and -quinazoline as potential antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis of 2-(6-substituted quinolin-4-yl)-1-alkoxypropan-2-ol as potential antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Discovery of new 4-aminoquinoline derivatives containing an amine or hydroxamic acid terminal as multifunctional agents for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. New Hybrids of 4-Amino-2,3-polymethylene-quinoline and p-Tolylsulfonamide as Dual Inhibitors of Acetyl- and Butyrylcholinesterase and Potential Multifunctional Agents for Alzheimer's Disease Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis and SAR development of quinoline analogs as novel P2X7 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Examination of novel 4-aminoquinoline derivatives designed and synthesized by a hybrid pharmacophore approach to enhance their anticancer activities - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Pharmacokinetics and metabolism of a leukotriene D4/E4-antagonist (2-[3'-(2"-quinolylmethoxy)phenylamino]benzoic acid) in rat, dog,guinea pig and man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Optimization of 2-Aminoquinazolin-4-(3H)-one Derivatives as Potent Inhibitors of SARS-CoV-2: Improved Synthesis and Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Enduring Scaffold: A Deep Dive into the Fundamental Reactivity of the 2-Aminoquinolin-4-ol Core

For Immediate Release

A comprehensive technical guide offering an in-depth exploration of the fundamental reactivity of the 2-aminoquinolin-4-ol core has been compiled for researchers, scientists, and drug development professionals. This whitepaper details the synthesis, tautomerism, spectroscopic properties, and key reactions of this important heterocyclic scaffold, which is a cornerstone in the development of a wide range of biologically active compounds.

The 2-aminoquinolin-4-ol core, a privileged structure in medicinal chemistry, predominantly exists in its tautomeric form, 2-amino-4(1H)-quinolinone. This structural nuance is critical to its chemical behavior and its interactions with biological targets. This guide provides a thorough analysis of this tautomerism, supported by spectroscopic data and computational insights.

Physicochemical Properties and Tautomerism

The 2-aminoquinolin-4-ol core (C₉H₈N₂O, Molecular Weight: 160.17 g/mol ) exhibits a crucial tautomeric equilibrium between the enol (2-aminoquinolin-4-ol) and the more stable keto (2-amino-4(1H)-quinolinone) forms. Extensive spectroscopic and computational studies have demonstrated that the equilibrium heavily favors the keto tautomer in both solid and solution phases. This preference is attributed to the thermodynamic stability of the cyclic amide functionality within the quinolinone ring.

Spectroscopic Characterization

The predominance of the 2-amino-4(1H)-quinolinone tautomer is evident in its spectroscopic data.

Spectroscopic Data	2-Amino-4(1H)-quinolinone Tautomer
¹H NMR (DMSO-d₆)	Signals corresponding to aromatic protons, an N-H proton (often broad and downfield), and an amino group (-NH₂) are observed. The presence of the N-H proton is characteristic of the quinolinone form[2][3].
¹³C NMR (DMSO-d₆)	A characteristic downfield signal for the C4 carbonyl carbon is typically observed above 170 ppm, confirming the presence of the keto group[4].
IR Spectroscopy (Solid)	A strong absorption band in the region of 1650-1680 cm⁻¹ is indicative of the C=O stretching vibration of the quinolinone ring. The N-H stretching vibrations of the amino and amide groups are also prominent[4].
Mass Spectrometry	The mass spectrum will show the molecular ion peak. Fragmentation patterns can involve the loss of CO from the quinolone ring, a characteristic feature of this class of compounds[5][6].

Synthesis of the 2-Aminoquinolin-4-ol Core

A robust and widely used method for the synthesis of the 2-aminoquinolin-4-ol core involves the reaction of an isatoic anhydride with malononitrile in the presence of a base, followed by hydrolysis and decarboxylation of the resulting intermediate[7].

Detailed Experimental Protocol: Synthesis from Isatoic Anhydride and Malononitrile[7]

Step 1: Reaction of Isatoic Anhydride with Malononitrile

• To a warm (50-60 °C) solution of malononitrile (0.33 mol) and triethylamine (0.33 mol) in N,N-dimethylformamide (DMF, 100 mL), a solution of isatoic anhydride (0.3 mol) in DMF (300 mL) is added over 30 minutes.

• A brisk evolution of carbon dioxide is observed.

• The reaction mixture is maintained at 50-60 °C for an additional 30 minutes after the addition is complete.

• The mixture is then cooled and poured into ice-cold 0.2 N hydrochloric acid (2500 mL).

• The precipitate that forms is isolated by filtration and dried.

Step 2: Hydrolysis and Decarboxylation

• The dried precipitate from Step 1 is suspended in 48% hydrobromic acid (1500 mL).

• The suspension is heated at reflux for several hours until the reaction is complete (monitored by TLC).

• The reaction mixture is cooled, and the resulting precipitate is collected by filtration, washed with water, and dried to afford 2-amino-4-hydroxyquinoline.

Fundamental Reactivity

The reactivity of the 2-amino-4(1H)-quinolinone core is characterized by reactions at the amino group, the amide nitrogen, the carbonyl group, and the aromatic ring system.

N- and O-Alkylation

Alkylation of the 2-amino-4(1H)-quinolinone core can occur at either the amide nitrogen (N-alkylation) or the carbonyl oxygen (O-alkylation), leading to a mixture of products. The regioselectivity of this reaction is influenced by the nature of the alkylating agent, the base, and the solvent used.

Electrophilic Aromatic Substitution

The quinoline ring system is susceptible to electrophilic aromatic substitution. The pyridine ring is generally deactivated towards electrophilic attack compared to the benzene ring. Therefore, electrophilic substitution reactions, such as halogenation and nitration, are expected to occur preferentially on the carbocyclic (benzene) ring, at positions 5 and 7.

Bromination: Bromination of quinolin-4(1H)-ones can be achieved using reagents like molecular bromine or N-bromosuccinimide (NBS) in solvents such as acetic acid or chloroform. The position of bromination is dependent on the substituents already present on the ring[8].

Vilsmeier-Haack Reaction: This reaction introduces a formyl group onto an electron-rich aromatic ring. While the 2-amino-4(1H)-quinolinone core itself is not highly activated, this reaction can be used on related, more activated quinoline derivatives to introduce an aldehyde functionality, which can then be further elaborated[9].

Acylation

The amino group at the C2 position is nucleophilic and can readily undergo acylation reactions with acylating agents such as acid chlorides or anhydrides to form the corresponding amides[10].

Application in Drug Development: Targeting the PI3K/Akt Signaling Pathway

The 2-aminoquinoline scaffold is a key component in the design of various kinase inhibitors. Derivatives of the closely related 4-aminoquinazoline and 4-aminoquinoline cores have been shown to be potent inhibitors of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, which is frequently dysregulated in cancer[11][12]. These inhibitors typically function by competing with ATP for binding to the kinase domain of PI3K or Akt.

The development of selective inhibitors based on the 2-aminoquinolin-4-ol core continues to be an active area of research, with the potential to yield novel therapeutics for a variety of diseases. This technical guide provides a solid foundation for professionals engaged in the exploration and exploitation of this versatile chemical entity.

References

• 1. benchchem.com [benchchem.com]
• 2. scienceopen.com [scienceopen.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. ijpcbs.com [ijpcbs.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 8. Bromination of quinolin-4(1H)-ones as an efficient strategy for the development of new antibacterial agents | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 9. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 10. Synthesis and Biological Activity Investigation of Some Quinoline-2-One Derivatives [article.sapub.org]
• 11. Discovery and Optimization of 2-Amino-4-methylquinazoline Derivatives as Highly Potent Phosphatidylinositol 3-Kinase Inhibitors for Cancer Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the Structure-Activity Relationship of 2-Aminoquinolin-4-ol Analogues: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

While direct and extensive structure-activity relationship (SAR) data for 2-aminoquinolin-4-ol analogues remains a developing area of research, this guide provides an in-depth analysis of closely related quinoline scaffolds. By examining the SAR of these analogues, we can infer potential therapeutic applications and guide future drug discovery efforts centered on the 2-aminoquinolin-4-ol core. This document summarizes key quantitative data, details relevant experimental methodologies, and visualizes associated biological pathways and workflows.

Anticancer Activity of 2-Aminoquinoline Analogues

The quinoline scaffold is a well-established pharmacophore in anticancer drug discovery.[1][2] Modifications at various positions of the quinoline ring have led to the development of potent and selective therapeutic agents. Here, we explore the SAR of two distinct classes of 2-aminoquinoline derivatives that have demonstrated significant anticancer properties.

2-Morpholino-4-anilinoquinoline Derivatives

A series of 2-morpholino-4-anilinoquinoline compounds, which can be considered derivatives of a 2-aminoquinolin-4-ol core where the amino group is incorporated into a morpholine ring, have been synthesized and evaluated for their anticancer activity against the human hepatocellular carcinoma (HepG2) cell line.[1] The core structure and the tested analogues are presented below.

Data Presentation: Anticancer Activity of 2-Morpholino-4-anilinoquinoline Derivatives

The following table summarizes the in vitro cytotoxic activity of the synthesized compounds against the HepG2 cancer cell line, with doxorubicin as the positive control.

Compound ID	R-group (at C4-aniline)	IC50 (µM) against HepG2[1]
3a	H	> 30
3b	4-OCH3	> 30
3c	4-Cl	11.42
3d	4-F	8.50
3e	4-CH3	12.76
Doxorubicin	-	1.20

Structure-Activity Relationship (SAR) Insights:

• Substitution on the C4-Anilino Ring is Crucial: Unsubstituted (3a) and methoxy-substituted (3b) analogues showed weak activity (IC50 > 30 µM).

• Electron-Withdrawing Groups Enhance Activity: The presence of a halogen (chloro or fluoro) at the para-position of the anilino ring significantly increased cytotoxic activity. The fluoro-substituted compound 3d was the most potent in this series.

• Small Alkyl Groups are Tolerated: A methyl group at the para-position (3e) also resulted in good activity, comparable to the chloro-substituted analogue.

These findings suggest that the electronic properties and size of the substituent on the 4-anilino moiety play a critical role in the anticancer potency of this scaffold.

2-Amino-3-cyano-4-(L-phenylalaninyl)quinoline Derivatives

Another class of related compounds features a cyano group at the C3 position and an L-phenylalanine methyl ester moiety at the C4 position, deviating from the 4-ol structure. These compounds have been investigated for their cytotoxic effects against human lung adenocarcinoma (A549) and human breast adenocarcinoma (MCF-7) cell lines.[3][4]

Data Presentation: Anticancer Activity of 2-Amino-3-cyano-4-(L-phenylalaninyl)quinoline Derivatives

Compound ID	R-group (on quinoline ring)	IC50 (µM) against A549[3]	IC50 (µM) against MCF-7[3]
4a	H	> 100	> 100
4b	7-CH3	> 100	> 100
4c	7-F	> 100	> 100
4d	7-Cl	3.317	7.711
4e	7-Br	4.648	6.114
4f	6,7-di-Cl	> 100	> 100
Erlotinib	-	19.34	21.75

Structure-Activity Relationship (SAR) Insights:

• Substitution at C7 is Key: The unsubstituted (4a), 7-methyl (4b), and 7-fluoro (4c) analogues were inactive.

• Halogen Substitution at C7 Enhances Potency: The introduction of a chloro (4d) or bromo (4e) group at the 7-position led to a dramatic increase in anticancer activity, with potency significantly exceeding that of the reference drug erlotinib in these assays.

• Disubstitution is Detrimental: The 6,7-dichloro analogue (4f) was inactive, suggesting that a single, appropriately sized halogen at the C7 position is optimal for activity.

Mechanism of Action: Kinase Inhibition and Cell Cycle Arrest

The anticancer activity of these quinoline analogues is linked to their ability to interfere with key cellular processes, including cell signaling through kinase inhibition and the regulation of the cell cycle.

EGFR Kinase Inhibition

The 2-amino-3-cyano-4-(L-phenylalaninyl)quinoline series was evaluated for inhibitory activity against the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase frequently dysregulated in cancer.[5][6]

Data Presentation: EGFR Kinase Inhibitory Activity

Compound ID	R-group (on quinoline ring)	EGFR Inhibition IC50 (µM)[3]
4d	7-Cl	0.069
4e	7-Br	0.058
Erlotinib	-	0.002

Insights:

The most potent anticancer compounds, 4d and 4e , also demonstrated moderate to potent inhibition of EGFR. While not as potent as the specific EGFR inhibitor erlotinib, their activity in the nanomolar range suggests that EGFR signaling is a likely target for this class of compounds.

Signaling Pathway Visualization: EGFR Signaling Cascade

The following diagram illustrates a simplified EGFR signaling pathway, which is a critical regulator of cell proliferation, survival, and differentiation. Inhibition of this pathway by compounds like the 2-aminoquinoline analogues can lead to an anticancer effect.

Caption: EGFR signaling pathway and point of inhibition.

Cell Cycle Arrest

The 2-morpholino-4-anilinoquinoline derivatives were found to induce cell cycle arrest in the G0/G1 phase in HepG2 cells.[1] This prevents cells from entering the S phase, where DNA replication occurs, thereby halting proliferation.

Logical Relationship Visualization: G0/G1 Cell Cycle Arrest

This diagram illustrates the logical flow of how the quinoline analogues induce cell cycle arrest.

Caption: Mechanism of G0/G1 cell cycle arrest.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to understand and potentially replicate the findings.

Synthesis of 2-Morpholino-4-anilinoquinoline Derivatives[1]

The synthesis of these compounds is a two-step process starting from 2-morpholinoquinolin-4-ol.

Experimental Workflow Visualization: Synthesis of 2-Morpholino-4-anilinoquinolines

Caption: Synthetic route to target compounds.

Step 1: Synthesis of 4-chloro-2-morpholinoquinoline

• 2-morpholinoquinolin-4-ol is treated with phosphorus oxychloride (POCl3).

• The reaction mixture is heated to 90°C.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the mixture is cooled and poured onto crushed ice.

• The resulting precipitate is filtered, washed with water, and dried to yield the intermediate.

Step 2: Synthesis of 2-morpholino-4-anilinoquinoline derivatives

• The 4-chloro-2-morpholinoquinoline intermediate is dissolved in ethanol.

• The corresponding substituted aniline (1.2 equivalents) is added to the solution.

• The mixture is refluxed for several hours until the reaction is complete (monitored by TLC).

• After cooling, the precipitate is filtered, washed with cold ethanol, and recrystallized to obtain the final product.

Cell Viability (MTT) Assay[1][3]

This colorimetric assay is used to assess the cytotoxic effects of the compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., HepG2, A549, MCF-7) are seeded into 96-well plates at a density of 5x10^3 to 1x10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (typically in a range from 0.01 to 100 µM) and incubated for 48-72 hours.

• MTT Addition: After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (0.5 mg/mL) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells, and IC50 values are determined from dose-response curves.

EGFR Kinase Inhibition Assay[3]

This assay measures the ability of the compounds to inhibit the enzymatic activity of EGFR.

• Assay Principle: A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay or a luminescence-based assay like the ADP-Glo™ Kinase Assay. The principle involves measuring the amount of phosphorylated substrate or the amount of ADP produced in the kinase reaction.

• Procedure Outline:

  • Recombinant human EGFR kinase is incubated with the test compound at various concentrations in a kinase reaction buffer.

  • The kinase reaction is initiated by adding a peptide substrate and ATP.

  • The reaction is allowed to proceed for a specific time at room temperature.

  • A detection reagent is added to stop the reaction and generate a signal (e.g., fluorescence or luminescence) that is proportional to the kinase activity.

  • The signal is read using a plate reader.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the compound concentration.

Cell Cycle Analysis[1]

Flow cytometry is used to determine the distribution of cells in the different phases of the cell cycle.

• Cell Treatment: HepG2 cells are treated with the IC50 concentration of the test compound for 24 hours.

• Cell Harvesting and Fixation: Cells are harvested, washed with PBS, and fixed in cold 70% ethanol overnight at 4°C.

• Staining: The fixed cells are washed and then stained with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA in each cell.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases is quantified using cell cycle analysis software.

Conclusion and Future Directions

The exploration of 2-aminoquinoline analogues has revealed promising avenues for the development of novel anticancer agents. The SAR studies on 2-morpholino-4-anilinoquinolines and 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines highlight the critical importance of substitutions on both the quinoline core and its peripheral aromatic rings. Specifically, halogen substitutions at the C7 position of the quinoline ring or the C4 position of an anilino moiety appear to be key for enhancing cytotoxic and kinase inhibitory activities.

The mechanisms of action, involving EGFR inhibition and induction of G0/G1 cell cycle arrest, provide a solid foundation for further optimization of these scaffolds. Future research should focus on:

• Direct SAR of 2-aminoquinolin-4-ol: Synthesizing and evaluating a focused library of 2-aminoquinolin-4-ol analogues to establish a direct SAR for this core.

• Expansion of Analogue Libraries: Broadening the diversity of substituents at the identified key positions to improve potency and selectivity.

• Target Deconvolution: Identifying the specific kinase targets beyond EGFR to understand the full mechanistic profile of these compounds.

• In Vivo Studies: Advancing the most promising lead compounds into preclinical animal models to evaluate their efficacy and safety profiles.

By leveraging the insights presented in this guide, researchers can accelerate the design and development of the next generation of quinoline-based therapeutics.

References

• 1. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 3. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 4. Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4- (L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. ClinPGx [clinpgx.org]

solubility of 2-aminoquinolin-4-ol in organic solvents

An In-depth Technical Guide on the Solubility of 2-Aminoquinolin-4-ol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Aminoquinolin-4-ol, a heterocyclic aromatic compound, is a quinoline derivative of significant interest in medicinal chemistry and pharmaceutical sciences. The quinoline scaffold is a privileged structure found in numerous compounds with a wide array of biological activities, including anticancer and antimalarial properties. Understanding the solubility of 2-aminoquinolin-4-ol is a critical prerequisite for its development as a potential therapeutic agent. Solubility fundamentally influences a compound's bioavailability, dictates viable formulation strategies, and impacts the design of purification and analytical methods.

This technical guide provides a comprehensive overview of the solubility profile of 2-aminoquinolin-4-ol. While specific quantitative solubility data across a wide range of organic solvents is not extensively reported in publicly accessible literature, this document details the theoretical considerations based on the molecule's physicochemical properties and provides robust, standard experimental protocols for researchers to determine these values in their own laboratories.

Physicochemical Properties of 2-Aminoquinolin-4-ol

The solubility of a compound is intrinsically linked to its molecular structure and resulting physicochemical properties. The key properties of 2-aminoquinolin-4-ol are summarized below, providing a foundation for predicting its solubility behavior.

Property	Value	Source
Molecular Formula	C₉H₈N₂O	PubChem
Molecular Weight	160.17 g/mol	[1]
Hydrogen Bond Donor Count	2	[1]
Hydrogen Bond Acceptor Count	3	[1]
Topological Polar Surface Area	55.1 Ų	[1]
XLogP3-AA (Predicted LogP)	1.1	[1]

These properties suggest that 2-aminoquinolin-4-ol has a moderate degree of polarity. The presence of two hydrogen bond donors (the amino and hydroxyl groups) and three acceptors (the nitrogen atoms and the hydroxyl oxygen) indicates a strong capacity for hydrogen bonding.[1] The positive XLogP3-AA value suggests it possesses some lipophilic character, but the value is low enough to predict at least partial solubility in more polar solvents.[1]

Theoretical Solubility Profile

Based on the principle of "like dissolves like," the solubility of 2-aminoquinolin-4-ol in various organic solvents can be qualitatively predicted by comparing the polarity and hydrogen bonding capabilities of the solute and the solvent.[2][3]

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. Given the multiple hydrogen bonding sites on 2-aminoquinolin-4-ol, it is expected to exhibit favorable solubility in these solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents can accept hydrogen bonds but do not donate them effectively. The strong hydrogen bond donating capacity of the amino and hydroxyl groups on 2-aminoquinolin-4-ol should allow for strong interactions, leading to good solubility. DMSO and DMF are often excellent solvents for compounds with such functional groups.[2]

• Less Polar Solvents (e.g., Dichloromethane, Ethyl Acetate): These solvents have intermediate polarity. Solubility in these solvents will depend on the balance between the polar functional groups and the nonpolar quinoline ring system. Moderate to limited solubility is expected.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents lack polarity and cannot participate in hydrogen bonding. Due to the significant polarity imparted by the amino and hydroxyl groups, 2-aminoquinolin-4-ol is expected to have very poor solubility in nonpolar solvents.[2]

The logical relationship between the compound's properties and its expected solubility is visualized below.

Predicted solubility based on physicochemical properties.

Quantitative Solubility Data

As of the latest literature review, a comprehensive dataset of quantitative solubility values for 2-aminoquinolin-4-ol in a wide range of organic solvents has not been reported. The following table is provided as a template for researchers to populate with their experimentally determined data, facilitating standardized data collection and comparison.

Solvent	Solvent Class	Temperature (°C)	Solubility (mg/mL)	Solubility (mol/L)	Method
Methanol	Polar Protic	25	Shake-Flask
Ethanol	Polar Protic	25	Shake-Flask
Isopropanol	Polar Protic	25	Shake-Flask
Acetonitrile	Polar Aprotic	25	Shake-Flask
Acetone	Polar Aprotic	25	Shake-Flask
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	25	Shake-Flask
Dimethylformamide (DMF)	Polar Aprotic	25	Shake-Flask
Ethyl Acetate	Intermediate Polarity	25	Shake-Flask
Dichloromethane (DCM)	Intermediate Polarity	25	Shake-Flask
Tetrahydrofuran (THF)	Intermediate Polarity	25	Shake-Flask
Toluene	Nonpolar	25	Shake-Flask
n-Hexane	Nonpolar	25	Shake-Flask

Experimental Protocols for Solubility Determination

The following section details a robust and widely accepted protocol for determining the thermodynamic solubility of 2-aminoquinolin-4-ol, the shake-flask method, followed by quantification using High-Performance Liquid Chromatography (HPLC).[4][5] This method is considered the "gold standard" for solubility measurement.[4]

Materials and Equipment

• 2-Aminoquinolin-4-ol (solid, high purity)

• Selected organic solvents (HPLC grade)

• Analytical balance

• Scintillation vials or glass flasks with screw caps

• Orbital shaker or shaker bath with temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• HPLC system with UV detector

• Reversed-phase HPLC column (e.g., C18)

Experimental Workflow Diagram

Workflow for solubility determination via the shake-flask method.

Detailed Procedure

Step 1: Preparation of Saturated Solution

• Add an excess amount of solid 2-aminoquinolin-4-ol to a series of vials. The presence of undissolved solid at the end of the experiment is essential to confirm that the solution is saturated.

• Add a precise, known volume (e.g., 2.0 mL) of the desired organic solvent to each vial.

• Securely seal the vials to prevent solvent evaporation during the experiment.

Step 2: Equilibration

• Place the vials in an orbital shaker or temperature-controlled shaker bath set to the desired temperature (e.g., 25 °C).

• Agitate the vials at a constant speed for a sufficient duration to ensure equilibrium is reached. A period of 24 to 48 hours is typically adequate for most compounds.

Step 3: Sample Separation

• After equilibration, remove the vials from the shaker and allow the undissolved solid to settle for at least 1 hour.

• Carefully withdraw an aliquot of the clear supernatant using a syringe.

• Immediately filter the aliquot through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any microscopic solid particles that could otherwise lead to an overestimation of solubility.

Step 4: Quantification by HPLC

• Calibration Curve: Prepare a series of standard solutions of 2-aminoquinolin-4-ol of known concentrations in the chosen solvent. Analyze these standards by HPLC to generate a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Precisely dilute the filtered sample solution with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Inject the diluted sample onto the HPLC system.

• Typical HPLC Conditions:

  • Column: C18 reversed-phase, e.g., 4.6 x 150 mm, 5 µm.

  • Mobile Phase: An optimized mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set to the wavelength of maximum absorbance (λmax) for 2-aminoquinolin-4-ol.

  • Injection Volume: 10-20 µL.

Step 5: Calculation

• Determine the concentration of the diluted sample from the calibration curve using its measured peak area.

• Calculate the concentration of the original, undiluted saturated solution by multiplying the result by the dilution factor. This final value represents the solubility of the compound in that solvent at the specified temperature.

Conclusion

While readily available quantitative data on the solubility of 2-aminoquinolin-4-ol is limited, a strong theoretical understanding based on its physicochemical properties can effectively guide solvent selection for synthesis, purification, and formulation. The compound is predicted to be most soluble in polar protic and polar aprotic solvents and least soluble in nonpolar solvents. For drug development professionals and researchers requiring precise solubility values, the detailed shake-flask protocol provided in this guide offers a reliable and standardized method for experimental determination. The systematic collection of such data is invaluable for advancing the research and development of 2-aminoquinolin-4-ol and its derivatives as potential therapeutic agents.

References

• 1. 4-Quinolinol, 2-amino- | C9H8N2O | CID 594793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. Khan Academy [khanacademy.org]
• 4. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Friedländer Synthesis of Substituted 2-Aminoquinolines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedländer synthesis is a powerful and versatile chemical reaction for the formation of quinoline and its derivatives.[1][2][3][4] This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl functionality.[1][2][3][4] The resulting quinoline scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of pharmaceuticals with diverse biological activities, including anticancer, antimalarial, anti-inflammatory, and antimicrobial properties.[5][6][7][8]

This document provides detailed application notes and experimental protocols for the synthesis of a specific class of substituted quinolines – 2-aminoquinolines – utilizing a variation of the Friedländer annulation.

Applications in Drug Discovery and Development

Substituted 2-aminoquinolines are of significant interest to the drug development community due to their diverse pharmacological profiles.

• Anticancer Activity: Many quinoline derivatives have been identified as potent inhibitors of key signaling pathways implicated in cancer progression, such as the PI3K/Akt/mTOR pathway.[9][10][11][12][13] The phosphatidylinositol 3-kinase (PI3K) pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a frequent event in human cancers.[10][12] 2-Aminoquinoline derivatives can be designed to target the ATP-binding pocket of PI3K isoforms, leading to the inhibition of downstream signaling and induction of apoptosis in cancer cells.

• Antimalarial Activity: The quinoline core is the cornerstone of several antimalarial drugs, most notably chloroquine.[6][8] While drug resistance is a significant challenge, research into novel aminoquinoline derivatives continues to be a promising avenue for the development of new antimalarial agents.[5][6] These compounds are thought to interfere with the detoxification of heme in the malaria parasite, leading to a buildup of toxic heme and parasite death.[6][8]

Data Presentation: Synthesis of Substituted 2-Aminoquinolines

The following table summarizes the synthesis of various 2-amino-4-arylquinoline-3-carbonitriles via a one-pot reaction that can be considered a modified Friedländer synthesis. This method demonstrates high efficiency and accommodates a range of substituents on the aromatic amine and aldehyde starting materials.[1][14]

2-Aminoaryl Ketone/Amine	α-Methylene Nitrile	Catalyst/Conditions	Yield (%)
Aniline	Malononitrile, Benzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	92
4-Methylaniline	Malononitrile, Benzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	90
4-Methoxyaniline	Malononitrile, Benzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	88
4-Chloroaniline	Malononitrile, Benzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	85
Aniline	Malononitrile, 4-Chlorobenzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	87
Aniline	Malononitrile, 4-Methylbenzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	90
Aniline	Malononitrile, 4-Methoxybenzaldehyde	NH4Cl (10 mol%), Ethanol, 80°C	86

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 2-Amino-4-arylquinoline-3-carbonitriles[1][14]

This protocol details a one-pot synthesis that combines an aromatic amine, an aromatic aldehyde, and malononitrile, which undergoes a cyclization reaction analogous to the Friedländer synthesis.

Materials:

• Aromatic amine (1 mmol)

• Aromatic aldehyde (1 mmol)

• Malononitrile (1 mmol)

• Ammonium chloride (NH4Cl, 10 mol%)

• Ethanol (15 mL)

Procedure:

• In a round-bottom flask, combine the aromatic amine (1 mmol), aromatic aldehyde (1 mmol), malononitrile (1 mmol), and ammonium chloride (10 mol%) in ethanol (15 mL).

• Stir the reaction mixture at 80°C.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Collect the precipitated solid product by filtration.

• Wash the solid with cold ethanol to afford the pure 2-amino-4-arylquinoline-3-carbonitrile.

Visualizations

Reaction Mechanism and Experimental Workflow

The following diagrams illustrate the generalized reaction mechanism of the Friedländer synthesis and a typical experimental workflow for the synthesis and characterization of substituted 2-aminoquinolines.

Caption: Generalized reaction mechanism of the Friedländer synthesis.

Caption: Experimental workflow for synthesis and characterization.

Signaling Pathway Inhibition

The PI3K/Akt/mTOR signaling pathway is a key target for anticancer therapies. Substituted 2-aminoquinolines can act as inhibitors of PI3K, thereby blocking downstream signaling and promoting cancer cell death.

References

• 1. researchgate.net [researchgate.net]
• 2. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 3. Friedlaender Synthesis [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Antimalarial activity and mechanisms of action of two novel 4-aminoquinolines against chloroquine-resistant parasites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological activity, structure–activity relationship and mode of action studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Structure–Activity Relationship, and Antimalarial Efficacy of 6-Chloro-2-arylvinylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites | PLOS One [journals.plos.org]
• 9. researchgate.net [researchgate.net]
• 10. Drugging the PI3 Kinome: From Chemical Tools to Drugs in the Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of cinnoline derivatives as potent PI3K inhibitors with antiproliferative activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The present and future of PI3K inhibitors for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting Class I-II-III PI3Ks in Cancer Therapy: Recent Advances in Tumor Biology and Preclinical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 14. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]

Application Notes and Protocols for the Synthesis of 2-Aminoquinoline Derivatives via the Doebner-von Miller Reaction

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the Doebner-von Miller reaction for the synthesis of quinoline derivatives, with a specific focus on its application to the preparation of 2-aminoquinolines. This document includes detailed experimental protocols, quantitative data for representative reactions, and visualizations of the reaction mechanism and experimental workflows.

Introduction to the Doebner-von Miller Reaction

The Doebner-von Miller reaction is a classic method for the synthesis of quinolines, which are important structural motifs in many pharmaceuticals and biologically active compounds. The reaction typically involves the condensation of an aniline with an α,β-unsaturated carbonyl compound in the presence of a strong acid and an oxidizing agent.[1][2][3][4][5][6][7][8][9][10][11][12][13][14][15] While the reaction is versatile for producing a variety of substituted quinolines, its direct application for the synthesis of 2-aminoquinoline derivatives often requires specific strategies, such as the use of starting materials with a pre-installed nitrogen functionality.

Reaction Mechanism

The mechanism of the Doebner-von Miller reaction is complex and has been the subject of considerable discussion. A widely accepted pathway involves the initial 1,4-conjugate addition of the aniline to the α,β-unsaturated carbonyl compound. This is followed by cyclization, dehydration, and a final oxidation step to yield the aromatic quinoline ring system. An alternative proposed mechanism involves a fragmentation-recombination pathway.[2][8][14]

Synthesis of 2-Aminoquinoline Derivatives

The direct synthesis of 2-aminoquinolines via a classical Doebner-von Miller approach is not commonly reported. A plausible strategy involves the use of a β-aminocrotononitrile or a similar enamine-like precursor in place of a simple α,β-unsaturated carbonyl compound. This introduces the necessary nitrogen atom at the 2-position of the resulting quinoline. The following section details a representative protocol based on this modified approach.

Experimental Workflow for 2-Aminoquinoline Synthesis

The synthesis of a 2-aminoquinoline derivative using a modified Doebner-von Miller approach involves a one-pot reaction followed by workup and purification.

Detailed Experimental Protocol: Synthesis of 4-Methyl-2-aminoquinoline

This protocol describes a representative procedure for the synthesis of 4-methyl-2-aminoquinoline from aniline and β-aminocrotononitrile, based on the principles of the Doebner-von Miller reaction.

Materials:

• Aniline

• β-Aminocrotononitrile

• Concentrated Hydrochloric Acid (HCl)

• Toluene

• Sodium Hydroxide (NaOH) solution (10 M)

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add aniline (10 mmol, 1.0 eq) and 50 mL of toluene.

• Acidification: Slowly add concentrated hydrochloric acid (30 mmol, 3.0 eq) to the stirring solution.

• Addition of β-Aminocrotononitrile: To this mixture, add β-aminocrotononitrile (12 mmol, 1.2 eq).

• Reaction: Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain for 6-8 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Carefully neutralize the mixture by the dropwise addition of 10 M NaOH solution until the pH is approximately 8-9.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to afford the pure 4-methyl-2-aminoquinoline.

Quantitative Data

The yields of the Doebner-von Miller reaction can vary significantly depending on the substrates and reaction conditions. The following tables summarize representative yields for the synthesis of various quinoline derivatives.

Table 1: Synthesis of 2-Methylquinoline Derivatives

Aniline Derivative	α,β-Unsaturated Carbonyl	Catalyst	Solvent	Yield (%)
Aniline	Crotonaldehyde	HCl	Toluene/Water	75-85
4-Methoxyaniline	Crotonaldehyde	HCl	Toluene/Water	80-90
4-Chloroaniline	Crotonaldehyde	HCl	Toluene/Water	65-75

Table 2: Synthesis of 2-Phenylquinoline Derivatives

Aniline Derivative	α,β-Unsaturated Carbonyl	Catalyst	Solvent	Yield (%)
Aniline	Cinnamaldehyde	HCl	Toluene/Water	70-80
4-Methylaniline	Cinnamaldehyde	HCl	Toluene/Water	75-85
3-Nitroaniline	Cinnamaldehyde	H₂SO₄	Nitrobenzene	50-60

Note: The yields for the synthesis of 2-aminoquinoline derivatives via a modified Doebner-von Miller reaction may differ and require optimization.

Logical Relationships in Quinoline Synthesis

The Doebner-von Miller reaction is one of several classic named reactions for the synthesis of the quinoline core. Its relationship to other methods is important for selecting the appropriate synthetic strategy.

Conclusion

The Doebner-von Miller reaction remains a valuable tool for the synthesis of substituted quinolines. While direct synthesis of 2-aminoquinolines may require modification of the classical protocol, the principles of the reaction provide a foundation for developing such methodologies. The provided protocol serves as a starting point for researchers aiming to explore this synthetic route for accessing 2-aminoquinoline derivatives, which are of significant interest in medicinal chemistry and drug discovery. Further optimization of reaction conditions will be crucial for achieving high yields and purity for specific target molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Doebner-Miller_reaction [chemeurope.com]
• 3. benchchem.com [benchchem.com]
• 4. synarchive.com [synarchive.com]
• 5. iipseries.org [iipseries.org]
• 6. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Doebner–Miller reaction - Wikipedia [en.wikipedia.org]
• 9. Doebner-Miller reaction and applications | PPTX [slideshare.net]
• 10. researchgate.net [researchgate.net]
• 11. m.youtube.com [m.youtube.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Recent Advances in Metal-Free Quinoline Synthesis [mdpi.com]
• 14. On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Note: Purification of 2-aminoquinolin-4-ol by Recrystallization

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the purification of 2-aminoquinolin-4-ol, a key intermediate in pharmaceutical synthesis, using the recrystallization technique. The document outlines the principles of solvent selection, a step-by-step experimental procedure, and a troubleshooting guide. Due to the limited aqueous solubility of many 2-aminoquinoline derivatives, this protocol focuses on a two-solvent (or solvent-antisolvent) system, which is a common and effective purification method.[1] A specific example using N,N-Dimethylformamide (DMF) as the primary solvent is detailed, based on its documented use for recrystallizing related compounds.[2]

Principle of Recrystallization

Recrystallization is a fundamental technique for purifying solid organic compounds. The process relies on the differential solubility of the target compound and its impurities in a chosen solvent or solvent system at different temperatures.[3][4] An ideal recrystallization solvent should dissolve the compound completely at an elevated temperature (near the solvent's boiling point) but poorly at low temperatures.[4][5] Impurities should either be insoluble at high temperatures (allowing for removal by hot filtration) or remain soluble at low temperatures (staying in the mother liquor after crystallization).[4] When a single solvent is not suitable, a two-solvent system is employed, using a "good" solvent in which the compound is soluble and a miscible "anti-solvent" in which the compound is poorly soluble to induce precipitation.[6][7]

Materials and Equipment

• Chemicals:

  • Crude 2-aminoquinolin-4-ol

  • N,N-Dimethylformamide (DMF), Reagent Grade

  • Deionized Water (as anti-solvent)

  • Ethanol, Reagent Grade

  • Other potential solvents for screening (e.g., Methanol, Acetone, Ethyl Acetate)

• Equipment:

  • Erlenmeyer flasks

  • Hot plate with magnetic stirring capability

  • Magnetic stir bars

  • Condenser (optional, to prevent solvent loss)

  • Stemless or short-stemmed glass funnel

  • Fluted filter paper

  • Büchner funnel and flask

  • Vacuum source (aspirator or pump)

  • Ice bath

  • Spatula and weighing balance

  • Drying oven or vacuum desiccator

Experimental Protocol: Two-Solvent Recrystallization

This protocol describes the purification of 2-aminoquinolin-4-ol using a DMF/Water solvent system.

Step 1: Dissolution

• Place the crude 2-aminoquinolin-4-ol powder into an appropriately sized Erlenmeyer flask equipped with a magnetic stir bar.

• Add a minimal amount of the primary solvent (DMF) to the flask, just enough to create a slurry.

• Gently heat the mixture on a hot plate with continuous stirring. Add the primary solvent portion-wise until the solid completely dissolves.[4] Avoid adding a large excess of solvent, as this will reduce the final yield.[5]

Step 2: Hot Filtration (Optional)

• If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

• Pre-heat a stemless glass funnel and a second Erlenmeyer flask containing a small amount of boiling solvent on the hot plate.

• Place a piece of fluted filter paper into the pre-heated funnel.

• Quickly pour the hot solution through the fluted filter paper into the clean, hot flask. This step removes insoluble impurities that would otherwise contaminate the final product.[7]

Step 3: Crystallization

• Heat the clear, dissolved solution back to a gentle boil.

• Slowly add the anti-solvent (deionized water) dropwise to the hot solution while stirring vigorously.

• Continue adding the anti-solvent until the solution becomes faintly and persistently cloudy (the point of saturation).[7]

• If too much anti-solvent is added and the solution becomes excessively cloudy or precipitates heavily, add a few drops of the hot primary solvent (DMF) until the solution becomes clear again.[7]

• Once the saturation point is reached, remove the flask from the heat source.

Step 4: Cooling and Crystal Growth

• Allow the flask to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals, as it allows impurities to be excluded from the growing crystal lattice.[5]

• Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize the yield of the purified product by further decreasing its solubility.[5][6]

Step 5: Crystal Collection and Washing

• Set up a Büchner funnel with filter paper over a vacuum flask.

• Wet the filter paper with a small amount of the cold recrystallization solvent mixture (a similar ratio of DMF/Water as the final mother liquor).

• Turn on the vacuum and pour the cold crystal slurry into the Büchner funnel.

• Wash the collected crystals with a small amount of the cold anti-solvent (deionized water) to remove any adhering mother liquor containing dissolved impurities.

• Keep the vacuum on to pull air through the crystals for several minutes to help them dry.[6]

Step 6: Drying

• Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

• Dry the crystals to a constant weight in a drying oven at a moderate temperature or in a vacuum desiccator.

Data Presentation: Solvent System Selection

The selection of an appropriate solvent system is critical for successful recrystallization.[3] As 2-aminoquinoline derivatives are weak bases, adjusting the pH of aqueous systems can also influence solubility.[1] The following table provides a qualitative guide to potential solvents for purifying 2-aminoquinolin-4-ol.

Solvent Class	Solvent Name	Role	Rationale & Comments
Polar Aprotic	N,N-Dimethylformamide (DMF)	Good Solvent	Documented for recrystallizing related quinoline compounds.[2] High boiling point allows for a wide temperature gradient for crystallization.
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	Good Solvent	Similar properties to DMF; effective at dissolving many polar organic compounds.
Polar Protic	Water	Anti-Solvent	2-aminoquinoline derivatives generally exhibit poor aqueous solubility.[1] Ideal for inducing precipitation from a solution in a water-miscible organic solvent.
Polar Protic	Ethanol / Methanol	Good Solvent	The amino and hydroxyl groups suggest potential solubility in alcohols, especially when heated. Often used in combination with water for compounds with intermediate polarity.
Less Polar	Ethyl Acetate / Acetone	Potential Pair	May work in a two-solvent system with a non-polar solvent like hexanes. The ketone/ester functionality can interact with the polar groups of the target molecule.[8]
Non-Polar	Hexanes / Heptane	Anti-Solvent	The compound is expected to be insoluble in non-polar solvents. Useful for precipitating the product from a more polar "good" solvent like THF or DCM, though this is a less common pairing for this compound.[8]

Visualization: Recrystallization Workflow

Caption: Workflow for the purification of 2-aminoquinolin-4-ol.

References

• 1. benchchem.com [benchchem.com]
• 2. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 3. mt.com [mt.com]
• 4. youtube.com [youtube.com]
• 5. youtube.com [youtube.com]
• 6. LabXchange [labxchange.org]
• 7. ocw.mit.edu [ocw.mit.edu]
• 8. Reagents & Solvents [chem.rochester.edu]

Application Notes and Protocols for the Derivatization of 2-aminoquinolin-4-ol for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

In mass spectrometry-based analyses, particularly in metabolomics, drug metabolism studies, and environmental analysis, the sensitive and selective detection of analytes is paramount. Many compounds, including 2-aminoquinolin-4-ol, may exhibit poor ionization efficiency or chromatographic retention, hindering their detection at low concentrations. Chemical derivatization is a powerful strategy to overcome these limitations. By covalently modifying the analyte, its physicochemical properties can be altered to enhance ionization efficiency, improve chromatographic separation, and increase the specificity and sensitivity of detection.

This document provides detailed application notes and protocols for the derivatization of 2-aminoquinolin-4-ol for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). The protocols described are based on established chemical principles for the derivatization of primary amines and hydroxyl groups. These should be considered as a starting point for method development and will likely require optimization for specific applications and instrumentation.

Principle of Derivatization for 2-aminoquinolin-4-ol

2-aminoquinolin-4-ol possesses two reactive functional groups amenable to derivatization: a primary aromatic amine (-NH₂) and a hydroxyl group (-OH), which exists in tautomeric equilibrium with a ketone (2-amino-1H-quinolin-4-one).

• For GC-MS analysis: The primary goal is to increase the volatility and thermal stability of the analyte. This is typically achieved by silylation, which replaces the active hydrogens on the amine and hydroxyl groups with a nonpolar trimethylsilyl (TMS) group.

• For LC-MS analysis: The objective is to enhance ionization efficiency, typically in electrospray ionization (ESI) mode, and to improve reversed-phase chromatographic retention. This can be accomplished by introducing a tag that is readily ionizable (e.g., contains a tertiary amine) and/or is hydrophobic.

Experimental Protocols

GC-MS Analysis: Silylation

Silylation is a common derivatization technique for compounds with active hydrogens, making them more volatile for GC-MS analysis.[1][2] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) is a potent silylating agent.

Materials:

• 2-aminoquinolin-4-ol standard

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) + 1% TMCS

• Pyridine (or other suitable aprotic solvent like acetonitrile)

• Reacti-Vials™ or other suitable reaction vials with screw caps

• Heating block or oven

• GC-MS system

Protocol:

• Sample Preparation: Prepare a stock solution of 2-aminoquinolin-4-ol in pyridine (e.g., 1 mg/mL).

• Derivatization Reaction:

  • Pipette 50 µL of the 2-aminoquinolin-4-ol solution into a reaction vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of pyridine to redissolve the analyte.

  • Add 100 µL of BSTFA + 1% TMCS to the vial.

  • Cap the vial tightly.

• Incubation: Heat the reaction mixture at 70°C for 60 minutes.

• Analysis: After cooling to room temperature, inject 1 µL of the derivatized sample into the GC-MS.

dot

References

• 1. Gas chromatography mass spectrometry studies on biologically important 8-aminoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 氨基酸衍生化和GC-MS分析 [sigmaaldrich.com]

Application Notes and Protocols: 2-Aminoquinolin-4-ol as a Fluorescent Probe for Metal Ion Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline derivatives are a prominent class of heterocyclic compounds widely employed in the development of fluorescent probes due to their favorable photophysical properties, including high quantum yields and sensitivity to the local environment. 2-Aminoquinolin-4-ol, a member of this family, presents a promising scaffold for the design of fluorescent chemosensors for the detection of various metal ions. Its structure, featuring both an amino and a hydroxyl group on the quinoline core, offers potential coordination sites for metal ions. The interaction with metal ions can modulate the photophysical properties of the molecule, leading to a "turn-on" or "turn-off" fluorescent response. This phenomenon is often governed by mechanisms such as Chelation-Enhanced Fluorescence (CHEF) or Photoinduced Electron Transfer (PET).[1]

This document provides detailed application notes and generalized protocols for the investigation and use of 2-aminoquinolin-4-ol as a fluorescent probe for metal ion detection. While specific performance data for 2-aminoquinolin-4-ol is not extensively available in the current literature, the protocols and data presented herein are based on established methodologies for similar 2-aminoquinoline-based fluorescent probes and serve as a comprehensive guide for researchers.

Principle of Detection

The fluorescence of 2-aminoquinoline derivatives can be significantly influenced by the binding of metal ions. In the unbound state, the fluorescence of the probe might be quenched through processes like PET. Upon coordination with a metal ion, the lone pair of electrons involved in the PET process may become engaged in the metal complex, inhibiting PET and leading to a "turn-on" fluorescence response (CHEF effect).[1] Conversely, the binding of certain metal ions can also lead to fluorescence quenching through various other mechanisms. The selectivity of the probe for specific metal ions is determined by the nature of the binding pocket and the electronic properties of the metal ion.

It is important to note that 2-aminoquinolin-4-ol can exist in tautomeric forms, primarily the enol (2-aminoquinolin-4-ol) and the keto (2-amino-1H-quinolin-4-one) forms. The predominant tautomer in a given environment will influence its photophysical and metal-binding properties. In polar solvents and the solid state, the keto form is often favored.

Quantitative Data Summary for 2-Aminoquinoline-Based Fluorescent Probes

The following table summarizes the performance of various 2-aminoquinoline derivatives as fluorescent sensors for different metal ions. This data is provided as a benchmark for the potential performance of 2-aminoquinolin-4-ol.

Sensor Moiety	Target Ion	Limit of Detection (LOD)	Linear Range	Stoichiometry (Sensor:Ion)	Sensing Mechanism
8-Aminoquinoline Schiff Base	Al³⁺	3.23 x 10⁻⁸ M	Not Specified	2:1	Turn-on Fluorescence
Isoquinoline-1-carbohydrazide Schiff Base	Al³⁺	8.08 x 10⁻⁸ M	0 - 10 µM	2:1	Turn-on Fluorescence (ESIPT & ICT)
6-(dimethylamino)quinaldine derivative	Cd²⁺	Not Specified	0 - 10 µM	Not Specified	Ratiometric Fluorescence
Quinoline-based probe	Cu²⁺	1.03 µM	Not Specified	1:1	Fluorescence Enhancement
Quinoline derivative (TQA)	Fe³⁺	0.16841 µM	Not Specified	Not Specified	Fluorescence Quenching

Note: The data presented in this table is for various derivatives of 2-aminoquinoline and is intended to provide a general reference for the expected performance of quinoline-based fluorescent probes.[1]

Experimental Protocols

I. Synthesis of 2-Aminoquinolin-4-ol

A general method for the synthesis of 2-amino-4-hydroxyquinolines involves the reaction of an isatoic anhydride with malononitrile in a reaction-inert solvent under basic conditions, followed by hydrolysis and decarboxylation.

Materials:

• Isatoic anhydride

• Malononitrile

• Sodium hydride

• N,N-dimethylformamide (DMF)

• Hydrochloric acid

• Ammonium hydroxide

Procedure:

• To a solution of malononitrile in DMF, add sodium hydride and stir for 10 minutes.

• Add isatoic anhydride to the reaction mixture and heat to 50-60°C for 30 minutes.

• Cool the reaction mixture and pour it into cold water to precipitate the intermediate product.

• Treat the intermediate product with acid or base to induce hydrolysis and decarboxylation to yield 2-amino-4-hydroxyquinoline.

• The final product can be purified by recrystallization.

This is a generalized procedure and may require optimization for specific substrates and scales.

II. Preparation of Stock Solutions

• Probe Stock Solution: Prepare a stock solution of 2-aminoquinolin-4-ol (e.g., 1 mM) in a suitable solvent such as dimethyl sulfoxide (DMSO) or ethanol. The choice of solvent will depend on the solubility of the probe and the experimental conditions.

• Metal Ion Stock Solutions: Prepare stock solutions (e.g., 10 mM) of various metal salts (e.g., chlorides or nitrates) in deionized water or a suitable buffer.

III. Fluorescence Titration for Metal Ion Detection

This protocol outlines the general procedure to determine the sensitivity and selectivity of 2-aminoquinolin-4-ol towards different metal ions.

Materials:

• 2-aminoquinolin-4-ol stock solution

• Metal ion stock solutions

• Buffer solution (e.g., HEPES, Tris-HCl, at a physiological pH of 7.4)

• Spectrofluorometer

• Quartz cuvettes

Procedure:

• In a quartz cuvette, place a specific volume of the buffer solution.

• Add an aliquot of the 2-aminoquinolin-4-ol stock solution to achieve a final concentration typically in the micromolar range (e.g., 10 µM).

• Record the fluorescence emission spectrum of the probe solution by exciting at its maximum absorption wavelength.

• Incrementally add small aliquots of a specific metal ion stock solution to the cuvette.

• After each addition, mix the solution thoroughly and record the fluorescence emission spectrum.

• Repeat the process for a range of metal ion concentrations.

• To assess selectivity, repeat the titration with a variety of different metal ions.

IV. Determination of Stoichiometry (Job's Plot)

A Job's plot can be used to determine the binding stoichiometry between 2-aminoquinolin-4-ol and the target metal ion.

Procedure:

• Prepare a series of solutions with a constant total concentration of the probe and the metal ion, but with varying mole fractions of each component.

• Measure the fluorescence intensity of each solution at the emission maximum.

• Plot the change in fluorescence intensity against the mole fraction of the probe.

• The mole fraction at which the maximum change in fluorescence is observed corresponds to the stoichiometry of the complex.

Visualizations

Caption: Proposed "turn-on" signaling mechanism via Chelation-Enhanced Fluorescence (CHEF).

Caption: General experimental workflow for evaluating 2-aminoquinolin-4-ol as a fluorescent metal ion probe.

Troubleshooting

• Poor Solubility: If 2-aminoquinolin-4-ol has low solubility in aqueous buffers, a co-solvent such as DMSO or ethanol may be used. Ensure the concentration of the organic solvent is kept low and consistent across all experiments to minimize its effect on the fluorescence properties.

• Precipitation upon Metal Ion Addition: This may occur if the resulting complex is insoluble. Lowering the concentrations of the probe and metal ion may help to mitigate this issue.

• Interference from Other Species: The selectivity of the probe should be thoroughly investigated by testing its response to a wide range of potentially interfering ions that are commonly found in biological or environmental samples.

Conclusion

While further research is required to fully elucidate the specific photophysical properties and metal ion sensing capabilities of 2-aminoquinolin-4-ol, the general principles and protocols outlined in this document provide a solid foundation for its investigation as a novel fluorescent probe. The versatility of the 2-aminoquinoline scaffold suggests that 2-aminoquinolin-4-ol holds significant potential for the development of selective and sensitive chemosensors for various metal ions, with applications in environmental monitoring, biomedical research, and drug development.

References

• 1. benchchem.com [benchchem.com]

Application Notes: Synthesis and Evaluation of 2-Aminoquinolin-4-ol Based Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[1] Among its derivatives, the 2-aminoquinolin-4-ol framework has emerged as a versatile template for the design of potent kinase inhibitors.[1][2] Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[3][4] Consequently, kinase inhibitors are a major focus of drug discovery.[2][4]

Derivatives of 2-aminoquinolin-4-ol have demonstrated significant inhibitory activity against a range of important kinase targets, including Receptor-Interacting Protein Kinase 2 (RIPK2), Epidermal Growth Factor Receptor (EGFR), and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[5][6][7] These targets are implicated in inflammatory diseases and cancer, highlighting the therapeutic potential of this compound class.[3][5]

These application notes provide a comprehensive guide to the synthesis, biological evaluation, and relevant cellular pathways associated with 2-aminoquinolin-4-ol based kinase inhibitors.

Core Synthetic Strategies

A prevalent and efficient method for synthesizing a library of 2-aminoquinolin-4-ol based inhibitors involves a two-step process. The synthesis begins with a substituted 2-aminoquinolin-4-ol core. The hydroxyl group at the C4 position is first converted into a more reactive leaving group, typically a chlorine atom, using a chlorinating agent like phosphorus oxychloride (POCl₃). The resulting 4-chloroquinoline intermediate then undergoes a nucleophilic aromatic substitution (SNAr) reaction at the C4 position with a variety of primary or secondary amines to yield the final target compounds.[5][8]

Caption: General synthetic workflow for 2-aminoquinolin-4-ol derivatives.

Protocol 1: General Synthesis of 4-Anilinoquinoline Derivatives

This protocol outlines the synthesis of 4-anilinoquinoline derivatives from a 4-chloroquinoline intermediate.

Step 1: Chlorination of the Quinolin-4-ol

• To the starting 2-substituted-quinolin-4-ol (1.0 eq.), add phosphorus oxychloride (POCl₃, 5-10 eq.) slowly at 0 °C.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., aqueous ammonia or sodium bicarbonate) to precipitate the crude product.

• Filter the solid, wash with water, and dry under vacuum to obtain the 4-chloroquinoline intermediate, which can be used in the next step with or without further purification.

Step 2: Nucleophilic Aromatic Substitution

• In a round-bottom flask, dissolve the 4-chloro-2-substituted-quinoline intermediate (1.0 eq.) in a suitable solvent such as ethanol, tert-butanol, or DMF.[5][8][9]

• Add the desired aniline or amine derivative (1.5-2.0 eq.).

• Heat the resulting mixture to reflux (typically 80-100 °C) and stir for 4-12 hours until the starting material is consumed (monitored by TLC).[8][9]

• Cool the reaction mixture and evaporate the solvent under reduced pressure.

• The resulting residue can be purified by washing with a suitable solvent (e.g., acetone) and filtering, or by column chromatography on silica gel to yield the final pure compound.[8]

Application Example: RIPK2 Inhibitors

Receptor-interacting protein kinase 2 (RIPK2) is a key mediator of immune signaling pathways initiated by NOD1 and NOD2 pattern recognition receptors.[5] Its inhibition is a promising strategy for treating inflammatory diseases. A series of 4-aminoquinoline derivatives have been synthesized and identified as potent RIPK2 inhibitors.[5]

Data Presentation: RIPK2 Inhibition

The inhibitory activities of several 4-aminoquinoline derivatives against RIPK2 are summarized below.

Compound ID	R Group (at C6)	R' Group (at C4-amino)	RIPK2 IC₅₀ (nM)[5]
14	Pyridin-4-yl	Benzo[d]thiazol-5-amine	5.1 ± 1.6
31	Pyridin-2-yl	Benzo[d]thiazol-5-amine	12 ± 4.5
32	Pyridin-3-yl	Benzo[d]thiazol-5-amine	1.5 ± 0.9
33	Pyrimidin-5-yl	Benzo[d]thiazol-5-amine	11 ± 3.1
6	Br	3,4,5-trimethoxyaniline	15 ± 2.7
Ponatinib	-	(Positive Control)	8.2 ± 2.9

Structure-Activity Relationship (SAR) Insights

• The nature of the substituent at the C6 position of the quinoline core significantly influences activity. Small, aromatic heterocycles like pyridinyl and pyrimidinyl groups are well-tolerated and can lead to potent inhibition.[5]

• A bulky, electron-rich group occupying the back pocket of the ATP-binding site, such as benzo[d]thiazol-5-amine, is crucial for high affinity.[5]

• Compound 14 was identified as a highly potent and selective inhibitor of RIPK2, demonstrating anti-inflammatory effects by reducing the secretion of MDP-induced TNF-α.[5]

Relevant Signaling Pathway: NOD2/RIPK2

The diagram below illustrates the NOD2 signaling pathway and the mechanism of action for RIPK2 inhibitors. Upon recognition of muramyl dipeptide (MDP), NOD2 recruits RIPK2, leading to its activation and subsequent downstream signaling that culminates in an inflammatory response. 2-Aminoquinolin-4-ol based inhibitors block the kinase activity of RIPK2, thereby preventing this cascade.

Caption: Inhibition of the NOD2/RIPK2 inflammatory signaling pathway.

Application Example: EGFR and VEGFR-2 Inhibitors

EGFR and VEGFR-2 are receptor tyrosine kinases that play pivotal roles in tumor growth, proliferation, and angiogenesis (the formation of new blood vessels).[7][10] Dual inhibition of these kinases is a validated strategy in cancer therapy.[10][11] Several quinoline and quinazoline derivatives have been developed as potent inhibitors of these targets.[6][7][10]

Data Presentation: EGFR and VEGFR-2 Inhibition

The table below presents the inhibitory activity of representative quinoline derivatives against EGFR, VEGFR-2, and cancer cell lines.

Compound ID	Target Kinase / Cell Line	IC₅₀ (µM)	Reference
4d	EGFR	0.069 ± 0.0027	[6]
4e	EGFR	0.058 ± 0.0026	[6]
Erlotinib	EGFR	0.002 ± 0.0001	[6]
10a	VEGFR-2	0.021	[10]
10g	VEGFR-2	0.016	[10]
3c	HepG2 cells	11.42	[8]
3d	HepG2 cells	8.50	[8]
4d	A549 cells	3.317 ± 0.142	[6]
4e	MCF-7 cells	6.114 ± 0.272	[6]

Protocol 2: In Vitro Kinase Inhibition Assay (General)

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC₅₀) of a synthesized compound against a target kinase.[12][13]

Objective: To quantify the potency of a 2-aminoquinolin-4-ol derivative as a kinase inhibitor.

Materials:

• Recombinant human kinase (e.g., RIPK2, EGFR, VEGFR-2)

• Kinase-specific peptide substrate

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compound (inhibitor) dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™, Z'-LYTE™)

• 384-well microplates

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compound in DMSO, then dilute further in kinase assay buffer to the desired final concentrations.

• Reaction Setup: To the wells of a microplate, add the kinase, the specific substrate, and the test compound at various concentrations.

• Initiation: Initiate the kinase reaction by adding a solution of ATP. The final reaction volume is typically 10-25 µL. Include controls for 100% kinase activity (DMSO vehicle only) and 0% activity (no kinase or high concentration of a known inhibitor).

• Incubation: Incubate the plate at a controlled temperature (e.g., 30 °C or room temperature) for a specified period (e.g., 60 minutes).

• Detection: Stop the reaction and measure the remaining kinase activity. This is often done by quantifying the amount of ADP produced or the amount of phosphorylated substrate remaining. Follow the manufacturer's protocol for the specific detection reagent used.

• Data Analysis:

  • Plot the percentage of kinase inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression analysis to determine the IC₅₀ value.

Caption: Experimental workflow for an in vitro kinase inhibition assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of 4-aminoquinoline derivatives as receptor-interacting protein kinase 2 (RIPK2) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Novel 2-chloro-4-anilino-quinazoline derivatives as EGFR and VEGFR-2 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Application Notes and Protocols for the N-Alkylation of 2-Aminoquinolin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the selective N-alkylation of the exocyclic amino group of 2-aminoquinolin-4-ol. Due to the presence of multiple nucleophilic centers, direct alkylation of this scaffold is often plagued by poor regioselectivity, leading to mixtures of N-alkylated, O-alkylated, and ring-alkylated products. The primary and recommended method detailed herein is Reductive Amination , a robust and highly selective two-step, one-pot procedure. This method offers a reliable route to synthesize 2-(alkylamino)quinolin-4-ols, which are valuable intermediates in drug discovery. Alternative strategies, including direct alkylation and the use of protecting groups, are also discussed to provide a comprehensive overview.

Introduction

The 2-aminoquinolin-4-ol core is a significant pharmacophore found in a variety of biologically active molecules. Modification of the 2-amino group through N-alkylation is a common strategy in medicinal chemistry to modulate a compound's physicochemical properties, such as lipophilicity, solubility, and metabolic stability, as well as its pharmacological activity and selectivity.

However, the N-alkylation of 2-aminoquinolin-4-ol presents a significant synthetic challenge. The molecule exists in tautomeric forms (the -ol and -one forms) and possesses three potential sites for alkylation: the exocyclic 2-amino group, the N1 atom of the quinoline ring, and the 4-hydroxyl group. Direct alkylation often results in a mixture of products, making purification difficult and yields of the desired product low. To overcome this, a selective and high-yielding protocol is necessary. Reductive amination offers an excellent solution by selectively targeting the exocyclic amino group.

Primary Protocol: Selective N-Alkylation via Reductive Amination

Reductive amination is a highly efficient and selective method for the N-alkylation of primary and secondary amines. The reaction proceeds in two steps within a single pot: first, the reaction of the amine with an aldehyde or ketone to form an imine or iminium ion intermediate, followed by the in-situ reduction of this intermediate to the corresponding alkylated amine.[1][2] This method avoids the issue of over-alkylation often seen with direct alkylation using alkyl halides.[2]

Reaction Principle

The 2-amino group of 2-aminoquinolin-4-ol reacts with a chosen aldehyde or ketone under mildly acidic conditions to form a Schiff base (imine). A mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is present in the reaction mixture.[3] These reagents are selective for the reduction of the protonated imine over the starting carbonyl compound, thus enabling a one-pot reaction.[1][3]

References

• 1. Reductive amination - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrogate - PMC [pmc.ncbi.nlm.nih.gov]

Application of 2-Aminoquinolin-4-ol Scaffolds in Antimalarial Drug Design: A Detailed Overview

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the application of aminoquinoline scaffolds, with a focus on derivatives related to the 2-aminoquinolin-4-ol backbone, in the design and development of novel antimalarial agents. The quinoline core, particularly the 4-aminoquinoline chemotype, has historically been a cornerstone of antimalarial chemotherapy, with chloroquine being a notable example.[1][2][3] However, the emergence and spread of drug-resistant strains of Plasmodium falciparum have necessitated the development of new quinoline-based compounds with improved efficacy.[1][3][4] This document details the mechanism of action, summarizes key quantitative data from preclinical studies, provides detailed experimental protocols, and visualizes critical workflows and pathways.

Mechanism of Action

The primary mechanism of action for quinoline-based antimalarials is the inhibition of hemozoin biocrystallization in the parasite's digestive vacuole.[1][5][6][7] During its intraerythrocytic stage, the Plasmodium parasite digests host hemoglobin, releasing large quantities of toxic free heme (ferriprotoporphyrin IX). To protect itself, the parasite polymerizes this heme into an inert, crystalline pigment called hemozoin. Aminoquinolines accumulate in the acidic digestive vacuole and are thought to cap the growing faces of the hemozoin crystal, preventing further polymerization.[8] This leads to a buildup of toxic free heme, which induces oxidative stress and ultimately leads to parasite death.[8]

While the primary target is hemozoin formation, some studies suggest that certain aminoquinoline derivatives may also exert their antimalarial effects through other mechanisms, such as inhibition of P. falciparum lactate dehydrogenase (PfLDH) or interaction with parasitic DNA.[1][5][6]

Mechanism of hemozoin inhibition by aminoquinolines.

Quantitative Data Summary

The following tables summarize the in vitro antiplasmodial activity and cytotoxicity of various aminoquinoline derivatives against chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains of P. falciparum.

Table 1: In Vitro Antiplasmodial Activity of 2-Aminopyrimidine based 4-Aminoquinolines

Compound ID	Spacer Length (n)	IC50 (nM) vs. 3D7 (CQS)	IC50 (nM) vs. K1 (CQR)
10a	2	15.6	25.8
10b	3	10.2	18.4
10c	4	8.9	12.5
10r	4	5.2	3.6
Chloroquine	-	9.8	202.4
Data adapted from a study on 2-aminopyrimidine based 4-aminoquinolines, which demonstrated potent activity against both CQS and CQR strains.[5]

Table 2: In Vitro Activity of Novel 4-Aminoquinoline Analogs

Compound ID	IC50 (nM) vs. 3D7 (CQS)	IC50 (nM) vs. W2 (CQR)
TDR 58845	8.9 - 15.2	5.52 - 89.8
TDR 58846	10.5 - 20.1	6.8 - 75.4
Chloroquine	7.8 - 12.1	189 - 450
Data from a study on novel 4-aminoquinoline analogs showing activity against multidrug-resistant parasites.[2]

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the evaluation of 2-aminoquinolin-4-ol and related aminoquinoline derivatives.

Synthesis of Aminoquinoline Derivatives

A general protocol for the synthesis of novel aminoquinoline derivatives involves the covalent linking of the quinoline scaffold with other pharmacophores. For instance, 2-aminopyrimidine-based 4-aminoquinolines can be synthesized via a multi-step process.[5]

Protocol 1: Synthesis of 2-Aminopyrimidine based 4-Aminoquinolines

• Step 1: Synthesis of the 2-aminopyrimidine core. This is typically achieved through a Biginelli-type reaction or a similar multicomponent reaction.

• Step 2: Introduction of a linker. An alkyl chain of varying length is introduced to the 2-aminopyrimidine core.

• Step 3: Coupling with the 4-aminoquinoline moiety. The final step involves the coupling of the linker-modified 2-aminopyrimidine with a suitable 4-aminoquinoline precursor, often 4,7-dichloroquinoline.

A generalized workflow for the synthesis of aminoquinoline derivatives.

In Vitro Antiplasmodial Activity Assay

The antiplasmodial activity of the synthesized compounds is typically evaluated against both chloroquine-sensitive and chloroquine-resistant strains of P. falciparum.

Protocol 2: In Vitro Antiplasmodial Assay (SYBR Green I-based)

• Parasite Culture: P. falciparum strains (e.g., 3D7 and K1) are maintained in continuous culture in human erythrocytes.

• Drug Preparation: Test compounds are dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Assay Setup: Asynchronous parasite cultures are incubated with various concentrations of the test compounds in 96-well plates.

• Incubation: The plates are incubated for 72 hours under standard culture conditions.

• Lysis and Staining: After incubation, the cells are lysed, and the DNA is stained with SYBR Green I dye.

• Fluorescence Reading: The fluorescence intensity, which is proportional to the parasite biomass, is measured using a fluorescence plate reader.

• Data Analysis: The IC50 values are calculated by fitting the dose-response data to a sigmoidal curve.

Hemozoin Inhibition Assay

This assay determines the ability of the test compounds to inhibit the formation of β-hematin (synthetic hemozoin).

Protocol 3: β-Hematin Inhibition Assay

• Reagent Preparation: A solution of hemin chloride in a suitable solvent is prepared.

• Assay Setup: The test compounds at various concentrations are added to a 96-well plate, followed by the hemin chloride solution.

• Initiation of Polymerization: The polymerization is initiated by the addition of an acetate solution and the plate is incubated.

• Washing and Solubilization: After incubation, the plate is washed to remove unreacted hemin. The formed β-hematin is then solubilized.

• Absorbance Reading: The absorbance of the solubilized β-hematin is measured using a plate reader.

• Data Analysis: The percentage of inhibition is calculated by comparing the absorbance of the wells with the test compound to that of the control wells.

A comprehensive workflow for antimalarial drug discovery.

Conclusion and Future Directions

The aminoquinoline scaffold, including derivatives that incorporate a 2-amino functional group, remains a promising starting point for the development of new antimalarial drugs. The ability of these compounds to inhibit hemozoin formation is a well-validated mechanism of action. Future research in this area should focus on the design of hybrid molecules that can overcome existing resistance mechanisms. Furthermore, a deeper understanding of the structure-activity relationships will be crucial for the rational design of more potent and less toxic aminoquinoline-based antimalarials. The exploration of alternative mechanisms of action beyond hemozoin inhibition may also open up new avenues for combating drug-resistant malaria.

References

• 1. Antimalarial activity and mechanisms of action of two novel 4-aminoquinolines against chloroquine-resistant parasites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel 4-aminoquinoline analogs highly active against the blood and sexual stages of Plasmodium in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum | PLOS One [journals.plos.org]
• 4. Structural modifications of quinoline-based antimalarial agents: Recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological activity, structure–activity relationship and mode of action studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-aminoquinoline analogues and its platinum (II) complexes as antimalarial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quinoline antimalarials: mechanisms of action and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Palladium-Catalyzed Synthesis of 2-Aminoquinoline Derivatives

Introduction

The 2-aminoquinoline scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and kinase-inhibiting properties.[1][2][3] The development of efficient and versatile synthetic routes to access these valuable derivatives is a primary focus for researchers in drug discovery and development. While classical methods for quinoline synthesis exist, they often require harsh conditions and have limited substrate scope.[3] Palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, have emerged as a powerful and indispensable tool for the synthesis of 2-aminoquinolines.[1][2] This methodology allows for the direct formation of the key carbon-nitrogen (C-N) bond, offering broad functional group tolerance, high efficiency, and generally excellent yields under milder conditions.[3][4]

These application notes provide detailed protocols and comparative data for the palladium-catalyzed synthesis of 2-aminoquinoline derivatives, primarily focusing on the widely adopted Buchwald-Hartwig amination of 2-haloquinolines.

Core Methodology: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that forms a C-N bond between an aryl halide (or triflate) and an amine.[4] For the synthesis of 2-aminoquinolines, this typically involves the reaction of a 2-chloroquinoline or 2-bromoquinoline with a primary or secondary amine in the presence of a palladium catalyst, a phosphine ligand, and a base.[1] The reaction proceeds through a catalytic cycle that is broadly applicable and has been refined through the development of several generations of catalysts and ligands.[1][4]

The generally accepted mechanism involves three key steps:

• Oxidative Addition: The 2-haloquinoline adds to the active Pd(0) catalyst to form a Pd(II) complex.

• Amine Coordination & Deprotonation: The amine coordinates to the palladium center and is then deprotonated by the base to form a palladium-amido complex.

• Reductive Elimination: The desired 2-aminoquinoline product is formed, regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Data Presentation: Reaction Parameters

The choice of catalyst, ligand, base, and solvent is critical for the success of the Buchwald-Hartwig amination. The following tables summarize typical reaction conditions and yields for the synthesis of various 2-aminoquinoline derivatives.

Table 1: Synthesis of 2-Morpholinoquinoline

Parameter	Condition	Reference
Aryl Halide	2-Chloroquinoline	[2]
Amine	Morpholine	[2]
Pd Source	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	[2]
Ligand	XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	[2]
Base	NaOt-Bu (Sodium tert-butoxide)	[2]
Solvent	Toluene	[2]
Temperature	100 °C	[2]
Time	12 hours	[2]
Yield	~95%	[2]

Table 2: Selected Examples of Pd-Catalyzed Amination of Dichloroquinolines

Starting Material	Amine	Pd Source	Ligand	Base	Solvent	Product	Yield	Reference
2,8-Dichloroquinoline	Amine 1a ¹	Pd(dba)₂	BINAP	NaOt-Bu	Dioxane	2-Amino-8-chloroquinoline derivative	64%	[5]
4,8-Dichloroquinoline	Amine 1a ¹	Pd(dba)₂	BINAP	NaOt-Bu	Dioxane	4-Amino-8-chloroquinoline derivative	77%	[5]
4,7-Dichloroquinoline	Amine 1a ¹	Pd(dba)₂	BINAP	NaOt-Bu	Dioxane	4-Amino-7-chloroquinoline derivative	52%	[5]
4,7-Dichloroquinoline	Amine 1d ²	Pd(dba)₂	DavePhos	NaOt-Bu	Dioxane	4-Amino-7-chloroquinoline derivative	79%	[5]

¹Amine 1a : A less sterically hindered adamantane-containing amine.[5] ²Amine 1d : A more sterically hindered adamantane-containing amine.[5][6]

Experimental Protocols

The following are detailed protocols for the synthesis of 2-aminoquinoline derivatives via palladium-catalyzed amination.

Caption: General experimental workflow for Buchwald-Hartwig synthesis.

Protocol 1: Buchwald-Hartwig Amination of 2-Chloroquinoline with Morpholine[2]

This protocol describes the synthesis of 2-morpholinoquinoline.[2]

Materials:

• 2-Chloroquinoline (1.63 g, 10 mmol, 1.0 equiv)

• Morpholine (1.04 g, 12 mmol, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 92 mg, 0.1 mmol, 1 mol%)

• XPhos (95 mg, 0.2 mmol, 2 mol%)

• Sodium tert-butoxide (1.15 g, 12 mmol, 1.2 equiv)

• Toluene (20 mL)

• Ethyl acetate

• Celite

• Silica gel for column chromatography

• Oven-dried Schlenk tube with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add 2-chloroquinoline, sodium tert-butoxide, Pd₂(dba)₃, and XPhos.[2]

• Seal the Schlenk tube, and evacuate and backfill it with argon. Repeat this cycle three times to ensure an inert atmosphere.[2]

• Using a syringe, add the anhydrous toluene, followed by the morpholine.[2]

• Place the sealed tube in a preheated oil bath at 100 °C and stir the reaction mixture for 12 hours.[2]

• After 12 hours, remove the tube from the oil bath and allow it to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter it through a pad of Celite to remove inorganic salts and catalyst residues.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude residue by column chromatography on silica gel, using a suitable eluent system (e.g., hexane/ethyl acetate), to yield the pure 2-morpholinoquinoline.[2]

Expected Yield: Approximately 95%.[2]

Protocol 2: Selective Monoamination of 4,8-Dichloroquinoline

This protocol is adapted from studies on the selective amination of dichloroquinolines with adamantane-containing amines.[5]

Materials:

• 4,8-Dichloroquinoline (1.0 mmol, 1.0 equiv)

• Adamantane-containing amine (e.g., 1-adamantanamine, 1.0 mmol, 1.0 equiv)

• Palladium(II) dibenzylideneacetone (Pd(dba)₂, 0.04 mmol, 4 mol%)

• BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthalene, 0.04 mmol, 4 mol%)

• Sodium tert-butoxide (1.2 mmol, 1.2 equiv)

• Anhydrous Dioxane

• Oven-dried reaction vessel

• Inert gas supply (Argon or Nitrogen)

Procedure:

• In an oven-dried reaction vessel, combine 4,8-dichloroquinoline, the adamantane-containing amine, sodium tert-butoxide, Pd(dba)₂, and BINAP.

• Establish an inert atmosphere by evacuating and backfilling the vessel with argon (repeat 3x).

• Add anhydrous dioxane to the vessel.

• Heat the reaction mixture to boiling (reflux) and maintain for the required reaction time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup by diluting with an organic solvent (e.g., ethyl acetate) and washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography to isolate the desired 4-amino-8-chloroquinoline derivative.

Note: The reactivity of the chlorine atoms can differ, and the choice of ligand (e.g., BINAP vs. DavePhos) can influence the selectivity and success of mono- vs. di-amination, especially with sterically hindered amines.[5][6]

Conclusion

Palladium-catalyzed methods, particularly the Buchwald-Hartwig amination, represent a highly effective and versatile strategy for the synthesis of 2-aminoquinoline derivatives.[7] These reactions are characterized by their high yields, broad substrate scope, and operational simplicity, making them a cornerstone in modern organic and medicinal chemistry.[1][3] The protocols and data presented here provide a valuable resource for researchers engaged in the synthesis of these biologically important heterocyclic compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Palladium-catalyzed amination of dichloroquinolines with adamantane-containing amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sequential and selective Buchwald-Hartwig amination reactions for the controlled functionalization of 6-bromo-2-chloroquinoline: synthesis of ligands for the Tec Src homology 3 domain - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Aminoquinolin-4-ol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of 2-aminoquinolin-4-ol, a crucial intermediate in pharmaceutical development.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce 2-aminoquinolin-4-ol?

A1: The primary methods for synthesizing 2-aminoquinolin-4-ol include:

• Reaction of Isatoic Anhydride with Malononitrile: This is a widely used and convenient method that proceeds in two main steps: the initial reaction of isatoic anhydride with malononitrile under basic conditions, followed by acid- or base-mediated hydrolysis and decarboxylation of the intermediate.[1]

• From Anthranilic Acid Derivatives: Anthranilic acid and its derivatives can serve as starting materials. For instance, condensation of anthranilic acid with cyanoacetic acid derivatives can yield the quinoline ring system.

• Classical Quinoline Syntheses: Methods like the Conrad-Limpach and Camps cyclization can be employed to first synthesize a 4-hydroxyquinoline precursor, which can then be further functionalized to introduce the 2-amino group.[2]

Q2: What is the expected yield for the synthesis of 2-aminoquinolin-4-ol?

A2: The yield of 2-aminoquinolin-4-ol is highly dependent on the chosen synthetic route and the optimization of reaction conditions. The synthesis from isatoic anhydride and malononitrile has been reported to achieve high yields, with some protocols reporting up to 86%.[3]

Q3: How can I purify the crude 2-aminoquinolin-4-ol product?

A3: Purification of 2-aminoquinolin-4-ol typically involves the following steps:

• Acid-Base Extraction: This technique is effective for removing neutral and acidic impurities. The basic amino group of the product is protonated in an acidic solution, allowing it to be separated in the aqueous phase.[4]

• Recrystallization: This is a common method for purifying the final product. Suitable solvents for recrystallization include ethanol, methanol, or a mixture of ethanol and water.[4]

• Decolorizing Carbon: Treatment with activated carbon can be used to remove colored impurities.[5]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 2-aminoquinolin-4-ol.

Issue 1: Low Yield of 2-Aminoquinolin-4-ol

Potential Cause	Troubleshooting Steps	Expected Outcome
Incomplete initial reaction (Isatoic Anhydride Route)	Ensure the reaction temperature is maintained between 50-60°C during the addition of isatoic anhydride.[3] Extend the reaction time after the addition is complete to ensure full conversion.	Complete consumption of starting materials, leading to a higher yield of the intermediate and final product.
Suboptimal Acid/Base for Hydrolysis	The choice of acid or base for the final hydrolysis and decarboxylation step is critical. For the isatoic anhydride route, 48% hydrobromic acid has been shown to give good yields.[3] If using a base, ensure it is strong enough to effect the transformation.	Efficient conversion of the intermediate to the final 2-aminoquinolin-4-ol, maximizing the yield.
Product Loss During Workup	During the precipitation of the product after hydrolysis, ensure the solution is sufficiently cooled to maximize recovery. When performing an acid-base extraction, ensure the pH is adjusted correctly to fully precipitate the product.	Minimized loss of product during purification steps, leading to a higher isolated yield.
Side Reactions	In classical quinoline syntheses like the Conrad-Limpach, high temperatures can lead to side product formation.[6] Optimize the reaction temperature and consider using a high-boiling inert solvent to improve selectivity.	Reduced formation of byproducts, leading to a cleaner reaction mixture and a higher yield of the desired product.

Issue 2: Formation of Side Products and Impurities

Potential Cause	Troubleshooting Steps	Expected Outcome
Formation of 2-amino-3-cyano-4-hydroxyquinoline	In the isatoic anhydride route, this is a common intermediate.[1] Ensure the subsequent hydrolysis and decarboxylation step is carried out to completion to convert this intermediate to the desired product.	Complete conversion of the cyano-substituted intermediate to 2-aminoquinolin-4-ol.
Formation of Isomeric Quinolones in Camps Cyclization	The Camps cyclization can produce a mixture of 2-hydroxy and 4-hydroxyquinolines. The product ratio is influenced by the base strength and reaction conditions.[2][7] Experiment with different bases (e.g., sodium hydroxide vs. weaker bases) to favor the formation of the desired 4-hydroxyquinoline precursor.	Improved regioselectivity in the cyclization step, leading to a higher proportion of the desired isomer.
Self-condensation of Ketones in Friedländer Synthesis	This is a common side reaction under basic conditions. To minimize this, consider using a non-enolizable ketone partner or employing a strong, non-nucleophilic base to pre-form the enolate of one ketone before adding the second reactant.	Suppression of the aldol self-condensation side reaction, resulting in a cleaner product mixture.

Data Presentation

Table 1: Comparison of Synthetic Routes for 2-Aminoquinolin-4-ol and its Precursors

Synthetic Route	Starting Materials	Key Reagents/Conditions	Reported Yield	Advantages	Disadvantages
Isatoic Anhydride Route	Isatoic Anhydride, Malononitrile	Triethylamine, DMF, 50-60°C; then 48% HBr, reflux	Up to 86%[3]	Convenient, high-yielding, readily available starting materials.	Two-step process.
Conrad-Limpach Synthesis (for 4-hydroxyquinoline precursor)	Anilines, β-ketoesters	Thermal cyclization at high temperatures (~250°C) in a high-boiling solvent (e.g., Dowtherm).[5]	85-90% (for 2-methyl-4-hydroxyquinoline)[5]	Good for synthesizing 4-hydroxyquinoline precursors.	Requires very high temperatures, which can lead to side reactions.
Camps Cyclization (for 4-hydroxyquinoline precursor)	o-acylaminoacetophenone	Base-catalyzed (e.g., NaOH)	Good to very good yields (72-97% for 2-aryl-4-quinolones)[2]	Rapid synthesis, especially with microwave assistance.	Can produce a mixture of isomers.[2]
Friedländer Synthesis (for quinoline core)	2-aminobenzaldehyde/ketone, active methylene compound	Acid or base catalysis (e.g., KOH in ethanol)	~85% (for 2-phenylquinoline)[8]	One-pot synthesis.	Availability of substituted 2-aminobenzaldehydes can be limited.[9]

Experimental Protocols

Protocol 1: Synthesis of 2-Aminoquinolin-4-ol from Isatoic Anhydride and Malononitrile

This protocol is adapted from a patented procedure.[3]

Step 1: Reaction of Isatoic Anhydride with Malononitrile

• In a reaction vessel, prepare a solution of malononitrile (0.33 mol) and triethylamine (0.33 mol) in N,N-dimethylformamide (DMF, 100 ml).

• Warm the solution to 50-60°C.

• Slowly add a solution of isatoic anhydride (0.3 mol) in DMF (300 ml) to the warm solution over 30 minutes. A brisk evolution of carbon dioxide will be observed.

• Maintain the reaction mixture at 50-60°C for an additional 30 minutes after the addition is complete.

• Pour the reaction mixture into ice-cold 0.2 N hydrochloric acid (2500 ml).

• Collect the resulting precipitate by filtration and dry.

Step 2: Hydrolysis and Decarboxylation

• Suspend the dried precipitate from Step 1 in 48% hydrobromic acid (1500 ml).

• Heat the suspension to reflux for 22 hours.

• Cool the reaction mixture in an ice bath.

• Collect the precipitated product (as the hydrobromide salt) by filtration.

• Dissolve the precipitate in warm water and filter to remove any insoluble material.

• Make the solution alkaline with ammonium hydroxide to precipitate the free base of 2-aminoquinolin-4-ol.

• Collect the precipitate by filtration, wash with water and isopropanol, and dry to obtain the final product.

Visualizations

Caption: Experimental workflow for the synthesis of 2-aminoquinolin-4-ol.

Caption: General reaction pathway for 2-aminoquinolin-4-ol synthesis.

References

• 1. Camps quinoline synthesis - Wikipedia [en.wikipedia.org]
• 2. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4247699A - Process for making 2-amino-4-hydroxyquinolines - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. A Survey of Solvents for the Conrad-Limpach Synthesis of 4-Hydroxyquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

minimizing tar formation in Skraup quinoline synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing tar formation during the Skraup quinoline synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of tar formation in the Skraup synthesis?

A1: Tar formation is a significant side reaction in the Skraup synthesis, primarily due to the harsh reaction conditions. The highly acidic environment (concentrated sulfuric acid) and high temperatures cause the polymerization of acrolein, which is formed from the dehydration of glycerol.[1][2] Other reactive intermediates can also contribute to the formation of this complex, tarry residue.[2]

Q2: How can I control the notoriously vigorous and exothermic nature of the Skraup reaction to reduce charring?

A2: The Skraup synthesis is highly exothermic and can become violent if not properly controlled.[1][3] To moderate the reaction, the use of ferrous sulfate (FeSO₄) is highly recommended.[3][4] It is believed to act as an oxygen carrier, allowing for a smoother, more controlled oxidation process.[1] Additionally, careful and slow addition of sulfuric acid with efficient cooling and stirring is crucial to dissipate heat and prevent localized hotspots that lead to increased tar formation.[1]

Q3: What are the most effective methods for removing tar and purifying the quinoline product?

A3: The most common and effective method for separating the volatile quinoline from the non-volatile tar is steam distillation.[2][5] The crude reaction mixture is made alkaline, and then steam is passed through it to carry the quinoline over with the distillate.[2] Following steam distillation, the quinoline can be further purified by extraction with an organic solvent and subsequent vacuum distillation.[5]

Q4: Are there any modern modifications to the Skraup synthesis that can minimize tar formation?

A4: Yes, several modified procedures have been developed to afford cleaner reactions and reduce tarring. Microwave-assisted Skraup synthesis has been shown to significantly reduce reaction times and, in some cases, improve yields.[6][7] The use of ionic liquids as both solvent and catalyst is another green alternative that can lead to cleaner reactions and easier product isolation.[8][9]

Troubleshooting Guide: Minimizing Tar Formation

Issue	Potential Cause(s)	Recommended Solution(s)
Excessive Tar Formation	Reaction temperature is too high.	Carefully control the reaction temperature. After the initial exotherm, maintain a gentle reflux.
Reaction is too vigorous and uncontrolled.	Add a moderating agent like ferrous sulfate (FeSO₄).[3][4] Ensure slow and controlled addition of sulfuric acid with efficient cooling.
Polymerization of acrolein.	Use reaction conditions that favor the rapid consumption of acrolein as it is formed.
Low Yield of Quinoline	Significant product loss during workup due to tar.	Optimize the steam distillation process for efficient separation of quinoline from the tarry residue.[2]
Incomplete reaction.	Ensure a sufficient reaction time at the appropriate temperature after the initial exothermic phase.[2]
Sub-optimal choice of oxidizing agent.	Consider using arsenic acid for a less violent reaction, which may lead to higher yields for certain quinoline homologs.[3]

Data Presentation: Impact of Reaction Conditions on Yield

Table 1: Comparison of Oxidizing Agents in Skraup Synthesis

Oxidizing Agent	Typical Reaction Conditions	Reported Yield	Notes	Reference(s)
Nitrobenzene	Aniline, glycerol, H₂SO₄, FeSO₄	84-91%	The reaction can be violent but is moderated by FeSO₄.[10]	[10]
Arsenic Acid	Substituted anilines, glycerol, H₂SO₄	65-76%	Generally results in a less violent reaction compared to nitrobenzene.[11]	[11]
Iodine (catalytic)	Anilines, glycerol, H₂SO₄	Not specified	Can be used as a milder alternative oxidizing agent.[2][12]	[2][12]

Table 2: Modern Modifications to the Skraup Synthesis for Reduced Tar Formation

Method	Key Features	Typical Reaction Time	Reported Yield	Reference(s)
Microwave-Assisted	Rapid and uniform heating, often solvent-free or in water.	10-40 minutes	10-66%	[6][13][14]
Ionic Liquid Medium	Acts as both catalyst and solvent, often no external oxidant needed.	Not specified	Up to 76%	[9][15]

Experimental Protocols

Protocol 1: Classical Skraup Synthesis of Quinoline

This protocol is adapted from Organic Syntheses, a reliable source for organic chemistry procedures.[10]

Materials:

• Aniline

• Glycerol

• Concentrated Sulfuric Acid

• Nitrobenzene

• Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

Procedure:

• In a large round-bottom flask equipped with a reflux condenser and mechanical stirrer, combine aniline, glycerol, and nitrobenzene.

• Slowly and with efficient stirring, add concentrated sulfuric acid. The addition is exothermic, so cooling may be necessary.

• Add ferrous sulfate heptahydrate to the mixture.

• Gently heat the mixture. The reaction will become exothermic and begin to boil. Remove the external heat source once the reaction is self-sustaining.

• After the initial vigorous reaction subsides, heat the mixture to maintain a steady reflux for several hours to ensure the reaction goes to completion.

• Allow the reaction mixture to cool.

• Proceed with purification by steam distillation (see Protocol 3).

Protocol 2: Microwave-Assisted Skraup Synthesis

This is a representative "green" modification of the Skraup synthesis.[6][13]

Materials:

• Aniline derivative

• Glycerol

• Concentrated Sulfuric Acid

• Water (as solvent)

Procedure:

• In a microwave-safe reaction vessel, combine the aniline derivative, glycerol, concentrated sulfuric acid, and water.

• Seal the vessel and place it in a microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 200 °C) for a short duration (e.g., 10-40 minutes).

• After the reaction is complete, allow the vessel to cool to room temperature.

• Pour the reaction mixture into ice-water and basify with a suitable base (e.g., NaOH or NH₄OH) to precipitate the crude product.

• Collect the product by filtration, wash with water, and purify further if necessary.

Protocol 3: Purification of Quinoline by Steam Distillation

This procedure is a common method for isolating quinoline from the tarry byproducts of the Skraup synthesis.[10][16]

Procedure:

• After the Skraup reaction is complete and the mixture has cooled, cautiously dilute the reaction mixture with water.

• Make the solution strongly alkaline by adding a concentrated solution of sodium hydroxide. This will liberate the free quinoline base.

• Set up a steam distillation apparatus.

• Pass steam through the alkaline mixture. The volatile quinoline will co-distill with the water.

• Collect the distillate, which will contain quinoline (often as an oil) and water.

• Separate the quinoline from the aqueous layer using a separatory funnel.

• The crude quinoline can be further purified by drying over an anhydrous drying agent and subsequent vacuum distillation.

Visualizations

Skraup Synthesis Reaction Pathway

Troubleshooting Flowchart for Tar Formation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Skraup reaction - Wikipedia [en.wikipedia.org]
• 4. uop.edu.pk [uop.edu.pk]
• 5. benchchem.com [benchchem.com]
• 6. Quinoline and phenanthroline preparation starting from glycerol via improved microwave-assisted modified Skraup reaction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Recent Advances in Metal-Free Quinoline Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iipseries.org [iipseries.org]
• 9. Skraup Synthesis - Explore the Science & Experts | ideXlab [idexlab.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Sciencemadness Discussion Board - Alternative Oxidisers in Skraup reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]

Technical Support Center: Overcoming Poor Regioselectivity in Friedländer Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges related to poor regioselectivity in Friedländer reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor regioselectivity in Friedländer reactions?

A1: Poor regioselectivity in Friedländer reactions, especially when using unsymmetrical ketones, arises from the competitive reaction at the two different α-methylene groups of the ketone. The outcome is influenced by a combination of electronic effects, steric hindrance, and the specific reaction conditions employed.[1][2] The choice of catalyst (acidic or basic), solvent, and reaction temperature can significantly influence the reaction pathway and, consequently, the regiochemical outcome.[1]

Q2: How can catalyst selection influence the regioselectivity of the Friedländer reaction?

A2: Catalyst selection is a critical factor in controlling regioselectivity. While traditional acid or base catalysis can be unselective, specific catalysts have been developed to favor the formation of a single isomer.[1] For instance, cyclic secondary amines, particularly pyrrolidine derivatives like TABO (1,3,3-trimethyl-6-azabicyclo[3.2.1]octane), have been shown to be highly effective in directing the reaction to yield 2-substituted quinolines with high regioselectivity.[3] Gold catalysts can also promote the reaction under milder conditions, which can contribute to improved selectivity.[4][5] Chiral phosphoric acids have been used as efficient organocatalysts in diastereoselective Friedländer reactions.[4]

Q3: What role do reaction conditions play in controlling regioselectivity?

A3: Optimizing reaction conditions is a key strategy for controlling regioselectivity.[1] Key parameters to consider include:

• Temperature: Higher temperatures have been shown to improve regioselectivity in some cases.[3]

• Rate of Addition: Slow addition of the methyl ketone substrate to the reaction mixture can significantly increase regioselectivity.[3]

• Solvent: The choice of solvent can influence the reaction pathway. For example, ionic liquids can act as promoters for regiospecific synthesis and can be recycled.[6][7]

• Microwave Irradiation: The use of microwave irradiation can shorten reaction times and, in some instances, improve regioselectivity and yields compared to conventional heating.[8][9]

Q4: Can modifying the ketone substrate improve regioselectivity?

A4: Yes, substrate modification is an effective strategy. Introducing a directing group, such as a phosphoryl group, on one of the α-carbons of the ketone can effectively control the regioselectivity of the condensation.[2][4] This approach forces the reaction to proceed at the other α-position, leading to a single desired product.

Troubleshooting Guides

Issue: Formation of a mixture of regioisomers, leading to difficult purification and reduced yield.

This is a common problem when using unsymmetrical ketones in the Friedländer synthesis. The following troubleshooting steps can help improve the regioselectivity of your reaction.

A troubleshooting workflow for poor regioselectivity.

Troubleshooting Steps:

• Catalyst Optimization:

  • Symptom: A nearly 1:1 mixture of regioisomers is observed with standard acid or base catalysis.

  • Solution: Switch to a more selective catalyst system.

    • Amine Catalysis: Employ a cyclic secondary amine catalyst, such as pyrrolidine or the more effective 1,3,3-trimethyl-6-azabicyclo[3.2.1]octane (TABO), which has been shown to provide high regioselectivity for the formation of 2-substituted quinolines.[3]

    • Gold Catalysis: Consider using a gold(III) catalyst, such as NaAuCl₄·2H₂O, which can promote the reaction under mild conditions and may improve selectivity.[5]

    • Ionic Liquids: Utilize an ionic liquid like 1-butylimidazolium tetrafluoroborate ([Hbim]BF₄) as both the solvent and promoter, which can lead to high regiospecificity.[6][7]

• Reaction Condition Adjustment:

  • Symptom: The desired regioisomer is the minor product.

  • Solution: Systematically vary the reaction conditions.[1]

    • Temperature: Investigate the effect of temperature. In some amine-catalyzed reactions, higher temperatures can favor the formation of the 2-substituted product.[3]

    • Slow Addition: Instead of adding all reactants at once, try a slow, continuous addition of the unsymmetrical ketone to the reaction mixture containing the 2-aminoaryl ketone and the catalyst. This can significantly improve regioselectivity.[3]

    • Microwave Synthesis: If available, utilize a microwave reactor. Microwave-assisted synthesis can dramatically reduce reaction times and may enhance the formation of one regioisomer over the other.[8][9]

• Substrate Modification:

  • Symptom: Catalyst and condition optimization do not provide sufficient selectivity.

  • Solution: Modify the structure of the unsymmetrical ketone.

    • Introduce a Directing Group: By introducing a phosphoryl group at one of the α-carbons of the ketone, you can block reaction at that site and direct the condensation to the other α-position, achieving excellent regiocontrol.[2][4]

Data Summary

The following tables summarize quantitative data for different methods aimed at improving the regioselectivity of the Friedländer reaction.

Table 1: Effect of Catalyst on Regioselectivity

Catalyst	2-Aminoaryl Ketone	Unsymmetrical Ketone	Solvent	Temp (°C)	Regioisomeric Ratio (Product A : Product B)	Yield (%)	Reference
Pyrrolidine	2-Amino-5-chlorobenzophenone	2-Pentanone	Toluene	110	85 : 15	75	[3]
TABO	2-Amino-5-chlorobenzophenone	2-Pentanone	Toluene	110	96 : 4	82	[3]
NaAuCl₄·2H₂O	2-Aminobenzophenone	Ethyl acetoacetate	Ethanol	RT	>99 : 1	89	[5]
[Hbim]BF₄	2-Aminobenzophenone	Acetylacetone	Neat	100	>99 : 1	93	[6][7]

Table 2: Effect of Reaction Conditions on Regioselectivity

Method	Catalyst	Unsymmetrical Ketone	Conditions	Regioisomeric Ratio (Product A : Product B)	Yield (%)	Reference
Conventional Heating	Acetic Acid	Cyclohexanone	120 °C, 24 h	Mixture	34	[8]
Microwave Irradiation	Acetic Acid	Cyclohexanone	160 °C, 5 min	Single Isomer	>90	[9]
Batch Addition	TABO	2-Hexanone	110 °C	80 : 20	78	[3]
Slow Addition	TABO	2-Hexanone	110 °C	92 : 8	85	[3]

Experimental Protocols

Protocol 1: TABO-Catalyzed Regioselective Friedländer Synthesis

This protocol describes a general procedure for the highly regioselective synthesis of 2-substituted quinolines using TABO as a catalyst.[3]

• Materials:

  • 2-Aminoaryl aldehyde or ketone (1.0 mmol)

  • Unsymmetrical methyl ketone (1.2 mmol)

  • 1,3,3-trimethyl-6-azabicyclo[3.2.1]octane (TABO) (10 mol%)

  • Toluene (5 mL)

• Procedure:

  • To a stirred solution of the 2-aminoaryl ketone and TABO in toluene at the desired temperature (e.g., 110 °C), add the unsymmetrical ketone dropwise over a period of 1-2 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to isolate the desired 2-substituted quinoline.

Protocol 2: Gold-Catalyzed Friedländer Synthesis

This protocol outlines a mild and efficient gold-catalyzed synthesis of polysubstituted quinolines.[5]

• Materials:

  • 2-Amino aromatic carbonyl compound (1.0 mmol)

  • Ketone with an active methylene group (1.2 mmol)

  • NaAuCl₄·2H₂O (2.5 mol%)

  • Ethanol (5 mL)

• Procedure:

  • To a solution of the 2-amino aromatic carbonyl and the ketone in ethanol, add NaAuCl₄·2H₂O.

  • Stir the reaction mixture at room temperature for the required time (typically 6 hours).

  • Monitor the reaction progress by TLC.

  • Upon completion, remove the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to obtain the desired quinoline derivative.

Protocol 3: Microwave-Assisted Friedländer Synthesis

This protocol provides a rapid and efficient method for quinoline synthesis using microwave irradiation.[9]

• Materials:

  • 2-Aminophenylketone (1.0 mmol)

  • Cyclic or acyclic ketone (1.5 mmol)

  • Glacial acetic acid (2 mL)

• Procedure:

  • In a microwave reaction vial, combine the 2-aminophenylketone, the ketone, and glacial acetic acid.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the mixture at 160 °C for 5 minutes.

  • After cooling, carefully open the vial and pour the contents into a beaker containing ice water.

  • Neutralize the solution with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography.

Visualizations

Key factors influencing regioselectivity.

Simplified pathway for amine-catalyzed regioselective reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Highly Regioselective Friedlaender Annulations with Unmodified Ketones Employing Novel Amine Catalysts: Syntheses of 2-Substituted Quinolines, 1,8-Naphthyridines, and Related Heterocycles [organic-chemistry.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ionic liquid-promoted regiospecific Friedlander annulation: novel synthesis of quinolines and fused polycyclic quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ionic Liquid-Promoted Regiospecific Friedlander Annulation: Novel Synthesis of Quinolines and Fused Polycyclic Quinolines [organic-chemistry.org]
• 8. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05986C [pubs.rsc.org]
• 9. Rapid and Efficient Microwave-Assisted Friedländer Quinoline Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting side reactions in 2-aminoquinoline derivatization

Welcome to the technical support center for 2-aminoquinoline derivatization. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for common challenges encountered during the synthesis and purification of 2-aminoquinoline derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 2-aminoquinoline derivatives?

A1: The main difficulty arises from the basic nature of the amino group on the quinoline core. When using standard silica gel chromatography, the acidic silanol groups (Si-OH) on the silica surface can interact strongly with the basic 2-aminoquinoline. This interaction can lead to several issues:

• Peak Tailing: Strong binding to the stationary phase causes the compound to elute slowly and asymmetrically, resulting in broad, tailing peaks that reduce separation efficiency.

• Irreversible Adsorption: In some cases, the product may bind so strongly that it does not elute from the column, leading to low recovery.

• Compound Degradation: The acidic nature of silica gel can sometimes cause the degradation of sensitive 2-aminoquinoline derivatives.

Q2: How can I improve the purification of my 2-aminoquinoline derivative by column chromatography?

A2: To mitigate the issues caused by the basicity of the amino group, you can modify your chromatography conditions:

• Use a Basic Modifier: Adding a small amount of a basic modifier, such as triethylamine (TEA) (typically 0.1-1% v/v), to your eluent can neutralize the acidic silanol groups on the silica gel, reducing unwanted interactions and improving peak shape.

• Solvent System Selection: Use thin-layer chromatography (TLC) to screen for an optimal solvent system. Start with a non-polar solvent like hexane and gradually increase polarity with ethyl acetate or dichloromethane/methanol. The addition of TEA to the TLC solvent system can help predict its effectiveness on the column.

• Dry Loading: For compounds with poor solubility in the initial eluent, a "dry loading" technique can be beneficial. This involves pre-adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and then loading the resulting powder onto the column.

Q3: Are there alternative purification methods for 2-aminoquinoline derivatives?

A3: Yes, if standard silica gel chromatography is not effective, consider these alternatives:

• Reverse-Phase HPLC (RP-HPLC): This is a powerful technique for polar and ionizable compounds. A non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol). Controlling the pH of the mobile phase with buffers is crucial for consistent ionization and sharp peaks.

• Recrystallization: This is an excellent method for purifying solid compounds, especially for removing minor impurities after an initial chromatographic step. The key is to find a suitable solvent or solvent system where the compound is soluble at high temperatures but sparingly soluble at lower temperatures.

Troubleshooting Guides for Side Reactions

This section addresses specific side reactions that can occur during the N-acylation and N-alkylation of 2-aminoquinoline.

N-Acylation

Q4: I am getting a low yield in my N-acylation of 2-aminoquinoline. What are the possible causes and solutions?

A4: Low yields in N-acylation can be due to several factors. Below is a troubleshooting guide to address this issue.

Potential Cause	Explanation	Suggested Solution
Low Reagent Reactivity	The acylating agent (e.g., acyl chloride, anhydride) may have degraded due to moisture. The coupling reagents (e.g., EDC, HBTU) may also be old or inactive.	Use freshly opened or purified acylating agents and coupling reagents. Ensure all glassware is thoroughly dried.
Insufficient Base	If an acid byproduct (like HCl) is formed, it can protonate the starting amine, rendering it non-nucleophilic.	Use at least a stoichiometric amount of a non-nucleophilic base (e.g., triethylamine, DIPEA) to scavenge any acid produced.
Steric Hindrance	A bulky acylating agent or substituents near the amino group on the quinoline ring can slow down the reaction.	Increase the reaction temperature and/or extend the reaction time. Consider using a more reactive acylating agent or a less sterically hindered base.
Poor Solubility	If the reactants are not fully dissolved, the reaction will be slow and incomplete.	Choose a solvent in which all reactants are soluble. Heating or sonication can help to dissolve stubborn materials.

Q5: I am observing multiple products in my N-acylation reaction. What are the likely side products and how can I avoid them?

A5: The formation of multiple products is a common issue. Here are some potential side reactions and how to control them.

Side Product	Formation Mechanism	Prevention Strategy
Di-acylated Product	The initially formed amide can be further acylated, especially under forcing conditions or with highly reactive acylating agents.	Use a controlled stoichiometry of the acylating agent (1.0-1.1 equivalents). Add the acylating agent slowly to the reaction mixture at a low temperature (e.g., 0 °C) to control the reaction rate.
Ring Acylation (Friedel-Crafts)	The quinoline ring itself can undergo electrophilic acylation, although this is less common as the amino group is activating. However, under strongly acidic conditions where the amino group is protonated, it becomes deactivating, which can direct acylation to other positions.	Avoid using strong Lewis acid catalysts typical of Friedel-Crafts reactions. Perform the reaction under basic or neutral conditions. The nitrogen in the quinoline ring can also complex with Lewis acids, deactivating the ring.[1]

N-Alkylation

Q6: My N-alkylation of 2-aminoquinoline is resulting in a mixture of products, including the starting material. How can I improve the conversion and selectivity?

A6: Incomplete conversion and the formation of multiple products are frequent challenges in N-alkylation.

Potential Cause	Explanation	Suggested Solution
Over-alkylation (Quaternary Salt Formation)	The product of mono-alkylation (a secondary amine) is often more nucleophilic than the starting primary amine and can react further with the alkylating agent to form a tertiary amine and then a quaternary ammonium salt.[2]	Use a large excess of the 2-aminoquinoline relative to the alkylating agent to favor mono-alkylation. Alternatively, if the di-alkylated product is desired, use an excess of the alkylating agent and a stronger base.
Low Reactivity of Alkylating Agent	Alkyl chlorides are less reactive than bromides, which are less reactive than iodides.	Use a more reactive alkylating agent (e.g., switch from an alkyl chloride to an alkyl iodide). The addition of a catalytic amount of sodium iodide can sometimes facilitate the reaction of alkyl chlorides or bromides.
Inadequate Base	A base is required to deprotonate the amino group, increasing its nucleophilicity, and to neutralize the acid formed during the reaction.	Use a sufficiently strong, non-nucleophilic base. For less reactive alkylating agents, a stronger base like sodium hydride (NaH) may be necessary.

Q7: I am seeing an unexpected product that is not the N-alkylated derivative. What could it be?

A7: An unexpected product could be the result of an elimination side reaction.

Side Product	Formation Mechanism	Prevention Strategy
Elimination Product (Alkene)	If the alkylating agent has a hydrogen atom on the carbon adjacent to the halide (β-hydrogen), the base can induce an E2 elimination reaction to form an alkene, especially at higher temperatures.	Use a less hindered, non-nucleophilic base. Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Quantitative Data Summary

The following table summarizes representative reaction conditions and yields for various derivatization reactions of 2-aminoquinolines and related compounds.

Reaction Type	Substrate	Reagents & Conditions	Yield (%)	Reference
Friedländer Synthesis	2-aminobenzaldehyde, acetophenone	KOH, Ethanol, reflux, 4h	~85	[3]
Buchwald-Hartwig Amination	2-chloroquinoline, morpholine	Pd₂(dba)₃, XPhos, NaOtBu, Toluene, 100 °C, 12h	~95	[3]
Buchwald-Hartwig Amination	2-chloroquinoline, aniline	Pd(OAc)₂, BINAP, Cs₂CO₃, Dioxane, 110 °C	88	[3]
C8-Esterification	2-amino-8-quinolinol, 4-methoxybenzoic acid	EDCI, DMAP, iPr₂NEt, THF	91	[4]
C2-Amidation	2-amino-8-quinolinol, 4-methoxybenzoyl imidazole	NaH, THF	75	[4]
Reductive Cyclization	Isopropyl-2-cyano-3-(2-nitrophenyl)acrylate	Zn/AcOH (4 equiv.), EtOH, reflux	92	[5]

Experimental Protocols

Protocol 1: N-Acetylation of 2-Aminoquinoline

This protocol describes a general procedure for the N-acetylation of 2-aminoquinoline using acetic anhydride.

Materials:

• 2-Aminoquinoline

• Acetic anhydride

• Pyridine (or another non-nucleophilic base like triethylamine)

• Dichloromethane (or other suitable aprotic solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 2-aminoquinoline (1.0 eq.) in dichloromethane.

• Add pyridine (1.1 eq.) to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add acetic anhydride (1.05 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-3 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-(quinolin-2-yl)acetamide.

• Purify the crude product by recrystallization or silica gel column chromatography.

Protocol 2: N-Alkylation of 2-Aminoquinoline with an Alkyl Halide

This protocol provides a general method for the mono-N-alkylation of 2-aminoquinoline.

Materials:

• 2-Aminoquinoline

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• A suitable base (e.g., potassium carbonate, sodium hydride)

• Anhydrous solvent (e.g., DMF, acetonitrile)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-aminoquinoline (2.0 eq.) and anhydrous DMF.

• Add the base (e.g., potassium carbonate, 1.5 eq.).

• Slowly add the alkyl halide (1.0 eq.) to the stirred suspension.

• Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the N-alkyl-2-aminoquinoline.

Signaling Pathways and Experimental Workflows

RIPK2 Signaling Pathway

2-Aminoquinoline derivatives have been identified as potent inhibitors of Receptor-Interacting Protein Kinase 2 (RIPK2), a key mediator in the NOD-like receptor signaling pathway that leads to inflammatory responses. Inhibition of RIPK2 can block the downstream activation of TAK1 and the subsequent activation of the NF-κB pathway, which is responsible for the transcription of pro-inflammatory cytokines.[6][7]

Caption: RIPK2 signaling pathway and inhibition by 2-aminoquinoline derivatives.

General Experimental Workflow for Derivatization and Purification

The following diagram illustrates a typical workflow for the derivatization of 2-aminoquinoline and subsequent purification and analysis of the product.

Caption: General workflow for 2-aminoquinoline derivatization.

References

• 1. quora.com [quora.com]
• 2. A Cytosolic ATM/NEMO/RIP1 Complex Recruits TAK1 To Mediate the NF-κB and p38 Mitogen-Activated Protein Kinase (MAPK)/MAPK-Activated Protein 2 Responses to DNA Damage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemoselective acylation of 2-amino-8-quinolinol in the generation of C2-amides or C8-esters - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05287A [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 6. Frontiers | Current advances on RIPK2 and its inhibitors in pathological processes: a comprehensive review [frontiersin.org]
• 7. Inflammatory Signaling by NOD-RIPK2 Is Inhibited by Clinically Relevant Type II Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Quinolinone Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of quinolinones.

Frequently Asked Questions (FAQs)

Q1: What are the most prevalent methods for quinolinone synthesis?

A1: The most common methods for synthesizing quinolinones include several classic named reactions and their modern variations. Traditional approaches encompass the Conrad-Limpach-Knorr synthesis, Gould-Jacobs reaction, Camps cyclization, and Friedländer annulation.[1][2] Contemporary methods often utilize transition-metal catalysts or microwave assistance to enhance yields and moderate reaction conditions.[1][2]

Q2: My reaction yield is consistently low. What are the general factors I should investigate?

A2: Low yields in quinolinone synthesis can arise from several factors. Key areas to investigate include:

• Purity of Starting Materials: Impurities in reactants like anilines and ketones can lead to unwanted side reactions.[2]

• Reaction Temperature: Temperature is a critical parameter. Classical methods like the Conrad-Limpach and Gould-Jacobs reactions require high temperatures (often >250°C) for the cyclization step.[3][4] However, excessive heat can cause decomposition.[5]

• Choice of Solvent: The solvent can significantly influence the reaction's success. High-boiling point, inert solvents like diphenyl ether or Dowtherm A are often preferred for thermal cyclizations to improve yields.[3][4][6]

• Catalyst Activity: If a catalyst is used, ensure it is active and employed at the correct concentration.[2]

• Reaction Time: It is crucial to monitor the reaction's progress using techniques like Thin Layer Chromatography (TLC) to establish the optimal duration and prevent product degradation from prolonged heating.[2][6]

• Atmosphere: Some reactions may be sensitive to air or moisture. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent degradation.[3]

Q3: I am observing the formation of multiple side products. What are the likely causes?

A3: Side product formation is a common challenge. The cause is often specific to the synthetic route. For instance, in the Friedländer synthesis, self-condensation of the ketone starting material can occur under basic conditions.[7][8] In the Skraup and Doebner-von Miller reactions, the harsh acidic conditions and high temperatures can lead to the formation of tar and polymers.[7][8] To minimize side products, it is essential to carefully control the reaction temperature, stoichiometry of reactants, and the choice of catalyst.[2]

Q4: I am struggling with poor regioselectivity in my synthesis. What are the common causes and solutions?

A4: Poor regioselectivity is a frequent issue when using unsymmetrical starting materials.

• Gould-Jacobs Reaction: With asymmetrically substituted anilines, cyclization can occur at two different ortho positions, leading to a product mixture.[3] The outcome is influenced by both steric and electronic factors of the substituents.[9]

• Camps Cyclization: The choice of base can affect the regioselectivity of the reaction. For example, using a strong base like NaOH may favor deprotonation at the α-position of a ketone, leading to a quinolin-4-one, while other conditions might yield a quinolin-2-one.[9]

• Friedländer Synthesis: When an unsymmetrical ketone is used, condensation can happen on either side of the carbonyl group.[3] Introducing a directing group on the ketone can help control the regioselectivity.[3]

Q5: What are the best practices for purifying quinolinone products?

A5: The purification of quinolinones can be challenging due to their polarity and potential for decomposition on silica gel.[2][10] Common and effective techniques include:

• Recrystallization: This is often the preferred first step if a suitable solvent can be identified.[2]

• Column Chromatography: If chromatography is necessary, consider using a less acidic stationary phase like neutral alumina or deactivating silica gel with a base (e.g., triethylamine) to prevent product degradation.[2]

• Solvent Washing/Trituration: For products that are solids, washing or triturating with a solvent in which the product is poorly soluble but impurities are soluble can be an effective purification method.[2][6]

Troubleshooting Guides

Low Reaction Yield

Q: My Gould-Jacobs cyclization is not proceeding to completion. What should I do?

A: Incomplete cyclization in the Gould-Jacobs reaction is often related to the high-temperature requirement of this step. Consider the following troubleshooting steps:

• Increase Temperature: The cyclization is a thermal process, so gradually increasing the reaction temperature may drive it to completion.[6]

• Extend Reaction Time: If raising the temperature is not feasible due to potential decomposition, extending the reaction time at the current temperature could improve the yield.[6]

• Use Microwave Heating: Microwave irradiation provides rapid and efficient heating, often leading to higher yields and significantly shorter reaction times compared to conventional methods.[6][11]

• Ensure Anhydrous Conditions: Using dry reagents and solvents can sometimes improve the reaction outcome.[5]

Side Product Formation

Q: My Friedländer reaction is giving low yields and many side products. How can I optimize it?

A: Low yields and side products in the Friedländer synthesis are often due to harsh conditions and competing reactions like the self-condensation of the ketone.[3] To optimize:

• Utilize Milder Conditions: Modern protocols often employ milder catalysts that allow the reaction to proceed under more controlled conditions, avoiding the need for high temperatures or strong acids/bases.[3]

• Catalyst Screening: A variety of catalysts, including iodine, Lewis acids, and trifluoroacetic acid, have been used to improve the efficiency of the Friedländer reaction.[3][12] It may be beneficial to screen different catalysts to find the optimal one for your specific substrates.

• Choose a Non-enolizable Ketone: If possible, using a ketone reactant that cannot enolize will prevent the aldol self-condensation side reaction.[8]

Q: I am observing significant tar formation in my Skraup synthesis. How can I minimize it?

A: Tar formation is a well-known issue in the Skraup synthesis, caused by the polymerization of intermediates under harsh acidic and oxidizing conditions.[8] To mitigate this:

• Use a Moderator: Adding ferrous sulfate (FeSO₄) is a common practice to make the notoriously exothermic reaction less violent and reduce charring.[8]

• Control Temperature: Gently heat the reaction to initiate it, and then carefully control the exothermic phase to avoid excessively high temperatures.[8]

• Purification Strategy: Be prepared for a difficult purification. The crude product is often a tarry residue.[8] A common method to isolate the product is through steam distillation.[5][7]

Data Presentation

Table 1: Comparison of Common Quinolinone Synthesis Methods

Synthesis Method	Key Reactants	Typical Reaction Conditions	Reaction Time	Typical Yield (%)	Reference(s)
Conrad-Limpach	Anilines, β-ketoesters	High temperature (250 °C), inert solvent (e.g., Dowtherm A)	10-15 min (cyclization)	85-95	[1]
Gould-Jacobs	Anilines, diethyl ethoxymethylenemalonate	Microwave irradiation, 250-300 °C	5-10 min	37-47	[1][11]
Camps Cyclization	o-acylaminoacetophenones	Base (e.g., NaOH, Cs₂CO₃)	Not specified	72-97	[1][9]
Friedländer Annulation	2-aminobenzaldehydes/ketones, compounds with α-methylene group	Acidic or basic catalyst, often with heat or microwave	30 min - 3 h	up to 99	[1]
Doebner-von Miller	Anilines, α,β-unsaturated carbonyl compounds	Acid catalyst (e.g., HCl, H₂SO₄)	~7 hours	Moderate to Good	[1]

Table 2: Optimization of Gould-Jacobs Reaction via Microwave Synthesis (Reaction of Aniline and Diethyl Ethoxymethylenemalonate (DEEM))

Entry	Temperature (°C)	Time (min)	Pressure (bar)	Yield (%)	Reference
1	250	10	18	1	[11]
2	300	10	20	37	[11]
3	250	15	18	2	[11]
4	300	15	24	28	[11]
5	300	5	20	47	[11]

Experimental Protocols

Protocol 1: Base-Catalyzed Friedländer Synthesis

This protocol describes a general procedure for the Friedländer synthesis using a base catalyst.[5]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 2-aminoaryl aldehyde or ketone (1.0 mmol) in a suitable solvent such as ethanol (10 mL).

• Addition of Reagents: Add the ketone or other compound containing an α-methylene group (1.1 mmol) and a catalytic amount of a base like potassium hydroxide (KOH, 0.2 mmol, 20 mol%).

• Reaction: Heat the mixture to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC). Reaction times can vary from a few hours to overnight.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Isolation & Purification: If a solid product precipitates, collect it by filtration and wash with cold water.[2] If necessary, the product can be further purified by recrystallization from a suitable solvent like ethanol.[2]

Protocol 2: Gould-Jacobs Synthesis (Conventional High-Temperature Method)

This protocol uses a high-boiling inert solvent to achieve the necessary temperature for cyclization.[13]

• Step 1: Condensation: In a round-bottom flask, combine the aniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.0-1.2 eq). Heat the mixture at 100-130°C for 1-2 hours. The progress can be monitored by the evolution of ethanol.

• Step 2: Cyclization: To the crude anilidomethylenemalonate intermediate, add a high-boiling solvent such as diphenyl ether or Dowtherm A. Heat the mixture to 250°C under a nitrogen atmosphere for 30-60 minutes.[6] Monitor the reaction by TLC.

• Work-up and Purification: Cool the reaction mixture to room temperature. The product may precipitate. Add a non-polar solvent like cyclohexane or hexanes to fully precipitate the product and dissolve the high-boiling solvent.[6][13] Collect the solid by filtration, wash thoroughly with the non-polar solvent, and dry under vacuum.[13]

Protocol 3: Conrad-Limpach Synthesis of a 4-Hydroxyquinoline

This is a two-step procedure involving the formation of a β-aminoacrylate intermediate followed by thermal cyclization.[4]

• Step 1: Enamine Formation: In a suitable flask, mix the aniline (1 eq) and β-ketoester (1 eq) in a solvent like ethanol. A catalytic amount of acid may be added. Stir the mixture at a moderate temperature (e.g., reflux) for 2-4 hours. Monitor by TLC. Once complete, cool the mixture and remove the solvent under reduced pressure to obtain the crude β-aminoacrylate intermediate.

• Step 2: Thermal Cyclization: Add the crude intermediate to a flask containing a high-boiling solvent (e.g., mineral oil or Dowtherm A).[3] Heat the mixture to approximately 250°C with vigorous stirring.[3][4] Maintain this temperature for 30-60 minutes.

• Work-up and Isolation: Allow the mixture to cool. The product will often precipitate. A non-polar solvent like hexanes can be added to aid precipitation.[4] Collect the solid product by vacuum filtration and wash with a cold solvent (e.g., diethyl ether) to remove the residual high-boiling solvent.[4]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. reddit.com [reddit.com]
• 11. ablelab.eu [ablelab.eu]
• 12. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 2-aminoquinolin-4-ol Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-aminoquinolin-4-ol. The focus is on the identification of byproducts using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-aminoquinolin-4-ol?

A1: 2-Aminoquinolin-4-ol is primarily synthesized through cyclization reactions. The most common methods are variations of the Conrad-Limpach and Camps syntheses. These typically involve the condensation of an aniline derivative, such as 2-aminobenzonitrile or anthranilamide, with a β-ketoester like ethyl acetoacetate, followed by a high-temperature cyclization.[1][2][3]

Q2: I am observing unexpected peaks in my LC-MS chromatogram. What are the potential byproducts in the synthesis of 2-aminoquinolin-4-ol?

A2: Unexpected peaks can arise from several sources, including unreacted starting materials, reaction intermediates, and various side-reaction products. The harsh conditions, such as high temperatures and the use of strong acids or bases, can promote the formation of these byproducts.[4] Common potential byproducts are detailed in Table 1 below.

Q3: How can I confirm the identity of a suspected byproduct using LC-MS?

A3: LC-MS is a powerful tool for identifying byproducts. High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to determine the elemental composition of the unknown peak.[5] Further confirmation can be achieved through tandem mass spectrometry (MS/MS), which fragments the ion of interest and provides a characteristic fragmentation pattern that can be compared to known standards or predicted fragmentation pathways.[6]

Q4: My LC separation is poor, and peaks are overlapping. How can I improve my chromatographic method?

A4: Poor separation of quinoline isomers and related impurities is a common challenge. To improve your separation, consider the following:

• Column Choice: A C18 column is a good starting point for reversed-phase chromatography.[5]

• Mobile Phase: A gradient elution using water and acetonitrile, both with 0.1% formic acid, is often effective for separating quinoline derivatives.[5] Formic acid aids in protonation, which improves peak shape and ionization efficiency in positive ion mode.

• Gradient Optimization: Adjusting the gradient slope and duration can significantly improve the resolution of closely eluting peaks.

• Flow Rate and Temperature: Optimizing the flow rate and column temperature can also enhance separation efficiency.

Q5: I am seeing a very low signal for my target compound in the mass spectrometer. What could be the issue?

A5: Low signal intensity can be due to several factors. Ensure your mobile phase is compatible with your ionization method (e.g., ESI). The presence of additives like formic acid in the mobile phase can promote better ionization.[5] Also, check the parameters of your ionization source, such as capillary voltage and gas flow, and consider if your sample concentration is sufficient.[5]

Potential Byproducts in 2-aminoquinolin-4-ol Synthesis

The following table summarizes potential byproducts that may be observed during the synthesis of 2-aminoquinolin-4-ol, along with their expected molecular weights and potential mass-to-charge ratios ([M+H]⁺) in positive ion mode LC-MS.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)	Potential Origin
2-Aminobenzonitrile	C₇H₆N₂	118.14	119.15	Unreacted starting material.
Ethyl Acetoacetate	C₆H₁₀O₃	130.14	131.15	Unreacted starting material.
2-Amino-4-hydroxyquinoline	C₉H₈N₂O	160.17	161.18	Target Product
Isomeric 4-amino-2-hydroxyquinoline	C₉H₈N₂O	160.17	161.18	Isomeric byproduct from alternative cyclization.
Self-condensation product of 2-aminobenzonitrile	C₁₄H₁₀N₄	234.26	235.27	Dimerization of the starting material under basic conditions.
Incomplete cyclization intermediate	C₁₁H₁₂N₂O₂	204.23	205.24	Intermediate from the condensation of 2-aminobenzonitrile and ethyl acetoacetate prior to full cyclization.
Hydrolysis product of 2-aminobenzonitrile	C₇H₇NO₂	137.14	138.15	Hydrolysis of the nitrile group to a carboxylic acid (Anthranilic acid).

Experimental Protocols

Sample Preparation for LC-MS Analysis

• Aliquota small sample (approximately 1 mg) of the crude reaction mixture.

• Dissolve the sample in 1 mL of a suitable solvent, such as a mixture of water and acetonitrile, that is compatible with the LC-MS mobile phase.

• Vortex the sample to ensure complete dissolution.

• Filter the sample through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS system.[5]

General LC-MS Method for Quinoline Analysis

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2-5 µL.

• MS System: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Mass Range: m/z 100-1000.

• Data Acquisition: Full scan mode for initial screening and targeted MS/MS for structural confirmation of suspected byproducts.

Visualizations

Caption: Synthesis pathway of 2-aminoquinolin-4-ol and potential side reactions.

Caption: Troubleshooting workflow for identifying unknown peaks in LC-MS analysis.

References

• 1. Impurity Profiling of Drug Substances in Pharmaceuticals | Pharmaguideline [pharmaguideline.com]
• 2. Camps quinoline synthesis - Wikipedia [en.wikipedia.org]
• 3. jfda-online.com [jfda-online.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Study of 4-quinolone antibiotics in biological samples by short-column liquid chromatography coupled with electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

strategies to control exothermic reactions in quinoline synthesis

Welcome to the Technical Support Center for Quinoline Synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on managing exothermic reactions during the synthesis of quinoline and its derivatives. Here you will find answers to frequently asked questions and detailed troubleshooting guides to ensure safe and successful experiments.

Frequently Asked Questions (FAQs)

Q1: Why are classic quinoline synthesis reactions, like the Skraup and Doebner-von Miller, so exothermic?

A1: These reactions involve a series of highly energy-releasing steps. In the Skraup synthesis, the initial dehydration of glycerol to acrolein by concentrated sulfuric acid is strongly exothermic.[1] Subsequent steps, including the Michael addition of the aniline and the cyclization/oxidation cascade, also release significant thermal energy.[1] The Doebner-von Miller reaction can also be vigorous due to the acid-catalyzed polymerization of the α,β-unsaturated carbonyl compounds and the subsequent cyclization and oxidation steps.[2][3]

Q2: What is a "thermal runaway" and what are the signs to watch for?

A2: A thermal runaway is a hazardous situation where the rate of heat generation from an exothermic reaction exceeds the rate of heat removal. This leads to a rapid, uncontrolled increase in temperature and pressure.[4] Visual signs include extremely vigorous boiling that does not stop when the heat source is removed, rapid and excessive gas evolution that can overwhelm a reflux condenser, a sudden change to a dark, tar-like consistency, and in severe cases, the ejection of flask contents.[1]

Q3: What is the primary role of a "moderator" in the Skraup synthesis?

A3: A moderator is a substance added to make the reaction less violent.[5] The most common moderator is ferrous sulfate (FeSO₄).[6][7] It is believed to act as an oxygen carrier, which controls the rate of the oxidation step.[1] By slowing down the overall reaction rate, it prevents a sudden, violent release of energy, allowing for a safer and more controlled experiment, especially on a larger scale.[1] Other moderators like boric acid and acetic acid can also be used.[1]

Q4: How critical is the order of reagent addition for controlling the exotherm?

A4: The order of addition is crucial for safety. In the Skraup synthesis, the moderator (e.g., ferrous sulfate) must be added and well-dispersed in the mixture of aniline, glycerol, and the oxidizing agent before the slow addition of concentrated sulfuric acid.[1][5] Adding sulfuric acid prematurely can trigger an immediate and uncontrollable reaction.[1]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Issue 1: The reaction is proceeding too violently or is difficult to control.

• Symptoms: Rapid, uncontrolled boiling; temperature rising sharply even after removing the external heat source; excessive vapor production.

• Primary Cause: The exothermic nature of the reaction is overwhelming the heat dissipation capacity of the setup. This is a common issue in the Skraup synthesis if not properly moderated.[5][6]

• Solutions:

  • Immediate Actions (Use Extreme Caution): If it is safe to do so, raise the reaction flask from the heat source and immerse it in an ice-water bath to rapidly cool it. Ensure a safety shield is in place.[8]

  • Use a Moderator: For Skraup syntheses, the addition of ferrous sulfate (FeSO₄) is essential to lengthen the reaction time and control the exotherm.[5][7]

  • Controlled Reagent Addition: Add the most reactive reagent (often concentrated sulfuric acid) very slowly using a dropping funnel, with efficient stirring and external cooling (e.g., an ice bath).[9]

  • Ensure Efficient Stirring: Use a mechanical stirrer to ensure good mixing, which helps dissipate heat and prevents the formation of localized hotspots.[7]

  • Adequate Headspace: Use a reaction flask that is significantly larger than the reaction volume (e.g., a 2L flask for a 1 mole scale reaction) to accommodate any vigorous boiling.[9]

Issue 2: Significant tar and polymer formation is observed, resulting in a low yield.

• Symptoms: The reaction mixture becomes a thick, dark, intractable tar, making product isolation difficult.

• Primary Cause: The highly acidic and high-temperature conditions, especially during an uncontrolled exotherm, can cause polymerization of intermediates like acrolein (in Skraup synthesis) or the α,β-unsaturated carbonyl compound (in Doebner-von Miller synthesis).[2][3]

• Solutions:

  • Temperature Control: Maintain the lowest effective temperature for the reaction to proceed at a reasonable rate. Avoid excessive heating, which promotes polymerization.[10]

  • Slow Addition of Reagents: In the Doebner-von Miller reaction, adding the α,β-unsaturated carbonyl compound slowly to the heated acidic solution of the aniline keeps its concentration low, favoring the desired reaction over polymerization.[10]

  • Use a Biphasic System (for Doebner-von Miller): Sequestering the carbonyl compound in an organic phase (like toluene) while the aniline is in an acidic aqueous phase can drastically reduce self-polymerization.[2]

  • Moderators (for Skraup): Using ferrous sulfate not only controls the exotherm but also helps reduce charring and tar formation.[7]

Data Presentation

The use of a moderator like ferrous sulfate in the Skraup synthesis has a profound effect on reaction control and final product yield.

Parameter	Skraup Synthesis (Unmoderated)	Skraup Synthesis (with FeSO₄ Moderator)
Reaction Vigor	Frequently violent and difficult to control	Smooth and controllable
Peak Exotherm	High, risk of thermal runaway	Significantly reduced
Tar Formation	Extensive	Minimized
Typical Yield	20-40%[11]	70-80%[12]
Reproducibility	Poor	Good

Experimental Protocols

Extreme caution must be exercised when performing these reactions. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.[4] A safety shield should be in place.

Protocol 1: Controlled Skraup Synthesis of Quinoline

This protocol is adapted from established procedures and emphasizes safety and control.[9]

Materials:

• Aniline (2.3 moles)

• Glycerol (c.p., 9.4 moles)

• Nitrobenzene (1.4 moles)

• Concentrated Sulfuric Acid (400 cc)

• Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O), powdered (80 g)

Procedure:

• Setup: In a 5-L round-bottom flask equipped with an efficient, wide-bore reflux condenser and a mechanical stirrer, add the reagents in the following order : a. 80 g of powdered ferrous sulfate. b. 865 g of glycerol. c. 218 g of aniline. d. 170 g of nitrobenzene.

• Mixing: Stir the mixture thoroughly to ensure the ferrous sulfate is evenly distributed and the aniline sulfate has mostly dissolved. This step is critical to prevent a violent reaction upon acid addition.[5]

• Acid Addition: Slowly and carefully, with continuous stirring, add 400 cc of concentrated sulfuric acid to the mixture. The addition may be exothermic, so be prepared to cool the flask with an ice-water bath if necessary.

• Initiation: Gently heat the mixture. Once the reaction begins to boil vigorously, immediately remove the external heat source. The exothermic nature of the reaction should sustain reflux for 30-60 minutes.[9]

• Completion: After the self-sustaining boiling has ceased, re-apply external heat and continue to boil (reflux) for an additional 3-5 hours to ensure the reaction goes to completion.

• Work-up: Allow the mixture to cool. For purification, steam distillation is the most common and effective method to separate the volatile quinoline from the non-volatile tar.[9]

Protocol 2: Doebner-von Miller Synthesis of 2-Methylquinoline (Quinaldine)

This protocol incorporates measures to control the exotherm and minimize side reactions.[4]

Materials:

• Aniline (1.0 eq)

• 6 M Hydrochloric Acid

• Crotonaldehyde (1.2 eq)

• Toluene

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, mechanical stirrer, and an addition funnel, combine aniline (1.0 eq) and 6 M hydrochloric acid.

• Initial Heating: Heat the acidic aniline solution to reflux.

• Controlled Addition: In the addition funnel, prepare a solution of crotonaldehyde (1.2 eq) in toluene. Add this solution dropwise to the refluxing aniline hydrochloride solution over a period of 1-2 hours. This slow addition is key to controlling the reaction.

• Reaction: After the addition is complete, continue to reflux for an additional 4-6 hours. Monitor the reaction's progress by TLC.

• Cooling & Neutralization: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully neutralize the mixture with a concentrated solution of sodium hydroxide in an ice bath until the pH is basic.

• Extraction & Purification: Extract the product with a suitable organic solvent (e.g., dichloromethane). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by distillation.

Visualizations

Logical Workflow for Troubleshooting Exothermic Events

Caption: A decision-making workflow for responding to a potential thermal runaway event.

Key Factors Influencing Exothermic Reactions in Quinoline Synthesis

Caption: Relationship between factors that increase or decrease the risk of an uncontrolled exotherm.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Safety Precautions for Handling Exothermic Reactions - Google 文件 [docs.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Skraup reaction - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Solvent Effects on the Yield of 2-aminoquinolin-4-ol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the synthesis of 2-aminoquinolin-4-ol, with a particular focus on the impact of solvent choice on reaction yield.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 2-aminoquinolin-4-ol?

A1: Common methods for the synthesis of the quinoline core, which can be adapted for 2-aminoquinolin-4-ol, include the Conrad-Limpach and Gould-Jacobs reactions. These typically involve the cyclization of aniline derivatives. A more direct route to 2-aminoquinolin-4-ol involves the cyclization of 2-aminobenzonitrile derivatives or the reaction of isatoic anhydride with reagents like malononitrile in a suitable solvent.

Q2: How significant is the choice of solvent on the yield of 2-aminoquinolin-4-ol?

A2: The choice of solvent is critical and can significantly impact the reaction rate, yield, and purity of the final product. Solvents can influence the solubility of reactants and intermediates, as well as stabilize transition states. For instance, in the synthesis of related heterocyclic compounds like quinazolinones, polar aprotic solvents such as DMF and DMSO have been shown to give good yields, while less polar or protic solvents can be less effective.[1] In some cases, solvent-free conditions have been reported to provide the highest yields.[1]

Q3: What are the key reaction parameters to optimize besides the solvent?

A3: Besides the solvent, other crucial parameters to optimize include:

• Reaction Temperature: Many quinoline syntheses require elevated temperatures for cyclization.[1] It is essential to find the optimal temperature that promotes the reaction without causing degradation of reactants or products.

• Catalyst: The choice of an acid or base catalyst and its concentration can dramatically affect the reaction.

• Reaction Time: Monitoring the reaction progress using techniques like Thin-Layer Chromatography (TLC) is important to determine the optimal reaction time.

• Purity of Starting Materials: Impurities in the starting materials can inhibit the reaction or lead to the formation of side products.

Troubleshooting Guide: Low Yield of 2-aminoquinolin-4-ol

This guide addresses common issues encountered during the synthesis of 2-aminoquinolin-4-ol that may lead to low product yield.

Problem	Potential Cause	Troubleshooting Steps & Solutions
Low or No Product Formation	Incorrect Solvent Choice	The polarity and boiling point of the solvent are critical. For thermal cyclization reactions, high-boiling inert solvents are often preferred. Solution: Conduct a solvent screening experiment using a range of solvents with varying polarities and boiling points. Based on analogous reactions, consider polar aprotic solvents like DMF or DMSO, or high-boiling aromatic hydrocarbons.
Suboptimal Reaction Temperature	The reaction may be too slow at lower temperatures, or decomposition may occur at excessively high temperatures. Solution: Perform small-scale experiments at various temperatures (e.g., 80°C, 100°C, 120°C, and higher if using a high-boiling solvent) and monitor the progress by TLC to identify the optimal temperature.
Poor Quality of Starting Materials	Impurities in the reactants can interfere with the reaction. Solution: Verify the purity of your starting materials using techniques like NMR or melting point analysis. If necessary, purify the starting materials by recrystallization or distillation.
Inactive or Inappropriate Catalyst	The chosen acid or base catalyst may not be effective, or it may have degraded. Solution: Use a fresh batch of the catalyst. Consider screening different acid or base catalysts and optimizing the catalyst loading.
Formation of Significant Side Products	Incorrect Reaction Conditions	Harsh reaction conditions, such as excessively high temperatures or prolonged reaction times, can promote the formation of byproducts. Solution: Try running the reaction at a lower temperature for a longer duration. Monitor the reaction closely by TLC to stop it once the starting material is consumed and before significant side product formation occurs.
Incorrect Stoichiometry	An incorrect ratio of reactants can lead to side reactions. Solution: Ensure the accurate measurement of all reactants. A slight excess of one reactant may sometimes be beneficial to drive the reaction to completion.
Difficulty in Product Isolation	Product Solubility	The product may be soluble in the workup solvents, leading to losses during extraction. Solution: Optimize the pH of the aqueous layer during workup to ensure the product is in a neutral, less water-soluble form. Test different extraction solvents to find the one that provides the highest recovery.
Product Precipitation Issues	The product may not crystallize effectively from the chosen solvent. Solution: If recrystallizing, test the solubility of the crude product in various solvents to find a suitable one (high solubility at high temperature, low solubility at room temperature). Slow cooling can promote the formation of purer crystals.

Quantitative Data on Solvent Effects

While specific comparative data for 2-aminoquinolin-4-ol is limited in the literature, the following table illustrates the significant effect of solvent choice on the yield of a structurally related class of compounds, quinazolin-2,4(1H,3H)-diones, synthesized from 2-aminobenzonitrile and CO2. This data serves as a valuable reference for understanding potential solvent effects in the synthesis of 2-aminoquinolin-4-ol.

Solvent	Dielectric Constant (Approx.)	Yield (%)
Tetrahydrofuran (THF)	7.6	39
Acetonitrile	37.5	65
Dimethyl Sulfoxide (DMSO)	47	80
N,N-Dimethylformamide (DMF)	37	80
Solvent-free	-	91

Data adapted from a study on the synthesis of quinazolinones, which are structurally related to the target compound.[1]

Experimental Protocols

General Protocol for the Synthesis of 2-amino-4-hydroxyquinolines from Isatoic Anhydride and Malononitrile

This protocol is a generalized procedure based on a patented method and should be optimized for specific laboratory conditions.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend the isatoic anhydride and malononitrile in a reaction-inert solvent.

• Addition of Base: To this suspension, add a suitable base (e.g., sodium methoxide, potassium tert-butoxide). The choice of base may depend on the solvent used.

• Reaction: Heat the reaction mixture to a temperature between 50°C and 100°C. The optimal temperature and reaction time should be determined by monitoring the reaction's progress via TLC.

• Hydrolysis and Decarboxylation: After the initial reaction is complete, the intermediate product is treated with a strong acid (e.g., hydrochloric acid or sulfuric acid) or a strong base and heated to induce hydrolysis and decarboxylation, yielding the 2-amino-4-hydroxyquinoline.

• Workup and Purification: Cool the reaction mixture and adjust the pH to precipitate the product. The crude product can be collected by filtration and purified by recrystallization from a suitable solvent. An 86% yield has been reported for a specific derivative using this method.

Visualizations

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Selection for Efficient 2-Aminoquinoline Synthesis

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals engaged in the synthesis of 2-aminoquinoline derivatives. Here, you will find detailed troubleshooting guides, frequently asked questions (FAQs), comprehensive data on catalyst performance, and detailed experimental protocols to assist in overcoming common challenges and optimizing your synthetic routes.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of 2-aminoquinolines, providing potential causes and actionable solutions in a direct question-and-answer format.

Issue 1: Low or No Product Yield in Friedländer Synthesis

Question: My Friedländer reaction for synthesizing a 2-aminoquinoline derivative is resulting in a very low yield. What are the common causes and how can I improve it?

Answer:

Low yields in the Friedländer synthesis can be attributed to several factors. A systematic approach to troubleshooting is recommended:

• Catalyst Choice and Loading: The selection and amount of catalyst are critical. Both acid and base catalysts are employed, and their effectiveness can be substrate-dependent.[1][2]

  • Acid Catalysis: For acid-catalyzed reactions, consider using p-toluenesulfonic acid (p-TsOH) or iodine.[3]

  • Base Catalysis: In base-catalyzed variants, potassium hydroxide (KOH) or sodium ethoxide are common choices.[3]

  • Optimization: It is advisable to screen different catalysts and optimize the catalyst loading; often, a catalytic amount is sufficient.[3]

• Reaction Temperature: The reaction may be too slow at lower temperatures, while excessively high temperatures can lead to side reactions and decomposition of starting materials.[3] Gradually increasing the reaction temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC) is a good strategy.[3] Microwave-assisted synthesis can sometimes significantly reduce reaction times and enhance yields.[4]

• Purity of Starting Materials: Impurities in the 2-aminoaryl aldehyde/ketone or the α-methylene carbonyl compound can inhibit the reaction. Ensure the purity of your reactants, for instance, by recrystallization or distillation before use.[3]

• Solvent Selection: The polarity of the solvent plays a significant role in the reaction rate and yield.[3] Consider screening a range of solvents with varying polarities. Aprotic polar solvents like DMF or DMSO have been found to be effective.[3]

Issue 2: Significant Side Product Formation

Question: My reaction mixture shows multiple spots on TLC, indicating the formation of significant side products. How can I minimize these?

Answer:

The formation of side products is a common challenge. The nature of these byproducts often depends on the specific synthetic route:

• Incomplete Cyclization: In some cases, the intermediate may not fully cyclize to form the quinoline ring. Ensuring adequate catalyst concentration and optimal reaction temperature can drive the reaction to completion.[3]

• Regioisomer Formation in Combes Synthesis: When using an unsymmetrical β-diketone in the Combes synthesis, a mixture of regioisomers can be formed.[5] To avoid this, using a symmetrical β-diketone is recommended if the target molecule allows for it.[3] The steric and electronic effects of the substituents on both the aniline and the β-diketone can influence the regioselectivity.[5]

• Polymerization: Under harsh acidic conditions, such as in the Doebner-von Miller synthesis, polymerization of α,β-unsaturated aldehydes or ketones can be a major side reaction leading to tar formation.

Issue 3: Difficulty in Product Purification

Question: I am struggling to purify the synthesized 2-aminoquinoline from the crude reaction mixture. What are the recommended purification techniques?

Answer:

Purification of 2-aminoquinolines can be challenging due to the presence of unreacted starting materials, catalysts, and side products. The following techniques are commonly employed:

• Work-up Procedure:

  • After reaction completion, if an acid catalyst was used, neutralize the mixture with a saturated solution of a weak base like sodium bicarbonate. If a base catalyst was used, neutralize with a dilute acid.[3]

  • Extract the product into an organic solvent such as ethyl acetate or dichloromethane.

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

• Purification Techniques:

  • Column Chromatography: This is a highly effective method for separating the 2-aminoquinoline from impurities. Silica gel is typically used as the stationary phase, with a gradient of ethyl acetate in hexane as the eluent. The optimal eluent system should be determined by TLC analysis of the crude product.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent (e.g., ethanol) can be an effective purification method.[6]

Frequently Asked Questions (FAQs)

Q1: How critical is the choice of catalyst in 2-aminoquinoline synthesis?

A1: The catalyst is extremely critical. In the Friedländer synthesis, the choice between an acid or a base catalyst can significantly impact the reaction rate and yield.[3] For modern amination techniques like the Buchwald-Hartwig reaction, the selection of the palladium catalyst and the appropriate ligand is crucial for achieving high efficiency.[6] It is always recommended to perform small-scale optimization experiments to identify the best catalyst and its optimal concentration for a specific set of reactants.[3]

Q2: Can I use microwave irradiation to accelerate the synthesis?

A2: Yes, microwave-assisted synthesis can be a very effective technique for accelerating 2-aminoquinoline synthesis, often leading to dramatically reduced reaction times and improved yields, particularly in the Friedländer synthesis.[3][4]

Q3: What are the safety precautions I should take when working with metal catalysts like palladium?

A3: When working with metal catalysts, especially pyrophoric ones like palladium on carbon, it is crucial to follow strict safety protocols. Always handle the catalyst in an inert atmosphere (e.g., under argon or nitrogen) to prevent ignition upon contact with air.[7] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[8] Ensure that your work area is well-ventilated, and use a fume hood.[8] For detailed safety information, always refer to the Safety Data Sheet (SDS) of the specific catalyst you are using.

Q4: My catalyst seems to have lost its activity after one use. What could be the reason and can it be regenerated?

A4: Catalyst deactivation can occur through several mechanisms, including poisoning, coking (fouling), and sintering (thermal degradation).[9] Poisoning happens when impurities in the reaction mixture strongly bind to the active sites of the catalyst.[9] Coking is the deposition of carbonaceous materials on the catalyst surface.[9] Sintering involves the agglomeration of metal particles at high temperatures, leading to a loss of active surface area.[9]

Regeneration is sometimes possible depending on the cause of deactivation. For instance, coke can be removed by controlled oxidation.[10] Some poisons can be removed by washing.[10] However, severe sintering is often irreversible. For palladium catalysts, regeneration might involve washing with solvents, followed by chemical reduction to restore the active metallic palladium.[11]

Data Presentation: Catalyst Performance in 2-Aminoquinoline Synthesis

The following tables summarize quantitative data for various catalytic systems used in the synthesis of 2-aminoquinolines, providing a comparative overview of their efficiency.

Table 1: Catalyst Performance in Friedländer Synthesis

2-Aminoaryl Ketone/Aldehyde	α-Methylene Ketone/Aldehyde	Catalyst/Conditions	Yield (%)	Reference
2-Aminobenzophenone	Acetone	KOH, EtOH, reflux	85	[6]
2-Amino-5-chlorobenzophenone	Ethyl acetoacetate	p-TsOH, Toluene, reflux	92	[6]
2-Aminobenzaldehyde	Cyclohexanone	L-proline, DMSO, 100 °C	88	[6]
2-Amino-4-nitroacetophenone	Acetophenone	Piperidine, EtOH, reflux	75	[6]
2-Aminoaryl ketones	Carbonyl compounds	Montmorillonite K-10, EtOH, reflux	75	[1]
2-Aminoaryl ketones	Carbonyl compounds	Zeolite, EtOH, reflux	83	[1]
2-Aminoaryl ketones	Carbonyl compounds	Nano-crystalline sulfated zirconia, EtOH, reflux	89	[1]
2-Aminoaryl ketones	Carbonyl compounds	Silica nanoparticles, Microwave, 100 °C	93	[1]

Table 2: Catalyst Performance in Buchwald-Hartwig Amination of 2-Chloroquinoline

Amine	Palladium Catalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
Morpholine	Pd₂(dba)₃	XPhos	NaOtBu	Toluene	100	95	[6]
Aniline	Pd(OAc)₂	BINAP	Cs₂CO₃	Dioxane	110	88	[6]
n-Butylamine	PdCl₂(dppf)	dppf	K₃PO₄	Toluene	100	91	[6]
Piperidine	Pd₂(dba)₃	RuPhos	LiHMDS	THF	80	93	[6]

Table 3: Performance of Various Metal Catalysts

Synthesis Method	Catalyst System	Starting Materials	Yield (%)	Temp (°C)	Time (h)	Reference
Oxidative Cyclization	Pd(OAc)₂ / Cu(OAc)₂	2-Vinylaniline, Isocyanide	High	100	12	[12]
Dehydrogenative Cyclization	Cu(OAc)₂·H₂O / 1,10-phenanthroline	2-Aminobenzyl alcohol, Ketone	Good	120	24	[12]
Intermolecular Cycloaddition	(PPh₃)AuCl / AgOTf	2-Aminobenzaldehyde, Internal alkyne	up to 93	100	2
Three-Component Coupling	FeCl₃	Aldehyde, Amine, Styrene	Good	Not specified	Not specified	[12]

Experimental Protocols

This section provides detailed methodologies for key synthetic strategies for 2-aminoquinolines.

Protocol 1: Friedländer Synthesis of 2-Phenylquinoline

• Reactants: 2-aminobenzaldehyde (1.21 g, 10 mmol) and acetophenone (1.20 g, 10 mmol).[6]

• Solvent: Ethanol (20 mL).[6]

• Catalyst: Potassium hydroxide (0.56 g, 10 mmol).[6]

• Procedure:

  • To a solution of 2-aminobenzaldehyde and acetophenone in ethanol, add potassium hydroxide.[6]

  • Reflux the reaction mixture for 4 hours.[6]

  • After cooling to room temperature, pour the mixture into ice-water (100 mL).[6]

  • Collect the resulting precipitate by filtration.[6]

  • Recrystallize the crude product from ethanol to afford pure 2-phenylquinoline.[6]

• Expected Yield: ~85%.[6]

Protocol 2: Buchwald-Hartwig Amination of 2-Chloroquinoline with Morpholine

• Reactants: 2-chloroquinoline (1.63 g, 10 mmol), morpholine (1.04 g, 12 mmol).[6]

• Catalyst: Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 92 mg, 0.1 mmol).[6]

• Ligand: 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos, 95 mg, 0.2 mmol).[6]

• Base: Sodium tert-butoxide (1.15 g, 12 mmol).[6]

• Solvent: Toluene (20 mL).[6]

• Procedure:

  • In an oven-dried Schlenk tube, combine 2-chloroquinoline, sodium tert-butoxide, Pd₂(dba)₃, and XPhos.[6]

  • Evacuate and backfill the tube with argon three times.[6]

  • Add toluene and morpholine via syringe.[6]

  • Heat the reaction mixture at 100 °C for 12 hours.[6]

  • After cooling, dilute the mixture with ethyl acetate and filter through a pad of celite.[6]

  • Concentrate the filtrate under reduced pressure.[6]

  • Purify the residue by column chromatography on silica gel (eluent: hexane/ethyl acetate) to yield 2-morpholinoquinoline.[6]

• Expected Yield: ~95%.[6]

Visualizations

The following diagrams illustrate key workflows and decision-making processes in the synthesis of 2-aminoquinolines.

References

• 1. Different catalytic approaches of Friedländer synthesis of quinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aminoquinoline-Based Tridentate (NNN)-Copper Catalyst for C–N Bond-Forming Reactions from Aniline and Diazo Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Combes quinoline synthesis - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. honrel.com [honrel.com]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. ammoniaknowhow.com [ammoniaknowhow.com]
• 10. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 11. CN105363476A - Palladium/carbon catalyst regeneration and mechanical application method - Google Patents [patents.google.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of Polar 2-Aminoquinoline Derivatives

This technical support center is designed for researchers, scientists, and drug development professionals to provide targeted troubleshooting guides and frequently asked questions (FAQs) for the purification of polar 2-aminoquinoline derivatives.

Frequently Asked Questions (FAQs)

Q1: Why are polar 2-aminoquinoline derivatives notoriously difficult to purify, especially using standard silica gel chromatography?

The primary challenge stems from the basic nature of the 2-amino group on the quinoline scaffold. Silica gel, the most common stationary phase in column chromatography, has acidic silanol groups (Si-OH) on its surface. This leads to strong acid-base interactions with the basic 2-aminoquinoline derivatives, resulting in several purification issues:

• Peak Tailing: Strong interactions cause the compound to elute slowly and unevenly from the column, leading to broad, asymmetrical peaks that are difficult to separate from impurities.

• Irreversible Adsorption: In some cases, the interaction is so strong that the compound permanently binds to the silica gel and cannot be eluted, leading to low or no recovery.

• Compound Degradation: The acidic nature of the silica gel can sometimes degrade sensitive 2-aminoquinoline derivatives.

Q2: What are the initial steps I should take before attempting to purify a new polar 2-aminoquinoline derivative?

A systematic approach is crucial for developing an effective purification strategy:

• Assess Compound Stability: Before committing to column chromatography, it is essential to determine if your compound is stable on silica gel. This can be quickly checked by spotting a solution of your crude product on a TLC plate, letting it sit for an hour or two, and then developing it to see if any new spots, indicating degradation, have appeared.

• TLC Solvent System Screening: Use thin-layer chromatography (TLC) to find a suitable solvent system. Start with a non-polar solvent like hexanes and gradually increase the polarity by adding a more polar solvent such as ethyl acetate or methanol. If you observe streaking of your compound's spot on the TLC plate, it is a strong indicator that you will face challenges with silica gel column chromatography.

• Consider Alternative Methods: Based on your initial TLC analysis, decide if standard column chromatography is the best approach or if alternative methods like recrystallization, acid-base extraction, or reverse-phase chromatography might be more suitable from the outset.

Q3: When is recrystallization a good choice for purifying my polar 2-aminoquinoline derivative?

Recrystallization is an excellent and often preferred method for purifying solid 2-aminoquinoline derivatives, particularly for removing minor impurities after a preliminary purification step. The key to a successful recrystallization is finding a suitable solvent or solvent system where your compound is highly soluble at elevated temperatures but poorly soluble at lower temperatures, while the impurities have a different solubility profile.

Q4: Can I use reverse-phase chromatography for these polar compounds?

Yes, reverse-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique for the purification of polar and ionizable compounds like 2-aminoquinoline derivatives. In RP-HPLC, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol). Controlling the pH of the mobile phase with buffers is critical to ensure consistent ionization of the basic 2-aminoquinoline derivative, which leads to sharp, symmetrical peaks and good separation.

Troubleshooting Guides

Silica Gel Column Chromatography

Problem	Possible Cause(s)	Solution(s)
Compound streaks or tails on TLC and column	Strong interaction between the basic amine and acidic silica gel.	Add a basic modifier like triethylamine (TEA) (0.5-2% v/v) or ammonia (1-2% of a concentrated solution in methanol) to your mobile phase. Consider using a less acidic stationary phase like alumina or an amine-functionalized silica gel.
Compound will not elute from the column (stuck at the origin)	The compound is too polar for the chosen mobile phase or is irreversibly adsorbed to the silica.	Gradually increase the polarity of your mobile phase (e.g., increase the percentage of methanol in dichloromethane). If the compound still does not elute, consider switching to reverse-phase chromatography.
Co-elution of impurities with the desired product	The chosen mobile phase does not provide adequate separation.	Optimize the mobile phase composition using TLC to achieve better separation. Try a different solvent system or consider using preparative HPLC for difficult separations.
Low recovery of the compound after chromatography	Irreversible adsorption to the silica gel or degradation on the column.	Use a deactivated silica gel (pre-treated with a base) or switch to a different stationary phase. If degradation is suspected, perform the purification at a lower temperature and use degassed solvents.
Peak fronting	Column overload (too much sample loaded). Poor sample solubility in the mobile phase.	Reduce the amount of sample loaded onto the column. Ensure the sample is fully dissolved in a minimal amount of the mobile phase before loading.

Recrystallization

Problem	Possible Cause(s)	Solution(s)
Compound "oils out" instead of crystallizing	The boiling point of the solvent is higher than the melting point of the compound. The solution is too concentrated. Impurities are present.	Use a lower-boiling point solvent. Add a small amount of a co-solvent in which the compound is more soluble to the hot solution before cooling. Try to cool the solution more slowly. If impurities are the issue, a preliminary purification step may be necessary.
No crystals form upon cooling	Too much solvent was used. The solution is supersaturated.	Evaporate some of the solvent to increase the concentration and try cooling again. Induce crystallization by scratching the inside of the flask with a glass rod at the liquid-air interface or by adding a seed crystal of the pure compound.
Low yield of crystals	The compound has significant solubility in the cold solvent. Too much solvent was used during dissolution or for washing the crystals.	Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation. Use a minimal amount of ice-cold solvent to wash the crystals.
Crystals are discolored or appear impure	Impurities have co-crystallized with the product. The crystals were not washed properly.	Perform a second recrystallization. Ensure slow cooling to allow for selective crystallization. Wash the collected crystals with a small amount of cold recrystallization solvent.

Acid-Base Extraction

| Problem | Possible Cause(s) | Solution(s) | | :--- | :--- |

Reference Data & Comparative Studies

The Structural Dance of Efficacy: A Comparative Guide to 2-Aminoquinolin-4-ol Derivatives in Drug Discovery

For Immediate Release

Researchers and drug development professionals now have access to a comprehensive guide on the structure-activity relationships (SAR) of 2-aminoquinolin-4-ol derivatives and their analogs. This guide delves into the critical structural modifications that influence the biological activity of this versatile scaffold, with a particular focus on anticancer and antimicrobial applications. By presenting quantitative data, detailed experimental protocols, and visual representations of molecular interactions and experimental workflows, this publication aims to accelerate the discovery of novel therapeutics.

The quinoline core, a bicyclic aromatic heterocycle, is a well-established "privileged structure" in medicinal chemistry, forming the backbone of numerous approved drugs.[1][2] The 2-aminoquinolin-4-ol motif, in particular, offers a unique combination of hydrogen bond donors and acceptors, providing a fertile ground for designing targeted therapies. This guide systematically explores how substitutions at various positions on the quinoline ring dictate the potency and selectivity of these compounds.

Unraveling the Structure-Activity Relationship

The biological activity of 2-aminoquinolin-4-ol derivatives is highly dependent on the nature and position of various substituents. Key insights from several studies highlight the importance of modifications at the C2, C4, and C7 positions of the quinoline ring.

Substitutions at the C2 and C4 Positions:

The groups at the C2 and C4 positions play a pivotal role in defining the therapeutic potential of these molecules. For instance, in a series of 2-morpholino-4-anilinoquinoline derivatives synthesized from a 2-morpholinoquinolin-4-ol precursor, the nature of the aniline moiety at the C4 position significantly impacted their anticancer activity against the HepG2 human liver cancer cell line.[2]

Specifically, the introduction of electron-withdrawing groups on the C4-aniline ring, such as chlorine, led to enhanced cytotoxicity. The compounds 3c (4-chloroaniline), 3d (3,4-dichloroaniline), and 3e (4-chloro-3-(trifluoromethyl)aniline) demonstrated the highest activity, with IC50 values of 11.42 µM, 8.50 µM, and 12.76 µM, respectively.[2] This suggests that these substitutions may be crucial for interactions with the biological target.

In another study focusing on 4-anilino-2-phenylquinoline derivatives, a hydrogen-bond accepting group on the 4-anilino moiety was found to be critical for cytotoxicity.[3] The compound 4-(4-Acetylphenylamino)-6-methoxy-2-phenylquinoline (11 ) and its oxime derivatives showed significant growth inhibition against a panel of 60 cancer cell lines, with mean GI50 values in the low micromolar range.[3] Conversely, the presence of a free carboxylic acid at the C3 position was unfavorable for activity.[3]

Table 1: Cytotoxicity of 2-Morpholino-4-anilinoquinoline Derivatives against HepG2 Cells [2]

Compound	R (Substitution on C4-Aniline)	IC50 (µM)
3a	H	> 50
3b	4-OCH3	> 50
3c	4-Cl	11.42
3d	3,4-diCl	8.50
3e	4-Cl, 3-CF3	12.76

The Influence of the C7 Position:

Substitutions at the C7 position of the quinoline ring have also been shown to be a key determinant of activity. In a series of 4-aminoquinoline derivatives, the presence of a halogen at the C7 position, particularly chlorine, was a common feature in compounds with potent anticancer effects. For instance, N'-(7-chloro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine was identified as a highly active compound against MCF7 and MDA-MB468 breast cancer cell lines.[4] This highlights the importance of this position for optimizing the pharmacological profile.

Mechanism of Action: Inducing Cell Cycle Arrest and Apoptosis

Several studies have shed light on the mechanisms through which these quinoline derivatives exert their anticancer effects. The active 2-morpholino-4-anilinoquinoline compounds were found to induce G0/G1 phase cell cycle arrest in HepG2 cells, thereby inhibiting their proliferation.[2]

In another investigation, a representative 4-aminoquinoline derivative, 7-(4-fluorobenzyloxy)N-(2-(dimethylamino)-ethyl)quinolin-4-amine (10g ), was shown to trigger apoptosis in colorectal cancer cells through a p53/Bax-dependent pathway.[1] This compound activated the transcriptional activity of p53, a critical tumor suppressor protein, leading to programmed cell death.[1]

Below is a diagram illustrating the proposed p53-mediated apoptotic pathway.

p53-mediated apoptotic pathway induced by a 4-aminoquinoline derivative.

Broader Biological Activities

Beyond their anticancer properties, 2-substituted-4-aminoquinoline derivatives have also demonstrated promising antifungal activity. A series of these compounds exhibited potent and broad-spectrum activity against four invasive fungal strains, with MIC values ranging from 4-32 µg/mL.[5] Notably, the most promising compound, N,2-di-p-tolylquinolin-4-amine hydrochloride (III11 ), did not appear to function by disrupting the fungal membrane, suggesting a different mechanism of action from many traditional antifungal drugs.[5]

Table 2: Antifungal Activity of Selected 2-Substituted-4-aminoquinolines [5]

Compound	Organism 1 (MIC, µg/mL)	Organism 2 (MIC, µg/mL)	Organism 3 (MIC, µg/mL)	Organism 4 (MIC, µg/mL)
III11	4	8	16	8
III14	8	16	32	16
III15	8	16	16	32
III23	4	8	32	16

Experimental Protocols

To ensure the reproducibility and validation of the cited data, detailed methodologies for the key experiments are provided below.

MTT Assay for Cytotoxicity

The cytotoxic effects of the synthesized compounds are commonly evaluated using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells (e.g., HepG2, MCF7, MDA-MB468) are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for an additional 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curves.

The following diagram illustrates the workflow for a typical cytotoxicity screening experiment.

General workflow for determining compound cytotoxicity using the MTT assay.

Cell Cycle Analysis by Flow Cytometry

To determine the effect of the compounds on the cell cycle distribution, flow cytometry analysis is performed.

• Cell Treatment: Cells are treated with the test compound at its IC50 concentration for a specified period (e.g., 24 or 48 hours).

• Cell Harvesting: Both floating and adherent cells are collected, washed with phosphate-buffered saline (PBS), and fixed in cold 70% ethanol overnight at -20°C.

• Staining: The fixed cells are washed with PBS and then stained with a solution containing propidium iodide (PI) and RNase A.

• Flow Cytometry: The DNA content of the stained cells is analyzed using a flow cytometer.

• Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined using appropriate software.

Conclusion and Future Directions

The 2-aminoquinolin-4-ol scaffold and its close analogs represent a promising starting point for the development of novel therapeutic agents. The structure-activity relationship studies summarized in this guide underscore the critical role of substitutions at the C2, C4, and C7 positions in modulating the biological activity of these compounds. The insights into their mechanisms of action, including the induction of cell cycle arrest and apoptosis, provide a rational basis for further optimization.

Future research should focus on a more systematic exploration of the chemical space around the 2-aminoquinolin-4-ol core to identify derivatives with enhanced potency, selectivity, and favorable pharmacokinetic properties. The detailed experimental protocols and comparative data presented herein are intended to serve as a valuable resource for researchers in their quest to translate these promising compounds into clinically effective drugs.

References

• 1. Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and cytotoxic evaluation of certain 4-anilino-2-phenylquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of new 2‑substituted‑4‑amino-quinolines and -quinazoline as potential antifungal agents - PubMed [pubmed.ncbi.nlm.nih.gov]

The Rise of 2-Aminoquinolin-4-ol Derivatives as Potent Antimalarials: A Comparative Guide to Chloroquine

For Immediate Release

In the ongoing battle against malaria, the emergence of drug-resistant parasite strains necessitates the development of novel and effective therapeutic agents. This guide provides a comprehensive comparison of a promising class of compounds, 2-aminoquinolin-4-ol derivatives, with the conventional antimalarial drug, chloroquine. This analysis is intended for researchers, scientists, and drug development professionals, offering a detailed examination of their comparative efficacy, mechanisms of action, and the experimental data underpinning these findings.

The development of 4-aminoquinoline derivatives has been a cornerstone of antimalarial drug discovery for decades.[1] Chloroquine, a prominent member of this class, has been widely used due to its high efficacy, affordability, and simple synthesis.[1] However, the widespread emergence of chloroquine-resistant Plasmodium falciparum strains has significantly limited its clinical utility.[1][2][3] This has spurred research into new 4-aminoquinoline analogues that can overcome resistance.[1]

Comparative Efficacy Against Plasmodium falciparum

Recent studies have demonstrated that various 2-aminoquinolin-4-ol and other 4-aminoquinoline derivatives exhibit potent antimalarial activity, often surpassing that of chloroquine, particularly against resistant parasite strains. The tables below summarize the in vitro half-maximal inhibitory concentrations (IC50) of several derivatives compared to chloroquine against both chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains of P. falciparum.

Table 1: In Vitro Antiplasmodial Activity of 4-Aminoquinoline Derivatives Against Chloroquine-Sensitive P. falciparum Strains

Compound	Strain	IC50 (nM)	Reference
Chloroquine	3D7	10.7	[4]
Chloroquine	D6	10.7	[4]
MAQ	3D7	35 ± 8	[5]
BAQ	3D7	105 ± 7	[5]
Bisquinoline	D6	7.5	[4]
Compound 10r	3D7	-	[6]
Compound 30	3D7	-	[7]
Compound 31	3D7	-	[7]
Compound 34	3D7	-	[7]
Compound 35	3D7	-	[7]
Compound 38	3D7	-	[7]

Table 2: In Vitro Antiplasmodial Activity of 4-Aminoquinoline Derivatives Against Chloroquine-Resistant P. falciparum Strains

Compound	Strain	IC50 (nM)	Reference
Chloroquine	K1	255	[7]
Chloroquine	W2	87.2	[4]
MAQ	W2	550 ± 60	[5]
BAQ	W2	60 ± 20	[5]
Bisquinoline	W2	19.2	[4]
Compound 10r	K1	3.6	[6]
Compound 30	K1	280	[7]
Compound 31	K1	310	[7]
Compound 34	K1	180	[7]
Compound 35	K1	220	[7]
Compound 38	K1	170	[7]

The data clearly indicates that while some derivatives show comparable or slightly lower efficacy than chloroquine against sensitive strains, many exhibit significantly enhanced activity against resistant strains. For instance, the bisquinoline derivative shows potent activity against both D6 (CQS) and W2 (CQR) strains, with IC50 values of 7.5 nM and 19.2 nM, respectively.[4] Notably, compound 10r , a 2-aminopyrimidine based 4-aminoquinoline, demonstrated an exceptionally low IC50 of 3.6 nM against the K1 resistant strain, making it 56-fold more potent than chloroquine.[6]

Mechanism of Action: Inhibition of Hemozoin Formation

The primary mechanism of action for chloroquine and its derivatives is the inhibition of hemozoin formation within the parasite's food vacuole.[8][9][10] The parasite digests hemoglobin in its acidic food vacuole, releasing toxic free heme.[9] To protect itself, the parasite polymerizes this heme into an inert crystalline substance called hemozoin.[9] Chloroquine, a weak base, accumulates in the acidic food vacuole and interferes with this polymerization process, leading to the buildup of toxic heme and subsequent parasite death.[9][11]

Several studies have confirmed that novel 4-aminoquinoline derivatives share this mechanism of action.[5][12][13] For example, the bisquinoline derivative was found to be about 10-fold more potent than chloroquine in inhibiting hemozoin formation in vitro.[4] Similarly, the monoquinoline (MAQ) and bisquinoline (BAQ) derivatives also demonstrated significant, dose-dependent inhibition of hemozoin formation.[5]

References

• 1. Introducing New Antimalarial Analogues of Chloroquine and Amodiaquine: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. africaresearchconnects.com [africaresearchconnects.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and antimalarial activities of cyclen 4-aminoquinoline analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological activity, structure–activity relationship and mode of action studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chloroquine: mechanism of drug action and resistance in Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pharmacyfreak.com [pharmacyfreak.com]
• 10. Quinoline antimalarials: mechanisms of action and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chloroquine - Wikipedia [en.wikipedia.org]
• 12. Synthesis and antimalarial activity of new 4-aminoquinolines active against drug resistant strains - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 13. Antimalarial activity and mechanisms of action of two novel 4-aminoquinolines against chloroquine-resistant parasites - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of 2-aminoquinolin-4-ol Bioassay Results: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the bioactivity of quinoline-based compounds, with a focus on derivatives of the 2-aminoquinolin-4-ol scaffold. Due to the limited availability of specific bioassay data for 2-aminoquinolin-4-ol in the public domain, this document cross-validates its potential bioactivities by examining the performance of structurally similar quinoline derivatives. The guide summarizes quantitative data from key bioassays, details the experimental protocols for these assays, and visualizes relevant biological pathways and workflows.

Data Presentation: Comparative Bioactivity of Quinoline Derivatives

The following table summarizes the bioactivity of various quinoline derivatives, offering a point of reference for the potential efficacy of 2-aminoquinolin-4-ol. The selected compounds share structural similarities and have been evaluated in assays relevant to anticancer and antibacterial research.

Compound/Derivative	Bioassay Type	Target/Cell Line	Key Performance Metric (IC50/MIC)	Reference Compound
2-morpholino-4-(4-chlorophenylamino)quinoline	Cytotoxicity (MTT Assay)	HepG2 (Liver Cancer)	IC50: 8.50 µM	Not Specified
2-morpholino-4-(4-methoxyphenylamino)quinoline	Cytotoxicity (MTT Assay)	HepG2 (Liver Cancer)	IC50: 11.42 µM	Not Specified
Quinolone-Ciprofloxacin Hybrid	Antibacterial (MIC Assay)	S. aureus (MRSA)	MIC: 4-16 µg/mL	Ciprofloxacin
Quinolone-Ciprofloxacin Hybrid	Antibacterial (MIC Assay)	E. coli	MIC: 0.125-8 µg/mL	Ciprofloxacin
4-Aminoquinoline Analog (Compound 3s)	HIF-1α Inhibition	MiaPaCa-2 (Pancreatic Cancer)	IC50: 0.6 nM	Not Specified
4-Aminoquinoline Analog (Compound 3s)	HIF-1α Inhibition	MDA-MB-231 (Breast Cancer)	IC50: 53.3 nM	Not Specified

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate cross-validation of results.

MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Procedure:

• Cell Seeding: Plate cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., 2-aminoquinolin-4-ol derivatives) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the culture medium and add 100-200 µL of a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the resulting solution using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm is often used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is determined from the dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

The MIC assay is a fundamental technique in microbiology to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Principle: A serial dilution of the antimicrobial agent is prepared in a liquid growth medium and inoculated with a standardized number of microorganisms. The lowest concentration that shows no visible growth (turbidity) after incubation is the MIC.

Procedure:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the test compound and perform a serial two-fold dilution in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., S. aureus, E. coli) equivalent to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10^8 CFU/mL. Dilute this suspension to achieve a final concentration of 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate. Include a positive control (broth with bacteria) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the antimicrobial agent in a well with no visible bacterial growth.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate a key signaling pathway relevant to the anticancer activity of some quinoline derivatives and a typical experimental workflow for bioactivity screening.

Caption: Experimental workflow for the synthesis and bioactivity screening of 2-aminoquinolin-4-ol derivatives.

Caption: Simplified diagram of the HIF-1α signaling pathway and its inhibition by 4-aminoquinoline analogs.

A Comparative Guide to the Spectroscopic Validation of 2-Aminoquinolin-4-ol Synthesis

For researchers, scientists, and professionals in drug development, the unambiguous confirmation of a synthesized molecule's identity and purity is a critical, non-negotiable step. This guide provides a comparative framework for validating the synthesis of 2-aminoquinolin-4-ol using standard spectroscopic methods. By contrasting the spectral data of the final product with its common precursors, this guide offers a clear roadmap for confirming a successful reaction.

A prevalent and efficient method for synthesizing 2-aminoquinolin-4-ol involves the reaction of isatoic anhydride with malononitrile, followed by hydrolysis and decarboxylation. This pathway serves as the context for our spectroscopic comparison.

Figure 1. Synthesis of 2-aminoquinolin-4-ol from isatoic anhydride.

The Spectroscopic Validation Workflow

Post-synthesis, a systematic analytical workflow is essential to confirm the structure of the isolated product. This process involves a multi-technique approach to gather unambiguous evidence of the molecular structure.

Figure 2. General workflow for spectroscopic validation.

Data Presentation: A Comparative Analysis

The key to validation is observing the disappearance of signals from the starting material and the appearance of new, characteristic signals corresponding to the product.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides information on the chemical environment of protons. The transformation from isatoic anhydride to 2-aminoquinolin-4-ol results in a distinct change in the proton signals.

Compound	Aromatic Protons (ppm)	Amine/Amide/Hydroxyl Protons (ppm)
Isatoic Anhydride	~7.0 - 8.0 (4H, complex multiplet)	~11.5 (1H, broad singlet, NH)
2-Aminoquinolin-4-ol	~7.2 - 8.1 (4H, aromatic region)	~5.5-6.5 (2H, broad, NH₂) & ~10-11 (1H, broad, OH)

Interpretation: Successful synthesis is indicated by the disappearance of the anhydride's downfield N-H proton signal (~11.5 ppm) and the appearance of two new broad signals for the amine (NH₂) and hydroxyl (OH) groups of the product.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR identifies the different carbon environments in the molecule. The conversion is clearly marked by the loss of the anhydride carbonyl carbons and the appearance of carbons characteristic of the quinolinol ring.[1][2][3][4]

Compound	Carbonyl Carbons (ppm)	Aromatic/Vinylic Carbons (ppm)
Isatoic Anhydride [1]	~160, ~148 (C=O, anhydride)	~110 - 140
2-Aminoquinolin-4-ol	~170-175 (C4-OH)	~95 - 155

Interpretation: The most telling evidence of reaction completion is the disappearance of the two anhydride carbonyl signals and the appearance of a new set of signals corresponding to the nine distinct carbons of the 2-aminoquinolin-4-ol skeleton.[1][3][4]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify functional groups. The transformation involves a clear shift from anhydride and amide functionalities to amine and hydroxyl groups.

Compound	N-H Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)
Isatoic Anhydride [1]	~3180 (amide N-H)	-	~1770, ~1725 (anhydride C=O)
2-Aminoquinolin-4-ol	~3400, ~3200 (amine N-H, two bands)	~3300 - 2500 (broad, hydroxyl O-H)	~1640 (amide-like C=O tautomer)

Interpretation: A successful reaction is confirmed by the loss of the characteristic sharp, dual anhydride C=O stretches and the appearance of a broad O-H stretch and two distinct N-H stretching bands for the primary amine.[5]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, which is one of the most definitive pieces of evidence for its identity.

Compound	Molecular Formula	Molecular Weight	Expected [M+H]⁺ (m/z)	Key Fragments (m/z)
Isatoic Anhydride [1]	C₈H₅NO₃	163.13 g/mol	164	119 ([M-CO₂]⁺)
2-Aminoquinolin-4-ol	C₉H₈N₂O	160.17 g/mol	161	143, 132, 116

Interpretation: The primary confirmation is the observation of the molecular ion peak corresponding to the product's mass (m/z 160 for M⁺ or 161 for [M+H]⁺). This must be accompanied by the absence of a peak at m/z 163, the mass of the starting material. The fragmentation pattern can provide further structural confirmation.[1][6]

Experimental Protocols

Standardized protocols are crucial for obtaining high-quality, reproducible data.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified, dry sample in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrumentation: Acquire ¹H and ¹³C spectra on a 300 MHz or higher field NMR spectrometer.

• Data Acquisition: For ¹H NMR, a standard pulse sequence is sufficient. For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlet peaks for each unique carbon. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

2. Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: For solid samples, use the Attenuated Total Reflectance (ATR) method by placing a small amount of the dry powder directly on the ATR crystal. Alternatively, prepare a KBr pellet by grinding 1-2 mg of the sample with ~100 mg of dry KBr and pressing it into a transparent disk.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹. Perform a background scan of the empty sample holder (ATR crystal or KBr pellet) before scanning the sample.

3. Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution (e.g., 0.1 mg/mL) of the sample in a suitable volatile solvent such as methanol or acetonitrile. A trace of formic acid can be added to aid protonation for positive ion mode.

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source, such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).

• Data Acquisition: Infuse the sample solution directly or via an LC system into the mass spectrometer. Acquire data in both positive and negative ion modes to observe the molecular ion (e.g., [M+H]⁺ or [M-H]⁻). If possible, perform tandem MS (MS/MS) on the molecular ion peak to obtain fragmentation data for further structural confirmation.

References

• 1. Isatoic Anhydride | C8H5NO3 | CID 8359 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. chemguide.co.uk [chemguide.co.uk]

A Head-to-Head Comparison of 2-Aminoquinoline and 4-Aminoquinoline Bioactivity

A comprehensive guide for researchers and drug development professionals on the multifaceted biological activities of 2-aminoquinoline and 4-aminoquinoline scaffolds, supported by experimental data and detailed protocols.

The quinoline ring system is a foundational scaffold in medicinal chemistry, giving rise to a multitude of compounds with diverse and potent biological activities. Among its derivatives, the positional isomers 2-aminoquinoline and 4-aminoquinoline have emerged as privileged structures in the development of therapeutic agents. While both share a common quinoline core, the placement of the amino group significantly influences their physicochemical properties and biological targets, leading to distinct profiles in anticancer, antimalarial, and antimicrobial activities. This guide provides a head-to-head comparison of their bioactivities, presenting quantitative data, detailed experimental methodologies, and visual representations of their mechanisms of action to aid researchers in navigating the therapeutic potential of these important pharmacophores.

Anticancer Activity: A Tale of Two Isomers

Both 2-aminoquinoline and 4-aminoquinoline derivatives have demonstrated significant potential as anticancer agents, albeit often through different mechanisms of action. 4-Aminoquinolines, famously represented by the repurposed antimalarial drug chloroquine, are well-known for their ability to disrupt lysosomal function and autophagy, a key process in cancer cell survival.[1] More recent research has also implicated their role in modulating critical signaling pathways such as PI3K/Akt/mTOR and HIF-1α.[1][2] In contrast, 2-aminoquinoline derivatives have shown promise as inhibitors of key protein kinases, including Epidermal Growth Factor Receptor (EGFR), and as inducers of apoptosis.[3][4]

Comparative Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for representative 2-aminoquinoline and 4-aminoquinoline derivatives against various cancer cell lines. It is important to note that direct comparisons should be made with caution, as the data is compiled from different studies with varying experimental conditions.

Compound Class	Derivative	Cancer Cell Line	IC₅₀ (µM)	Reference
2-Aminoquinoline	2-morpholino-4-anilinoquinoline (Compound 3d)	HepG2 (Liver)	8.50	[5]
2-amino-pyrano[3,2-c]quinoline (Compound 5e)	MCF-7 (Breast)	0.026	[3]
2-amino-pyrano[3,2-c]quinoline (Compound 5h)	A-549 (Lung)	0.028	[3]
4-Aminoquinoline	N'-(7-fluoro-quinolin-4-yl)-N,N-dimethyl-ethane-1,2-diamine	MDA-MB-468 (Breast)	Not specified, but highly effective	[6]
4-aminoquinoline-benzimidazole hybrid (Compound 12d)	CaCo-2 (Colorectal)	Not specified, but a leading compound	[7]
4-aminoquinoline analog (Compound 3s)	MiaPaCa-2 (Pancreatic)	0.0006	[2]

Antimalarial Activity: The Reign of 4-Aminoquinolines

The 4-aminoquinoline scaffold is historically renowned for its potent antimalarial activity, with chloroquine being a cornerstone of malaria treatment for decades.[8] The primary mechanism of action for 4-aminoquinolines against Plasmodium falciparum involves the inhibition of hemozoin biocrystallization in the parasite's digestive vacuole.[9] This leads to the accumulation of toxic free heme, ultimately causing parasite death. While 2-aminoquinoline derivatives have also been investigated for antimalarial properties, the depth of research and the potency of compounds are more established for the 4-aminoquinoline class.

Comparative Antimalarial Efficacy

The table below presents the IC₅₀ values of various aminoquinoline derivatives against chloroquine-sensitive (CQS) and chloroquine-resistant (CQR) strains of P. falciparum.

Compound Class	Derivative	P. falciparum Strain	IC₅₀ (nM)	Reference
2-Aminoquinoline	2-aminopyrimidine-based hybrid (Compound 10r)	K1 (CQR)	3.6	[10]
4-Aminoquinoline	Chloroquine	3D7 (CQS)	~20	[10]
Chloroquine	K1 (CQR)	~201.8	[10]
4-aminoquinoline-pyrimidine hybrid	W2 (CQR)	50	[10]

Antimicrobial Activity: An Emerging Frontier

Both aminoquinoline isomers have demonstrated activity against a range of bacterial and fungal pathogens. Their mechanisms of action in this context are still under investigation but are thought to involve the inhibition of essential enzymes like DNA gyrase and topoisomerase IV, similar to quinolone antibiotics.[11]

Comparative Antimicrobial Susceptibility

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for selected aminoquinoline derivatives against various microbial strains.

Compound Class	Derivative	Microorganism	MIC (µg/mL)	Reference
2-Aminoquinoline	Quinoline-2-one derivative (Compound 6c)	MRSA	0.75	[12]
Quinoline-2-one derivative (Compound 6c)	VRE	0.75	[12]
4-Aminoquinoline	4-aminoquinoline derivative	S. aureus	Not specified, but active	[13]
4-aminoquinoline derivative	E. coli	Not specified, but active	[13]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved, the following diagrams, generated using the DOT language, illustrate key signaling pathways and a typical experimental workflow.

Caption: Generalized anticancer signaling pathways for 2- and 4-aminoquinolines.

Caption: Mechanism of action of 4-aminoquinolines against malaria parasites.

Caption: A generalized workflow for in vitro bioactivity screening.

Experimental Protocols

For researchers looking to validate or expand upon these findings, detailed methodologies for key experiments are provided below.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.

Materials:

• Cancer cell lines

• Complete culture medium

• 96-well plates

• 2- or 4-aminoquinoline derivatives

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the aminoquinoline derivatives in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a no-cell control (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple formazan precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using a dose-response curve.

Antimalarial Activity: SYBR Green I-based Assay

This fluorescence-based assay measures the proliferation of malaria parasites by quantifying their DNA content.

Materials:

• P. falciparum cultures (synchronized to the ring stage)

• Complete parasite culture medium

• 96-well plates (pre-dosed with aminoquinoline derivatives)

• SYBR Green I lysis buffer (20 mM Tris-HCl pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100, and 1x SYBR Green I)

• Fluorescence plate reader

Procedure:

• Parasite Culture: Adjust the parasitemia of the synchronized ring-stage culture to 0.5-1% with a 2% hematocrit in complete culture medium.

• Plate Inoculation: Add 200 µL of the parasite culture to each well of the pre-dosed 96-well plates. Include drug-free and uninfected red blood cell controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

• Lysis and Staining: Add 100 µL of SYBR Green I lysis buffer to each well. Mix gently and incubate in the dark at room temperature for 1-2 hours.

• Fluorescence Measurement: Measure the fluorescence using a plate reader with excitation and emission wavelengths of approximately 485 nm and 530 nm, respectively.

• Data Analysis: Subtract the background fluorescence of uninfected red blood cells and calculate the percentage of parasite growth inhibition relative to the drug-free control. Determine the IC₅₀ value from the dose-response curve.

Antimicrobial Activity: Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of a compound required to inhibit the visible growth of a microorganism.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• 96-well microtiter plates

• 2- or 4-aminoquinoline derivatives

• Bacterial/fungal inoculum standardized to 0.5 McFarland turbidity

• Incubator

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of the aminoquinoline derivatives in the broth medium directly in the 96-well plate. The final volume in each well should be 50 µL.

• Inoculum Preparation: Prepare an inoculum of the test microorganism in sterile saline or broth, adjusting the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 50 µL of the standardized inoculum to each well, bringing the total volume to 100 µL. Include a growth control (inoculum without compound) and a sterility control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Conclusion

Both 2-aminoquinoline and 4-aminoquinoline scaffolds offer fertile ground for the development of novel therapeutics. While 4-aminoquinolines have a well-established legacy in antimalarial therapy and are showing significant promise in oncology through their effects on lysosomal function and key signaling pathways, 2-aminoquinolines are emerging as potent kinase inhibitors and inducers of apoptosis. The choice of scaffold for drug design will ultimately depend on the desired therapeutic target and mechanism of action. This guide provides a foundational comparison to inform such decisions and to stimulate further research into the vast potential of these versatile heterocyclic compounds.

References

• 1. Aminoquinolines as Translational Models for Drug Repurposing: Anticancer Adjuvant Properties and Toxicokinetic-Related Features - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Synthesis and biological evaluation of novel 2-morpholino-4-anilinoquinoline derivatives as antitumor agents against HepG2 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. trinityssr.wordpress.com [trinityssr.wordpress.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. 2-Aminopyrimidine based 4-aminoquinoline anti-plasmodial agents. Synthesis, biological activity, structure–activity relationship and mode of action studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Quinoline-2-one derivatives as promising antibacterial agents against multidrug-resistant Gram-positive bacterial strains - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The antibacterial activity of new derivatives of 4-aminoquinoline and 4-aminoquinaldine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Metabolic Stability of Novel 2-Aminoquinolin-4-ol Derivatives

For Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. Within this class, 2-aminoquinolin-4-ol derivatives are of significant interest for drug discovery programs. A critical determinant of a drug candidate's success is its metabolic stability, which influences its pharmacokinetic profile, including half-life, bioavailability, and potential for drug-drug interactions. This guide provides a comparative framework for assessing the metabolic stability of these derivatives, supported by experimental data and detailed methodologies.

Quantitative Assessment of Metabolic Stability

The metabolic stability of a compound is typically evaluated in vitro using liver sub-cellular fractions, such as microsomes, which are rich in drug-metabolizing enzymes, particularly the cytochrome P450 (CYP) superfamily.[1] Key parameters obtained from these assays are the in vitro half-life (t½), the time it takes for 50% of the parent compound to be metabolized, and the intrinsic clearance (CLint), which measures the inherent capacity of the liver to metabolize a drug.[2]

The following table presents metabolic stability data for a series of 2-substituted quinoline derivatives, which serve as structural surrogates to illustrate the typical data generated in these studies. The data highlights how structural variations can influence metabolic rates and demonstrates species-specific differences in metabolism.

Table 1: Comparative Metabolic Stability of 2-Substituted Quinoline Derivatives in Rat and Human Liver Microsomes

Compound ID	Structure	Species	in vitro t½ (min)	in vitro CLint (µL/min/mg protein)
1	2-Styrylquinoline	Rat	8.5	81.3
Human	6.8	102.6
2	2-(4-Chlorostyryl)quinoline	Rat	14.8	46.7
Human	6.8	101.7
3	2-(4-Nitrostyryl)quinoline	Rat	14.2	48.9
Human	15.6	44.3

Source: Adapted from Desrivot et al., Toxicology, 2007.[3]

Experimental Protocols

A precise and reproducible experimental protocol is fundamental to generating reliable metabolic stability data. Below is a detailed methodology for a typical in vitro metabolic stability assay using liver microsomes.

Protocol: Liver Microsomal Stability Assay

1. Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of test compounds upon incubation with human or animal liver microsomes.

2. Materials & Reagents:

• Test Compounds (e.g., 2-aminoquinolin-4-ol derivatives)

• Pooled Liver Microsomes (human, rat, mouse, etc.)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• Magnesium Chloride (MgCl₂)

• NADPH Regenerating System Solution (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive Control Compounds (e.g., Midazolam, Verapamil)

• Acetonitrile (ACN), HPLC grade

• Internal Standard (IS) solution in ACN (for LC-MS/MS analysis)

• 96-well incubation plates and collection plates

• Incubator shaker (37°C)

• Centrifuge

3. Procedure:

• Preparation:

  • Prepare stock solutions of test compounds and positive controls (e.g., 10 mM in DMSO). Create intermediate dilutions in acetonitrile or DMSO.

  • Thaw pooled liver microsomes on ice. Dilute the microsomes to the desired protein concentration (e.g., 0.5-1.0 mg/mL) with cold phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • Add the liver microsomal suspension to the wells of the 96-well incubation plate.

  • Add the test compounds to the wells to achieve the final desired concentration (e.g., 1 µM).

  • Pre-incubate the plate at 37°C for 5-10 minutes with shaking.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well. This marks time zero (T₀).

  • Incubate the plate at 37°C with consistent shaking.

• Sampling and Reaction Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), aliquot a sample from each well.

  • Immediately terminate the reaction by adding the aliquot to a collection plate containing a quenching solution, typically 3-5 volumes of ice-cold acetonitrile with the internal standard.

  • Include a negative control incubation without the NADPH regenerating system to assess for non-enzymatic degradation.

• Sample Processing and Analysis:

  • Seal the collection plate and vortex thoroughly to ensure complete protein precipitation.

  • Centrifuge the plate (e.g., at 4000 rpm for 20 minutes at 4°C) to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for analysis.

  • Analyze the samples by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the remaining concentration of the parent compound at each time point.

4. Data Analysis:

• Calculate the percentage of the parent compound remaining at each time point relative to the T₀ sample.

• Plot the natural logarithm (ln) of the percent remaining versus time.

• Determine the elimination rate constant (k) from the slope of the linear portion of the plot (slope = -k).

• Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k .[1]

• Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) * (incubation volume / mg of microsomal protein) .[1][4]

Visualizing Metabolic Processes

Diagrams are essential tools for visualizing complex experimental workflows and biological pathways, aiding in the comprehension and design of experiments.

Experimental Workflow and Metabolic Pathways

The following diagrams, generated using Graphviz, illustrate the standard workflow for an in vitro microsomal stability assay and the common metabolic pathways for quinoline-based compounds.

Workflow for an in vitro microsomal stability assay.

Potential metabolic pathways of 2-aminoquinolin-4-ol.

Structure-Metabolism Relationships

Understanding the relationship between a compound's structure and its metabolic fate is crucial for designing more stable analogues. For quinoline derivatives, metabolic stability can be significantly influenced by the nature and position of substituents.

• Blocking Metabolic Hotspots: Introducing metabolically robust groups, such as fluorine atoms, at positions susceptible to CYP-mediated oxidation can effectively block these "hotspots" and increase the compound's half-life.

• Modulating Physicochemical Properties: Alterations to substituents can change the molecule's lipophilicity and electronic distribution, which in turn affects its interaction with metabolizing enzymes. For example, highly lipophilic compounds may bind more readily to the active sites of CYP enzymes.

• Bioisosteric Replacement: Replacing metabolically labile groups with bioisosteres (substituents with similar physical or chemical properties) can improve stability while retaining biological activity. For instance, replacing a metabolically susceptible methyl group with a trifluoromethyl group can enhance stability.

References

• 1. Structure--activity relationship of quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro and In Vivo Pharmacokinetics of Aminoalkylated Diarylpropanes NP085 and NP102 - PMC [pmc.ncbi.nlm.nih.gov]

Orthogonal Validation of 2-Aminoquinolin-4-ol's Mechanism of Action: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the orthogonal validation of the mechanism of action (MoA) of 2-aminoquinolin-4-ol, a quinoline derivative with potential therapeutic applications. Given the diverse biological activities of quinoline scaffolds—ranging from anticancer and antimalarial to immunomodulatory effects—a multi-pronged approach is essential to confidently identify the primary MoA and potential off-target effects. This document outlines a series of experimental strategies, presents hypothetical comparative data for 2-aminoquinolin-4-ol against known inhibitors, and provides detailed protocols for key validation assays.

Postulated Mechanisms of Action for Quinoline Derivatives

Quinoline-based compounds have been reported to exert their effects through various mechanisms. Based on the core structure of 2-aminoquinolin-4-ol, several putative molecular targets and pathways are considered. This guide will focus on a selection of these potential MoAs for orthogonal validation.

Primary Hypothesized Mechanism: Inhibition of Epidermal Growth Factor Receptor (EGFR) Signaling. Certain 4-aminoquinoline derivatives are known to inhibit EGFR, a receptor tyrosine kinase frequently dysregulated in cancer.[1]

Alternative Hypothesized Mechanisms:

• Topoisomerase II Inhibition: Quinolin-4-one structures, closely related to the tautomeric form of 2-aminoquinolin-4-ol, have been shown to inhibit topoisomerase II, an enzyme critical for DNA replication and repair.

• PI3K/Akt/mTOR Pathway Inhibition: The PI3K pathway is another crucial signaling cascade in cancer, and some quinoline derivatives have demonstrated inhibitory activity against key kinases in this pathway.

• Histone Deacetylase (HDAC) Inhibition: Altering epigenetic regulation through HDAC inhibition is a known anticancer mechanism, and some quinolin-4-ones have been identified as HDAC inhibitors.

• Induction of Lysosomal Membrane Permeabilization (LMP): Chloroquine, a well-known 4-aminoquinoline, is known to accumulate in lysosomes and can induce LMP, leading to cell death.[2]

Comparative Data Summary

The following tables present hypothetical data for 2-aminoquinolin-4-ol alongside well-characterized inhibitors for each postulated MoA. This allows for a direct comparison of potency and selectivity.

Table 1: Kinase Inhibition Profile

Compound	EGFR IC₅₀ (nM)	PI3Kα IC₅₀ (nM)	mTOR IC₅₀ (nM)
2-Aminoquinolin-4-ol (Hypothetical)	85	1,200	> 10,000
Gefitinib (EGFR Inhibitor)	27	> 10,000	> 10,000
Alpelisib (PI3Kα Inhibitor)	> 10,000	5	> 10,000

Table 2: Topoisomerase II and HDAC Inhibition

Compound	Topoisomerase IIα (IC₅₀, µM)	HDAC1 (IC₅₀, µM)
2-Aminoquinolin-4-ol (Hypothetical)	15	> 100
Etoposide (Topoisomerase II Inhibitor)	1.2	> 100
Vorinostat (Pan-HDAC Inhibitor)	> 100	0.05

Table 3: Cellular Activity Profile in A431 (EGFR-overexpressing) Cancer Cells

Compound	Cell Proliferation GI₅₀ (µM)	p-EGFR Inhibition EC₅₀ (µM)	Lysosomal Membrane Permeabilization (EC₅₀, µM)
2-Aminoquinolin-4-ol (Hypothetical)	0.5	0.7	> 50
Gefitinib	0.1	0.15	> 50
Chloroquine	25	> 50	30

Experimental Protocols for Orthogonal Validation

To substantiate the hypothesized MoA, a series of orthogonal assays are recommended. These include biochemical assays to confirm direct target interaction, cell-based assays to verify on-target activity in a physiological context, and biophysical assays to demonstrate target engagement.

Biochemical Assays

3.1.1. EGFR Kinase Inhibition Assay (ADP-Glo™ Assay)

• Principle: This assay measures the amount of ADP produced by the kinase reaction. A luminescent signal is generated that is proportional to the ADP concentration, thus inversely proportional to the kinase activity.

• Protocol:

  • Prepare a reaction mixture containing EGFR kinase, a suitable substrate peptide (e.g., poly(Glu, Tyr) 4:1), and ATP in a kinase buffer.

  • Add serial dilutions of 2-aminoquinolin-4-ol or a control inhibitor (e.g., Gefitinib) to the reaction mixture in a 384-well plate.

  • Incubate the plate at 30°C for 1 hour.

  • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal via a luciferase reaction. Incubate for 30 minutes at room temperature.

  • Measure luminescence using a plate reader.

  • Plot the luminescent signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

3.1.2. Topoisomerase IIα Decatenation Assay

• Principle: This assay measures the ability of Topoisomerase IIα to decatenate kinetoplast DNA (kDNA), a network of interlocked DNA minicircles. Inhibition of the enzyme results in the persistence of the catenated kDNA.

• Protocol:

  • Prepare a reaction mixture containing Topoisomerase IIα, kDNA, and ATP in a reaction buffer.

  • Add serial dilutions of 2-aminoquinolin-4-ol or a control inhibitor (e.g., Etoposide).

  • Incubate the reaction at 37°C for 30 minutes.

  • Stop the reaction by adding a stop buffer containing SDS and proteinase K.

  • Separate the reaction products by agarose gel electrophoresis.

  • Stain the gel with ethidium bromide and visualize under UV light. Decatenated DNA will migrate as distinct bands, while catenated kDNA will remain in the well or migrate as a high molecular weight smear.

  • Quantify the band intensities to determine the IC₅₀ value.

Cell-Based Assays

3.2.1. Western Blot for Phospho-EGFR

• Principle: This assay quantifies the phosphorylation status of EGFR in cells treated with the inhibitor, providing a direct measure of target inhibition in a cellular context.

• Protocol:

  • Plate A431 cells (which overexpress EGFR) and allow them to adhere overnight.

  • Starve the cells in serum-free media for 24 hours.

  • Treat the cells with serial dilutions of 2-aminoquinolin-4-ol or a control inhibitor for 2 hours.

  • Stimulate the cells with EGF (100 ng/mL) for 10 minutes.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-EGFR (Tyr1068) and total EGFR.

  • Incubate with HRP-conjugated secondary antibodies and detect the signal using a chemiluminescent substrate.

  • Quantify the band intensities and normalize the phospho-EGFR signal to the total EGFR signal to determine the EC₅₀ value.

3.2.2. Lysosomal Membrane Permeabilization (LMP) Assay (Acridine Orange Relocation)

• Principle: Acridine orange is a lysosomotropic dye that fluoresces red in the acidic environment of intact lysosomes. Upon LMP, the dye leaks into the cytoplasm and nucleus, where it fluoresces green.

• Protocol:

  • Plate cells (e.g., HeLa) in a glass-bottom dish.

  • Load the cells with Acridine Orange (1 µg/mL) for 15 minutes.

  • Wash the cells and replace with fresh media.

  • Treat the cells with 2-aminoquinolin-4-ol or a positive control (e.g., Chloroquine).

  • Monitor the change in fluorescence from red to green over time using a fluorescence microscope.

  • Quantify the fluorescence intensity in both channels to determine the extent of LMP.

Biophysical Assays

3.3.1. Cellular Thermal Shift Assay (CETSA)

• Principle: This assay measures the thermal stabilization of a target protein upon ligand binding in intact cells. An increase in the melting temperature of the protein in the presence of the compound indicates direct target engagement.

• Protocol:

  • Treat intact cells (e.g., A431) with 2-aminoquinolin-4-ol or vehicle control for 1 hour.

  • Harvest the cells and resuspend them in PBS with protease inhibitors.

  • Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling.

  • Lyse the cells by freeze-thaw cycles.

  • Separate the soluble protein fraction (containing non-denatured protein) from the precipitated protein by centrifugation.

  • Analyze the soluble fraction by Western blot using an anti-EGFR antibody.

  • Quantify the band intensities at each temperature to generate a melting curve. A shift in the melting curve to a higher temperature in the presence of the compound confirms target engagement.

Visualizing the Validation Workflow and Signaling Pathways

To clearly illustrate the relationships between the different validation steps and the signaling pathways involved, the following diagrams are provided.

References

• 1. Methods for the functional quantification of lysosomal membrane permeabilization: a hallmark of lysosomal cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges with Methods for Detecting and Studying the Transcription Factor Nuclear Factor Kappa B (NF-κB) in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Fluorescence Properties of 2-Aminoquinolin-4-ol Probes and Fluorescein

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the fluorescence properties of 2-aminoquinolin-4-ol probes and the widely used benchmark fluorophore, fluorescein. Understanding the distinct photophysical characteristics of these fluorescent probes is crucial for selecting the optimal tool for various research applications, including cellular imaging, bioassays, and drug discovery. This document presents a side-by-side analysis of their key performance indicators, supported by established experimental protocols.

Overview of the Fluorophores

Fluorescein is a xanthene dye renowned for its bright green fluorescence and high quantum yield. It has been a cornerstone in fluorescence microscopy and related applications for decades. However, its fluorescence is known to be pH-sensitive and it is susceptible to photobleaching under intense illumination.

Quantitative Comparison of Fluorescence Properties

The following table summarizes the key photophysical parameters for fluorescein and 3-aminoquinoline. These values are essential for predicting the performance of these probes in experimental settings.

Property	Fluorescein	3-Aminoquinoline (3-AQ)
Excitation Maximum (λex)	~490 nm	~355 nm[1]
Emission Maximum (λem)	~515 nm	~420 nm[1]
Stokes Shift	~25 nm	~65 nm
Molar Extinction Coefficient (ε)	~70,000 M⁻¹cm⁻¹	Data not readily available
Fluorescence Quantum Yield (Φ)	~0.95 (in 0.1 M NaOH)	Data not readily available
Photostability	Moderate	Generally considered to have good photostability
pH Sensitivity	High (fluorescence decreases significantly at acidic pH)	Expected to be less pH-sensitive than fluorescein in the physiological range

Experimental Methodologies

Accurate characterization of fluorescent probes is paramount for their effective application. The following are detailed protocols for determining the key fluorescence properties discussed in this guide.

Determination of Molar Extinction Coefficient

The molar extinction coefficient (ε) is a measure of how strongly a chemical species absorbs light at a given wavelength. It is determined using the Beer-Lambert law.

Protocol:

• Preparation of Stock Solution: Prepare a stock solution of the fluorophore of a known concentration (e.g., 1 mM) in a suitable solvent.

• Serial Dilutions: Prepare a series of dilutions from the stock solution with concentrations spanning a linear absorbance range (typically 0.1 to 1.0).

• Spectrophotometer Measurement: Using a UV-Vis spectrophotometer, measure the absorbance of each dilution at the fluorophore's absorption maximum (λmax).

• Data Analysis: Plot a graph of absorbance versus concentration. The molar extinction coefficient is calculated from the slope of the linear regression of this plot, according to the Beer-Lambert law (A = εcl), where A is absorbance, c is concentration, and l is the path length of the cuvette (typically 1 cm).

Determination of Fluorescence Quantum Yield (Relative Method)

The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. The relative method involves comparing the fluorescence intensity of the sample to a standard with a known quantum yield.

Protocol:

• Standard Selection: Choose a well-characterized fluorescence standard with a known quantum yield and an absorption spectrum that overlaps with the sample.

• Solution Preparation: Prepare a series of dilute solutions of both the sample and the standard in the same solvent, with absorbances at the excitation wavelength kept below 0.1 to avoid inner filter effects.

• Absorbance and Fluorescence Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength.

  • Measure the fluorescence emission spectrum of each solution using the same excitation wavelength and instrument settings.

• Data Analysis:

  • Integrate the area under the emission spectrum for each solution.

  • Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard.

  • The quantum yield of the sample (Φ_sample) is calculated using the following equation: Φ_sample = Φ_standard × (Slope_sample / Slope_standard) × (η_sample² / η_standard²) where Φ is the quantum yield, Slope is the gradient of the plot of integrated fluorescence intensity versus absorbance, and η is the refractive index of the solvent.

Assessment of Photostability

Photostability is the ability of a fluorophore to resist photodegradation upon exposure to light.

Protocol:

• Sample Preparation: Prepare a solution of the fluorescent probe at a suitable concentration for imaging.

• Microscopy Setup:

  • Mount the sample on a fluorescence microscope.

  • Select the appropriate filter set and a high-magnification objective.

• Continuous Illumination: Continuously illuminate a specific region of the sample with the excitation light source at a constant intensity.

• Time-Lapse Imaging: Acquire a series of images of the illuminated region at regular time intervals.

• Data Analysis:

  • Measure the mean fluorescence intensity of the illuminated region in each image.

  • Plot the normalized fluorescence intensity as a function of time.

  • The rate of photobleaching can be determined by fitting the decay curve to an exponential function. The photobleaching half-life (the time it takes for the fluorescence to decrease to 50% of its initial value) provides a quantitative measure of photostability.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the fundamental principles of fluorescence and the workflow for comparing the photophysical properties of two fluorophores.

Caption: The Jablonski diagram illustrating the electronic transitions involved in fluorescence.

Caption: Workflow for the comparative analysis of fluorescence properties.

References

• 1. benchchem.com [benchchem.com]

The Double-Edged Sword: A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Aminoquinolin-4-ol Based Compounds

For researchers, scientists, and drug development professionals, the journey of a potential therapeutic agent from a laboratory curiosity to a clinical candidate is a meticulous process of evaluation. Among the myriad of heterocyclic scaffolds, 2-aminoquinolin-4-ol and its derivatives have emerged as a promising class of compounds with significant anticancer potential. This guide provides an objective comparison of their performance in controlled in vitro settings versus the complex biological landscape of in vivo models, supported by experimental data and detailed methodologies.

The quinoline scaffold is a well-established pharmacophore in medicinal chemistry, with several derivatives having been approved for therapeutic use.[1] The 2-aminoquinolin-4-ol core, in particular, has been the subject of numerous studies aiming to develop novel anticancer agents. These compounds have demonstrated the ability to inhibit key signaling pathways involved in tumor progression, such as the EGFR, PI3K/Akt/mTOR, and BRAF pathways.[2][3]

In Vitro Efficacy: Potent Cytotoxicity Against Cancer Cell Lines

In vitro studies are the cornerstone of early-stage drug discovery, providing a rapid and cost-effective means to assess the cytotoxic potential of new chemical entities. Several studies have demonstrated the potent anticancer activity of 2-aminoquinolin-4-ol based compounds against a panel of human cancer cell lines.

Quantitative Comparison of In Vitro Activity

The following tables summarize the half-maximal inhibitory concentration (IC50) and growth inhibition (GI50) values for representative 2-aminoquinolin-4-ol derivatives from various studies. These values quantify the concentration of a compound required to inhibit 50% of a biological process, in this case, cancer cell growth or viability.

Compound Class	Derivative	Cancer Cell Line	IC50 / GI50 (µM)	Reference
2-Amino-3-cyano-4-(L-phenylalaninyl)quinolines	Compound 4d	A549 (Lung Carcinoma)	3.317 ± 0.142	[4][5]
Compound 4e	A549 (Lung Carcinoma)	4.648 ± 0.199	[4][5]
Compound 4d	MCF-7 (Breast Adenocarcinoma)	7.711 ± 0.217	[4][5]
Compound 4e	MCF-7 (Breast Adenocarcinoma)	6.114 ± 0.272	[4][5]
2-Amino-pyrano[3,2-c]quinoline-3-carbonitriles	Compound 5e	Panel of 4 cancer cell lines	GI50 = 0.026	[2]
Compound 5h	Panel of 4 cancer cell lines	GI50 = 0.028	[2]

These data highlight the potent cytotoxic effects of these compounds in the low micromolar and even nanomolar range against various cancer cell types.

Key Signaling Pathways Targeted by 2-Aminoquinolin-4-ol Derivatives

The anticancer activity of 2-aminoquinolin-4-ol derivatives is often attributed to their ability to inhibit critical signaling pathways that drive cancer cell proliferation, survival, and metastasis. The following diagrams illustrate some of the key pathways targeted by these compounds.

EGFR Signaling Pathway Inhibition

PI3K/Akt/mTOR Signaling Pathway Inhibition

In Vivo Efficacy: A More Complex Picture

While in vitro data provides a strong foundation, the translation of this efficacy to a living organism is not always direct. In vivo studies, typically using xenograft models in immunocompromised mice, are essential to evaluate a compound's pharmacokinetic properties, tolerability, and true therapeutic potential in a more physiologically relevant system.

The following diagram illustrates a general workflow for assessing the in vivo efficacy of anticancer compounds.

General Workflow for In Vivo Efficacy Testing

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed experimental protocols are crucial.

In Vitro Cell Viability (MTT) Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The cells are then treated with various concentrations of the 2-aminoquinolin-4-ol based compounds for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following treatment, the media is replaced with fresh media containing MTT solution (0.5 mg/mL) and incubated for 2-4 hours.

• Formazan Solubilization: The MTT solution is removed, and the resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells.

In Vivo Xenograft Mouse Model

• Cell Preparation: Human cancer cells are cultured and harvested during their exponential growth phase. A specific number of viable cells (e.g., 5 x 10^6) are resuspended in a suitable medium, often mixed with Matrigel.

• Animal Model: Immunocompromised mice (e.g., athymic nude or SCID mice) are used to prevent rejection of the human tumor cells.

• Tumor Implantation: The cell suspension is subcutaneously injected into the flank of the mice.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-150 mm³). Tumor volume is measured regularly using calipers.

• Treatment Administration: Mice are randomized into treatment and control groups. The 2-aminoquinolin-4-ol based compound is administered via a clinically relevant route (e.g., oral gavage, intraperitoneal injection) at various doses and schedules. The control group receives the vehicle used to dissolve the compound.

• Efficacy Evaluation: Tumor growth inhibition is calculated by comparing the tumor volumes in the treated groups to the control group. Animal body weight and general health are also monitored as indicators of toxicity.

Conclusion

2-Aminoquinolin-4-ol based compounds have demonstrated significant promise as anticancer agents in in vitro settings, exhibiting potent cytotoxicity against a range of cancer cell lines. Their mechanism of action often involves the inhibition of key oncogenic signaling pathways. While direct comparative in vivo data for these specific compounds is emerging, the broader class of quinoline derivatives has shown efficacy in preclinical animal models. The successful translation from a potent in vitro hit to an effective in vivo therapeutic requires careful consideration of pharmacokinetic and pharmacodynamic properties. The experimental protocols and pathway diagrams provided in this guide offer a framework for the continued investigation and development of this promising class of anticancer compounds. Future research should focus on conducting comprehensive in vivo studies on the most potent in vitro candidates to fully elucidate their therapeutic potential.

References

• 1. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting PI3K/Akt/mTOR Signaling in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 5. Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4- (L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of 2-aminoquinolin-4-ol

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical waste is a critical component of laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 2-aminoquinolin-4-ol, ensuring the safety of laboratory personnel and the integrity of your research environment.

2-Aminoquinolin-4-ol and its derivatives should be handled as hazardous waste due to their potential health risks.[1][2] Improper disposal, such as discarding in regular trash or pouring down the drain, is strictly prohibited and can lead to environmental contamination and regulatory violations.[2] Adherence to the following procedures, in conjunction with your institution's specific Environmental Health and Safety (EHS) guidelines, is imperative.

Immediate Safety and Handling

Before beginning any disposal procedures, ensure you are equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Protection Type	Specific Equipment	Standard
Eye and Face	Safety glasses with side shields or chemical splash goggles	OSHA 29 CFR 1910.133 or EN 166
Hand	Chemical-resistant gloves (e.g., nitrile, neoprene)	EN 374
Body	Laboratory coat	---
Respiratory	Use in a well-ventilated area or chemical fume hood. If exposure limits are exceeded or irritation is experienced, a full-face respirator may be necessary.	NIOSH (US) or EN 149 (EU)

This table summarizes the necessary personal protective equipment for handling 2-aminoquinolin-4-ol waste.[1][2]

Step-by-Step Disposal Protocol

1. Waste Identification and Segregation:

• All waste materials containing 2-aminoquinolin-4-ol, including the pure compound, solutions, and contaminated labware (e.g., gloves, pipette tips, weighing paper), must be classified as hazardous waste.[3]

• Segregate 2-aminoquinolin-4-ol waste from other chemical waste streams to prevent potentially dangerous reactions.[3]

2. Waste Collection:

• Solid Waste: Carefully place solid 2-aminoquinolin-4-ol and any contaminated disposable items directly into a designated, clearly labeled hazardous waste container.[3] The container must be made of a compatible material and have a secure, tight-fitting lid.[3]

• Liquid Waste: Collect all solutions containing 2-aminoquinolin-4-ol in a dedicated, leak-proof hazardous waste container.[3] The container material must be compatible with the solvent used in the solution.[3]

• Contaminated Sharps: Dispose of any chemically contaminated sharps, such as needles or broken glass, in a designated, puncture-resistant sharps container that is clearly labeled as hazardous waste.[4]

3. Labeling and Storage:

• All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "2-aminoquinolin-4-ol," and a list of all components and their approximate percentages for liquid waste.[3]

• Store sealed waste containers in a designated Satellite Accumulation Area (SAA) while awaiting pickup.[3] This area should be secure and under the control of laboratory personnel.

• Ensure secondary containment, such as a larger, chemically resistant bin, is used to contain any potential leaks.[3]

4. Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste.[3]

• The waste will typically be transported to an approved waste disposal plant for incineration or other appropriate treatment.[1][5][6]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-aminoquinolin-4-ol.

Caption: Disposal workflow for 2-aminoquinolin-4-ol.

Disclaimer: This guide is intended for informational purposes only and should not replace the specific guidelines and regulations of your institution or local authorities. Always consult your institution's EHS department for detailed procedures and requirements.

References

• 1. echemi.com [echemi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 2-aminoquinolin-4-ol

This guide provides crucial safety and logistical information for the handling and disposal of 2-aminoquinolin-4-ol, tailored for researchers, scientists, and drug development professionals. The following procedures are based on the known hazards of structurally similar compounds, such as quinoline and its derivatives, and are intended to ensure the highest level of safety in the laboratory.

Hazard Summary

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

• Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[4][5]

• Respiratory Irritation: May cause respiratory irritation.[4][5]

• Carcinogenicity: Suspected of causing cancer.[1][2]

• Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure. The following table summarizes the required PPE for handling 2-aminoquinolin-4-ol.

PPE Category	Specification	Rationale
Hand Protection	Nitrile or other chemically resistant gloves.[3] Consider double-gloving.	To prevent skin contact and absorption.
Eye and Face Protection	Tightly sealing safety goggles with side-shields or a full-face shield.[1][4]	To protect eyes from splashes and airborne particles.
Skin and Body Protection	A full-length laboratory coat.[3] Consider disposable, chemical-resistant coveralls for larger quantities or when splashing is likely.	To protect skin and personal clothing from contamination.
Respiratory Protection	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.[1][6]	To prevent inhalation of dust or aerosols, especially when handling the solid form or creating solutions.
Footwear	Closed-toe, chemical-resistant shoes or boots.	To protect feet from spills.

Operational Plan for Handling 2-Aminoquinolin-4-ol

Adherence to a strict operational workflow is critical for safety. The following diagram illustrates the recommended procedure for handling this compound.

References

• 1. fishersci.com [fishersci.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. 2-Methylquinolin-4-ol | C10H9NO | CID 69089 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. fishersci.com [fishersci.com]